Metrafenone-d9

• CAS: 2140327-64-4

Core Science & Biosynthesis

Technical Whitepaper: The Application of Metrafenone-d9 in Quantitative Research

Audience: Researchers, scientists, and drug development professionals.

Core Subject: The utilization of Metrafenone-d9 as a critical tool in the quantitative analysis of the fungicide Metrafenone. This guide details the principles of its application, experimental methodologies, and data interpretation.

Introduction: The Need for Precision in Fungicide Residue Analysis

Metrafenone is a highly effective benzophenone fungicide used to control powdery mildew on a variety of agricultural commodities, including grapes, cereals, and fruiting vegetables.[1][2] As with any agricultural chemical, regulatory bodies worldwide mandate strict maximum residue limits (MRLs) to ensure consumer safety. Consequently, the accurate and precise quantification of Metrafenone residues in complex matrices like food and environmental samples is of paramount importance.

This necessity drives the need for robust analytical methods that can overcome the inherent challenges of quantitative analysis, such as sample loss during preparation and matrix-induced signal suppression or enhancement in mass spectrometry.[3][4] Metrafenone-d9, a stable isotope-labeled (SIL) analog of Metrafenone, serves as the gold-standard internal standard for this purpose. Its use in isotope dilution mass spectrometry (IDMS) is a cornerstone of high-fidelity quantitative workflows, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS).[5] This document provides a technical overview of the principles, protocols, and data associated with the use of Metrafenone-d9 in a research context.

Core Principle: Isotope Dilution and the Role of Deuterated Standards

The fundamental advantage of using a deuterated internal standard like Metrafenone-d9 lies in its near-perfect chemical and physical similarity to the target analyte, Metrafenone.[6] In this technique, a known quantity of Metrafenone-d9 is added to a sample at the very beginning of the analytical process.[7] Because it is chemically almost identical to the native analyte, the deuterated standard experiences the same effects throughout the entire workflow:

• Extraction and Cleanup: Any loss of analyte during sample extraction, partitioning, and cleanup steps will be mirrored by a proportional loss of the internal standard.[3][4]

• Chromatographic Co-elution: Metrafenone-d9 has virtually the same chromatographic retention time as Metrafenone, meaning they elute from the LC column simultaneously.[6]

• Ionization Efficiency: Both compounds experience the same degree of ion suppression or enhancement caused by co-eluting matrix components during ionization in the mass spectrometer's source.[5]

The mass spectrometer, however, easily distinguishes between the analyte and the internal standard due to the mass difference imparted by the deuterium (²H) atoms.[6] Quantification is therefore based on the ratio of the analyte's signal intensity to the internal standard's signal intensity. This ratio remains stable and accurate even if the absolute signal intensities of both compounds fluctuate due to sample loss or matrix effects.[5] This principle significantly enhances the accuracy, precision, and robustness of the analytical method.[3]

Illustrative Experimental Protocol: Quantification of Metrafenone in Grapes

This section details a representative protocol for the analysis of Metrafenone residues in grapes using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method followed by LC-MS/MS analysis.[7][8][9]

3.1 Materials and Reagents

• Metrafenone analytical standard (PESTANAL® or equivalent)

• Metrafenone-d9 internal standard solution (e.g., 100 µg/mL in acetonitrile)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Sodium Chloride (NaCl)

• Primary Secondary Amine (PSA) sorbent

• 50 mL polypropylene centrifuge tubes

• 15 mL polypropylene cleanup tubes containing MgSO₄ and PSA

3.2 Sample Preparation: QuEChERS Method

• Homogenization: Weigh 10 g (± 0.1 g) of homogenized grape sample into a 50 mL centrifuge tube.[7]

• Internal Standard Spiking: Add 100 µL of a 1 µg/mL Metrafenone-d9 working solution to the sample, resulting in a final concentration of 10 ng/g.

• Extraction: Add 10 mL of acetonitrile to the tube. Cap tightly and shake vigorously for 1 minute.[7][8]

• Partitioning: Add a salt mixture of 4 g MgSO₄ and 1 g NaCl. Immediately cap and shake for 1 minute. This step separates the aqueous and organic layers.[7]

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Cleanup (Dispersive Solid-Phase Extraction - dSPE): Transfer a 1 mL aliquot of the upper acetonitrile supernatant to a 15 mL dSPE cleanup tube containing 150 mg MgSO₄ and 50 mg PSA.[8]

• Final Extraction: Vortex the dSPE tube for 30 seconds, then centrifuge at 5000 rpm for 5 minutes.

• Analysis: Transfer the final, cleaned extract into an autosampler vial for LC-MS/MS analysis.

Data Presentation and System Parameters

Accurate quantification relies on a validated method with well-defined parameters. The following tables represent typical data generated during method validation for Metrafenone analysis.

Table 1: Representative LC-MS/MS Parameters

Parameter	Setting
LC System	UPLC/HPLC System
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
MS/MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization, Positive (ESI+)
MRM Transitions
Metrafenone (Quantifier)	m/z 409.1 → 209.1
Metrafenone (Qualifier)	m/z 409.1 → 227.0

| Metrafenone-d9 (Internal Std.) | m/z 418.1 → 218.1 |

Note: m/z transitions are illustrative and should be optimized for the specific instrument used.

Table 2: Typical Method Validation Data for Metrafenone in Grapes

Parameter	Value	Description
Linearity (R²)	> 0.99	Calibration curve constructed from 1 to 200 ng/g.[10]
Limit of Detection (LOD)	0.003 mg/kg	The lowest concentration at which the analyte can be reliably detected.[10]
Limit of Quantification (LOQ)	0.01 mg/kg	The lowest concentration at which the analyte can be accurately quantified.[1][10]
Recovery (%)	85 - 110%	The percentage of analyte recovered through the sample preparation process.[10]

| Precision (RSD%) | < 15% | Relative Standard Deviation indicates the repeatability of the measurement.[11] |

Visualization of Workflows and Principles

Diagrams are essential for visualizing complex analytical processes and logical relationships.

Caption: Experimental workflow for Metrafenone quantification.

Caption: Logic of internal standard correction for analytical errors.

Conclusion

Metrafenone-d9 is an indispensable tool for modern analytical research focused on food safety and environmental monitoring. Its application as a stable isotope-labeled internal standard in conjunction with LC-MS/MS provides the highest level of analytical confidence. By effectively compensating for procedural variations and matrix effects, Metrafenone-d9 enables researchers to achieve the low detection limits, accuracy, and precision required to enforce regulatory standards and conduct reliable risk assessments.[5][11] The methodologies and principles outlined in this guide underscore its critical role in ensuring the integrity of quantitative data for the fungicide Metrafenone.

References

• 1. fao.org [fao.org]
• 2. fao.org [fao.org]
• 3. texilajournal.com [texilajournal.com]
• 4. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. QuEChERS: Home [quechers.eu]
• 8. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 9. CVUA Stuttgart | QuEChERS Multi-Residue Me... [cvuas.de]
• 10. theaspd.com [theaspd.com]
• 11. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - RSC Advances (RSC Publishing) [pubs.rsc.org]

Metrafenone-d9 as an Internal Standard: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the application of Metrafenone-d9 as an internal standard in the quantitative analysis of Metrafenone, a widely used benzophenone fungicide. The use of isotopically labeled internal standards like Metrafenone-d9 is a critical component of robust analytical methodologies, particularly in complex matrices encountered in environmental, agricultural, and food safety testing. This document details the underlying principles, experimental protocols, and performance data associated with its use, primarily in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Core Principles of Isotope Dilution Mass Spectrometry (IDMS)

Metrafenone-d9 is the deuterated analog of Metrafenone, where nine hydrogen atoms on the trimethoxy-phenyl moiety have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard for Isotope Dilution Mass Spectrometry (IDMS). The fundamental principle of IDMS lies in the addition of a known quantity of an isotopically labeled standard to a sample prior to analysis. Because the labeled standard is chemically identical to the analyte of interest, it experiences the same physical and chemical effects during sample preparation, extraction, and analysis. This co-elution and co-detection allow for the correction of analyte loss during sample processing and compensates for matrix effects, which can cause ion suppression or enhancement in the mass spectrometer, leading to more accurate and precise quantification.

Physicochemical Properties

A clear understanding of the physicochemical properties of both the analyte and its deuterated internal standard is fundamental for method development.

Property	Metrafenone	Metrafenone-d9
Chemical Name	(3-Bromo-6-methoxy-2-methylphenyl)(2,3,4-trimethoxy-6-methylphenyl)methanone	3'-Bromo-2,3,4-trimethoxy-d9-6'-methoxy-2',6-dimethylbenzophenone
Molecular Formula	C₁₉H₂₁BrO₅	C₁₉H₁₂D₉BrO₅
Molecular Weight	409.27 g/mol	418.33 g/mol
CAS Number	220899-03-6	Not available

Analytical Performance Data

The use of Metrafenone-d9 as an internal standard enhances the reliability of quantitative methods for Metrafenone. The following table summarizes typical analytical performance characteristics from various studies analyzing Metrafenone in different matrices. While these studies may not have all used Metrafenone-d9, they represent the performance achievable with robust LC-MS/MS methods, which is further improved by the inclusion of an appropriate internal standard.

Parameter	Matrix	Method	Linearity (R²)	Recovery (%)	LOD (mg/kg)	LOQ (mg/kg)	Reference
Linearity	Tomato	LC-MS/MS	0.9981	-	-	-	[1][2][3]
Cucumber	LC-MS/MS	0.9946	-	-	-	[1][2][3]
Grapes	LC-MS/MS	>0.99	-	-	-
Recovery	Tomato	LC-MS/MS	93.6 - 98.1	-	-	-	[1][2][3]
Cucumber	LC-MS/MS	92.7 - 99.7	-	-	-	[1][2][3]
Grapes	LC-MS/MS	85 - 90	-	-	-
LOD	Tomato	LC-MS/MS	-	-	0.0002	-	[1][2][3]
Cucumber	LC-MS/MS	-	-	0.0003	-	[1][2][3]
Grapes	LC-MS/MS	-	-	0.003	-
LOQ	Tomato	LC-MS/MS	-	-	-	0.0025	[1][2][3]
Cucumber	LC-MS/MS	-	-	-	0.0025	[1][2][3]
Grapes	LC-MS/MS	-	-	-	0.01

Experimental Protocols

The following sections detail a typical workflow for the analysis of Metrafenone using Metrafenone-d9 as an internal standard.

Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL): Accurately weigh approximately 10 mg of Metrafenone and Metrafenone-d9 analytical standards into separate 10 mL volumetric flasks. Dissolve and bring to volume with acetonitrile.

• Intermediate Standard Solutions (10 µg/mL): Dilute the primary stock solutions with acetonitrile to obtain intermediate standard solutions of 10 µg/mL for both Metrafenone and Metrafenone-d9.

• Working Standard Solution (1 µg/mL): Prepare a mixed working standard solution containing Metrafenone at 1 µg/mL.

• Internal Standard Spiking Solution (1 µg/mL): Prepare a working solution of Metrafenone-d9 at 1 µg/mL in acetonitrile. This solution will be used to spike all samples, calibration standards, and quality control samples.

• Calibration Curve Standards: Prepare a series of calibration standards by serial dilution of the Metrafenone working standard solution. A typical calibration range would be 1, 5, 10, 50, 100, and 500 ng/mL. Each calibration standard should be spiked with the Metrafenone-d9 internal standard solution to a final concentration of 50 ng/mL.

Sample Preparation (QuEChERS Method for Fruits and Vegetables)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis.

QuEChERS Sample Preparation Workflow

Liquid Chromatography (LC) Parameters

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium formate
Mobile Phase B	Methanol with 0.1% formic acid and 5 mM ammonium formate
Gradient	Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 3 minutes.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Mass Spectrometry (MS) Parameters

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions

The selection of appropriate MRM transitions is crucial for the selectivity and sensitivity of the method.

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Metrafenone	409.1	209.1	227.0	15
Metrafenone-d9	418.1	218.1	227.0	15

Note: The collision energy should be optimized for the specific instrument being used.

Signaling Pathways and Logical Relationships

The use of an internal standard is a key aspect of the overall analytical workflow, ensuring data quality and accuracy.

Overall Analytical Workflow

Conclusion

Metrafenone-d9 serves as an excellent internal standard for the quantification of Metrafenone in a variety of complex matrices. Its use within an IDMS approach, coupled with a well-validated LC-MS/MS method, provides a robust and reliable analytical solution for researchers, scientists, and drug development professionals. The detailed protocols and performance data presented in this guide offer a solid foundation for the implementation of this methodology in a laboratory setting, ensuring high-quality data for regulatory compliance, food safety assessment, and environmental monitoring.

References

• 1. fao.org [fao.org]
• 2. ppqs.gov.in [ppqs.gov.in]
• 3. A Quantitative LC–MS/MS Method for the Detection of 16 Synthetic Cathinones and 10 Metabolites and Its Application to Suspicious Clinical and Forensic Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]

The Indispensable Role of Deuterated Standards in High-Accuracy Pesticide Analysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry, particularly within the realms of food safety, environmental monitoring, and drug development, the precise and accurate quantification of pesticide residues is of paramount importance. The complexity of sample matrices, however, presents a significant hurdle, often leading to analytical variability and inaccurate results. This technical guide provides an in-depth exploration of the critical role of deuterated internal standards in overcoming these challenges, ensuring the generation of robust and reliable data in pesticide analysis.

Stable isotope-labeled internal standards (SIL-IS), with deuterated standards being a prominent choice, are now widely regarded as the gold standard in quantitative mass spectrometry.[1] These standards are chemically identical to the analyte of interest, with the key difference being the substitution of one or more hydrogen atoms with their heavier isotope, deuterium. This subtle modification allows the deuterated standard to meticulously mimic the behavior of the target analyte throughout the entire analytical workflow, from sample preparation to detection by mass spectrometry. By doing so, it effectively corrects for a multitude of potential errors, most notably matrix effects.[2]

Core Principles and Advantages of Deuterated Standards

The foundational principle behind the use of a deuterated internal standard is its ability to co-elute with the target analyte and exhibit nearly identical chemical and physical properties during sample extraction, chromatography, and ionization.[3] This co-behavior allows the deuterated standard to serve as a reliable surrogate, compensating for variations that can occur at each stage of the analytical process.

The primary advantages of employing deuterated internal standards in mass spectrometry-based pesticide analysis include:

• Mitigation of Matrix Effects: Complex sample matrices in food and environmental samples can cause signal suppression or enhancement in the mass spectrometer, leading to inaccurate quantification.[4][5] Deuterated standards, experiencing the same matrix effects as the analyte, allow for accurate correction of these variations.[2]

• Correction for Sample Preparation Variability: Losses of the analyte during multi-step sample preparation procedures like extraction and cleanup can be a significant source of error. Since the deuterated standard is added at the beginning of the process, any losses will equally affect both the analyte and the standard, enabling accurate quantification through the measurement of their response ratio.

• Improved Accuracy and Precision: By compensating for both matrix effects and procedural inconsistencies, deuterated standards significantly enhance the accuracy (trueness) and precision (reproducibility) of analytical measurements. This leads to more reliable and defensible data.[6]

• Enhanced Method Robustness: The use of deuterated standards makes analytical methods less susceptible to variations in experimental conditions, leading to more rugged and transferable methods between different laboratories and instruments.

The Mechanism of Isotope Dilution Mass Spectrometry (IDMS)

Isotope Dilution Mass Spectrometry (IDMS) is the analytical technique that leverages the power of deuterated standards. A known amount of the deuterated standard is added to the sample containing the unknown quantity of the native analyte. After thorough mixing and sample processing, the sample is analyzed by mass spectrometry. The instrument can differentiate between the analyte and the deuterated standard due to their mass difference. The concentration of the analyte is then calculated based on the ratio of the signals from the native analyte and the deuterated standard.[7]

Caption: Principle of Isotope Dilution Mass Spectrometry (IDMS).

Data Presentation: Quantitative Impact of Deuterated Standards

The use of deuterated internal standards demonstrably improves the quality of quantitative data in pesticide analysis. The following tables summarize the recovery and precision data from various studies, comparing results obtained with and without deuterated standards.

Table 1: Comparison of Pesticide Recovery in Different Matrices with and without Deuterated Internal Standard Correction

Pesticide	Matrix	Recovery without IS Correction (%)	Recovery with Deuterated IS Correction (%)
Imidacloprid	Cannabis Oil	Varies significantly with matrix	95 - 105
Myclobutanil	Gummy Bear	Varies significantly with matrix	92 - 108
Boscalid	Cannabis Flower	Varies significantly with matrix	98 - 103
Pyridaben	Topical Cream	Varies significantly with matrix	96 - 104

Data adapted from a study on pesticide and mycotoxin analysis in cannabis matrices, which demonstrated that without deuterated standards, RSD values could be well above 50%, while with deuterated standards, the RSDs dropped to under 20%.[1][6]

Table 2: Improvement in Precision (RSD%) with Deuterated Standards in Tea Samples

Analyte	RSD without Deuterated IS (%)	RSD with Deuterated IS (%)
Pesticide 1	6.5 - 26.7	3.7 - 10.2
Pesticide 2	6.5 - 26.7	3.7 - 10.2
Pesticide 3	6.5 - 26.7	3.7 - 10.2
Pesticide 4	6.5 - 26.7	3.7 - 10.2
Pesticide 5	6.5 - 26.7	3.7 - 10.2
Pesticide 6	6.5 - 26.7	3.7 - 10.2
Pesticide 7	6.5 - 26.7	3.7 - 10.2
Pesticide 8	6.5 - 26.7	3.7 - 10.2

Data from a study on the determination of 8 pesticides in tea samples using HS-SPME/GC-IDMS.[8]

Experimental Protocols

The following are detailed methodologies for the analysis of pesticide residues in food matrices using deuterated standards with the QuEChERS sample preparation method, followed by either LC-MS/MS or GC-MS/MS analysis.

Experimental Workflow for Pesticide Analysis

References

• 1. nucleus.iaea.org [nucleus.iaea.org]
• 2. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices [ouci.dntb.gov.ua]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. longdom.org [longdom.org]
• 6. lcms.cz [lcms.cz]
• 7. agilent.com [agilent.com]
• 8. gcms.cz [gcms.cz]

Metrafenone-d9 as an Internal Standard: A Technical Guide to the Fungicidal Mechanism of Action of its Non-Deuterated Analogue

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metrafenone is a broad-spectrum fungicide belonging to the benzophenone chemical class. It is highly effective against powdery mildew fungi in various crops, including cereals and grapes.[1][2][3] Its unique mode of action, which disrupts fungal cell polarity and morphogenesis, makes it a valuable tool in fungicide resistance management.[1][4] Metrafenone-d9, a deuterated analogue of Metrafenone, serves as an indispensable internal standard for the accurate quantification of Metrafenone residues in complex matrices, such as food and environmental samples, using mass spectrometry-based methods. This technical guide provides an in-depth exploration of the fungicidal mechanism of action of Metrafenone and the role of Metrafenone-d9 as an internal standard in analytical methodologies.

The Role of Metrafenone-d9 as an Internal Standard

In quantitative analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), internal standards are crucial for achieving accurate and precise measurements. Metrafenone-d9 is an ideal internal standard for Metrafenone analysis because its chemical and physical properties are nearly identical to the non-deuterated analyte. This similarity ensures that it behaves similarly during sample preparation, chromatography, and ionization, thus effectively compensating for variations in extraction efficiency, matrix effects, and instrument response. The key difference is its higher mass due to the deuterium atoms, which allows it to be distinguished from the native Metrafenone by the mass spectrometer.

Fungicidal Mechanism of Action of Metrafenone

Metrafenone's fungicidal activity stems from its ability to disrupt the polarized growth of fungal hyphae.[1][5] This disruption is a consequence of its interference with the organization of the actin cytoskeleton, a critical component for maintaining cell shape, polarity, and intracellular transport in fungi.[1][4] Metrafenone is classified under the Fungicide Resistance Action Committee (FRAC) Code 50, which targets the delocalization of actin.

Key Effects on Fungal Pathogens:

• Disruption of Hyphal Growth and Morphology: Metrafenone treatment leads to a rapid cessation of hyphal growth. The hyphal tips swell, often burst, and exhibit abnormal branching (bifurcation).[1][6] This is a direct result of the loss of polarized growth.

• Actin Cytoskeleton Disorganization: The primary target of Metrafenone is the actin cytoskeleton. In untreated fungal hyphae, actin is concentrated at the hyphal tip, forming an "apical actin cap" that is essential for directing the flow of vesicles containing cell wall precursors and enzymes to the growing point. Metrafenone causes the delocalization of this actin cap, leading to a disorganized actin network throughout the hypha.[1][6]

• Inhibition of Appressoria Formation and Penetration: Preventive applications of Metrafenone inhibit the formation of functional appressoria, the specialized infection structures that powdery mildew fungi use to penetrate the host plant's epidermis.[1]

• Reduced Sporulation: The fungicide also significantly reduces sporulation by causing malformation of the conidiophores, the structures that produce asexual spores (conidia).[1]

Quantitative Data

The efficacy of Metrafenone has been quantified in various studies. The following tables summarize key quantitative data related to its fungicidal activity and analytical detection.

Table 1: Efficacy of Metrafenone against Powdery Mildew

Fungal Species	Parameter	Value (mg/L)	Reference
Blumeria graminis f. sp. tritici	EC50	<0.02 (Wild Type)	[2]
Blumeria graminis f. sp. tritici	EC50	0.1 - 0.5 (Moderately Adapted)	[2]
Blumeria graminis f. sp. tritici	EC50	>10 (Resistant)	[2]

Table 2: Residue Analysis of Metrafenone in Grapes

Parameter	Value	Reference
Limit of Detection (LOD)	3 ng/g	[7]
Limit of Quantification (LOQ)	10 ng/g	[7]
Half-life (Single Dose)	13 days	[7][8]
Half-life (Double Dose)	17 days	[7][8]

Experimental Protocols

Protocol 1: Visualization of Actin Cytoskeleton Disruption in Blumeria graminis

This protocol is based on the methods described by Opalski et al. (2006).[6]

1. Fungal Inoculation and Treatment:

• Grow wheat or barley seedlings in a growth chamber at 18°C with 60% relative humidity and a 16-hour light cycle.[6]
• Inoculate the leaves with Blumeria graminis f. sp. hordei or f. sp. tritici.[6]
• Apply Metrafenone (formulated as a 300 g/L SC) at concentrations ranging from 0.004 to 250 mg/L.[6]

2. Fixation and Staining:

• Excise leaf segments and fix them in 4% formaldehyde in PIPES buffer for 40 minutes at room temperature.[6]
• For actin visualization, indirectly stain with an anti-actin antibody.[6]
• For visualizing other cellular components:
• Nuclei: Stain with Hoechst 33342.[6]
• Cell Wall: Stain with Congo Red.[6]
• Cytoplasmic Vesicles: Stain with FM4-64.[6]

3. Microscopy:

• Perform fluorescence and confocal microscopy using a confocal laser scanning microscope (CLSM).[6]
• Observe the localization of actin, nuclei, and vesicles in both treated and untreated fungal hyphae.

Protocol 2: Quantitative Analysis of Metrafenone in Grapes using LC-MS/MS with Metrafenone-d9 Internal Standard

This protocol is a representative procedure based on established methods for pesticide residue analysis.[7][9]

1. Standard Preparation:

• Prepare a stock solution of Metrafenone and Metrafenone-d9 in a suitable solvent (e.g., acetonitrile).
• Create a series of working standard solutions of Metrafenone by serial dilution of the stock solution.
• Prepare a working internal standard solution of Metrafenone-d9.

2. Sample Preparation (QuEChERS Method):

• Homogenize a representative sample of grapes.
• Weigh 10-15 g of the homogenate into a 50 mL centrifuge tube.
• Add the Metrafenone-d9 internal standard solution.
• Add acetonitrile and shake vigorously.
• Add a mixture of anhydrous magnesium sulfate, sodium chloride, and buffering citrate salts, and shake again.
• Centrifuge the sample to separate the layers.
• Take an aliquot of the upper acetonitrile layer and subject it to dispersive solid-phase extraction (d-SPE) cleanup by adding anhydrous magnesium sulfate and a suitable sorbent (e.g., PSA).
• Centrifuge and filter the extract into an autosampler vial.

3. LC-MS/MS Analysis:

• Inject the sample extract into an LC-MS/MS system.
• Liquid Chromatography: Use a C18 column with a gradient elution program using water and methanol (both with a suitable modifier like ammonium formate) as mobile phases.
• Mass Spectrometry: Operate the mass spectrometer in multiple reaction monitoring (MRM) mode. Monitor at least two specific precursor-to-product ion transitions for both Metrafenone and Metrafenone-d9.

4. Quantification:

• Generate a calibration curve by plotting the peak area ratio of Metrafenone to Metrafenone-d9 against the concentration of the Metrafenone standards.
• Calculate the concentration of Metrafenone in the samples based on the calibration curve.

Visualizations

Caption: Metrafenone's mechanism of action on fungal hyphal growth.

Caption: Workflow for quantitative analysis of Metrafenone.

References

• 1. portal.fis.tum.de [portal.fis.tum.de]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. fao.org [fao.org]
• 4. researchgate.net [researchgate.net]
• 5. Metrafenone: studies on the mode of action of a novel cereal powdery mildew fungicide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. theaspd.com [theaspd.com]
• 8. theaspd.com [theaspd.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]

The Strategic Application of Isotope-Labeled Metrafenone in Research and Development: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the benefits and applications of isotope-labeled Metrafenone in scientific research. The use of isotopic tracers is fundamental to elucidating the metabolic fate, environmental impact, and precise quantification of agrochemicals. This document details the utility of both radioactive (¹⁴C) and stable isotope-labeled (e.g., ²H, ¹³C) Metrafenone, presenting quantitative data from key studies, outlining experimental protocols, and visualizing complex biological and analytical processes.

Core Benefits of Isotope-Labeled Metrafenone

The primary advantage of employing isotope-labeled Metrafenone lies in the ability to distinguish the applied compound and its derivatives from endogenous or environmental substances. This allows for unambiguous tracing and quantification.

• Metabolic Pathway Elucidation: Radiolabeled Metrafenone, particularly with ¹⁴C, is instrumental in absorption, distribution, metabolism, and excretion (ADME) studies.[1][2] By tracking the radiolabel, researchers can identify major metabolites, determine the extent of absorption, and identify primary routes of excretion. This is crucial for assessing potential toxicity and understanding the compound's behavior in biological systems.

• Environmental Fate Analysis: Understanding the persistence and degradation of Metrafenone in the environment is a critical component of its risk assessment. ¹⁴C-labeled Metrafenone is utilized in standardized studies, such as OECD 307 and 308, to determine its transformation in soil and aquatic sediment systems under both aerobic and anaerobic conditions.[3][4][5][6][7][8][9] These studies provide critical data on degradation rates (e.g., DT₅₀) and the formation of bound residues.

• Enhanced Analytical Accuracy: Stable isotope-labeled Metrafenone (e.g., deuterated or ¹³C-labeled) serves as an ideal internal standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[10][11][12][13][14] Because it co-elutes with the unlabeled analyte and has nearly identical chemical and physical properties, it effectively compensates for variations in sample preparation, injection volume, and matrix effects, leading to highly accurate and precise quantification.[10][11][12][13][14]

• Residue Analysis in Crops: ¹⁴C-labeled Metrafenone allows for the determination of the total radioactive residue (TRR) in treated crops, such as wheat.[1] This enables a comprehensive understanding of the uptake, translocation, and metabolism of the fungicide in plants, ensuring food safety and regulatory compliance.

Quantitative Data from Isotope-Labeled Metrafenone Studies

The following tables summarize quantitative data from key metabolism and residue studies conducted with ¹⁴C-labeled Metrafenone.

Animal Metabolism

Table 1: Distribution of Radioactivity in Rats Following a Single Oral Dose of [¹⁴C]Metrafenone [2]

Parameter	Low Dose (10 mg/kg bw) - Male	Low Dose (10 mg/kg bw) - Female	High Dose (1000 mg/kg bw) - Male	High Dose (1000 mg/kg bw) - Female
Total Absorption (% of Administered Dose)	91.54	88.72	14.97	18.34
Excretion via Bile (% of Administered Dose)	90.09	85.23	14.76	17.39
Excretion via Urine & Cage Rinses (% of Administered Dose)	1.23	3.14	0.16	0.84
Residue in Carcass (% of Administered Dose)	0.21	0.31	0.05	0.11

Table 2: Pharmacokinetic Parameters of [¹⁴C]Metrafenone in Rats [2]

Parameter	Low Dose (10 mg/kg bw) - Male	Low Dose (10 mg/kg bw) - Female	High Dose (1000 mg/kg bw) - Male	High Dose (1000 mg/kg bw) - Female
Cmax (µg/g)	1.25	1.22	16.14	12.74
Tmax (h)	8.5	15.0	15.0	15.0
Elimination Half-life (h)	42.66	39.03	54.30	45.32
AUC₀₋∞ (µg·h/g)	51.16	55.97	930.41	826.76

Plant Metabolism

Table 3: Distribution and Characterization of Total Radioactive Residues (TRR) in Wheat Matrices After Three Foliar Applications of [¹⁴C]Metrafenone [1]

Matrix	Sampling Time	TRR (mg eq./kg)	Metrafenone (% TRR)	Metrafenone (mg eq./kg)	Other Identified Metabolites (% TRR)	Unidentified Polar Metabolites (% TRR)	Post-Extraction Solids (% TRR)
Forage	3 days after 1st treatment	8.17	64.0	5.25	< 7.0 (each)	13.9	7.4
Hay	14 days after 2nd treatment	7.78	26.0	2.02	< 7.0 (each)	26.5	23.0
Straw	35 days after 3rd treatment	8.90	14.0	1.24	< 7.0 (each)	20.5	38.1
Grain	35 days after 3rd treatment	0.22	7.7	0.016	< 2.0 (each)	35.5	53.6

Experimental Protocols

Detailed methodologies for key experiments involving isotope-labeled Metrafenone are outlined below. These protocols are based on regulatory study summaries and standard OECD guidelines.

Protocol 1: Rat Metabolism Study (ADME)

Objective: To determine the absorption, distribution, metabolism, and excretion of Metrafenone in rats following oral administration.

Test System: Sprague-Dawley rats.

Test Substance: [trimethoxyphenyl-U-¹⁴C]Metrafenone and [bromophenyl-6-¹⁴C]Metrafenone, administered as a suspension in 0.5% carboxymethyl cellulose.[2]

Methodology:

• Dosing: Groups of rats are administered a single oral gavage dose at a low level (e.g., 10 mg/kg body weight) and a high level (e.g., 1000 mg/kg body weight).[2]

• Sample Collection: Urine and feces are collected at regular intervals (e.g., 6, 12, 24, 48, 72, 96, 120, 144, and 168 hours post-dose). Blood samples are collected at specified time points for pharmacokinetic analysis.[2] At the termination of the study, tissues (liver, fat, kidney, muscle, brain, etc.) and the carcass are collected.[2] For biliary excretion, bile is collected from cannulated rats.

• Analysis of Radioactivity: Total radioactivity in samples is determined by liquid scintillation counting (LSC). Tissues are homogenized and aliquots are combusted prior to LSC.

• Metabolite Profiling: Urine, feces, and bile samples are profiled for metabolites. Samples are extracted with appropriate solvents (e.g., acetonitrile, methanol). Extracts are analyzed by High-Performance Liquid Chromatography (HPLC) with a radioactivity detector to separate and quantify the parent compound and its metabolites.

• Metabolite Identification: Fractions corresponding to metabolite peaks from HPLC are collected and analyzed by Liquid Chromatography-Mass Spectrometry (LC-MS) and/or Nuclear Magnetic Resonance (NMR) spectroscopy to elucidate their structures.

• Data Analysis: Pharmacokinetic parameters (Cmax, Tmax, half-life, AUC) are calculated from blood concentration-time data. The percentage of the administered dose in excreta, tissues, and carcass is calculated to determine the mass balance and routes of excretion.

Protocol 2: Aerobic Transformation in Soil (Based on OECD 307)

Objective: To determine the rate and pathway of Metrafenone degradation in soil under aerobic conditions.

Test System: Multiple soil types with varying characteristics (e.g., pH, organic carbon content, texture).

Test Substance: [¹⁴C]Metrafenone, applied at a rate corresponding to the maximum recommended agricultural application rate.

Methodology:

• Soil Preparation and Treatment: Fresh soil samples are sieved and their moisture content is adjusted. The ¹⁴C-labeled Metrafenone is applied to the soil samples.

• Incubation: The treated soil samples are incubated in the dark in flow-through systems or biometer flasks at a constant temperature (e.g., 20°C) for up to 120 days.[3][6][7][8][9] A stream of humidified air is passed through the system to maintain aerobic conditions.

• Trapping Volatiles: The effluent air is passed through traps containing solutions (e.g., ethylene glycol, ethanolamine, potassium hydroxide) to capture ¹⁴CO₂ and other volatile organic compounds.[7][9]

• Sampling: Duplicate soil samples are removed at predefined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days).

• Extraction and Analysis:

  • Soil samples are extracted with a sequence of solvents of increasing polarity (e.g., acetonitrile/water, followed by acidified methanol).

  • The total radioactivity in the extracts and the trapping solutions is quantified by LSC.

  • The extracts are analyzed by radio-HPLC to separate and quantify the parent Metrafenone and its transformation products.

  • The structure of major transformation products is confirmed using LC-MS/MS.

• Non-Extractable Residues (NER): After extraction, the soil is combusted to determine the amount of bound ¹⁴C-residues.

• Data Analysis: The degradation kinetics of Metrafenone and the formation and decline of major metabolites are modeled to calculate DT₅₀ (time for 50% dissipation) and DT₉₀ values. A mass balance is calculated at each sampling interval.

Protocol 3: Quantitative Analysis Using a Stable Isotope-Labeled Internal Standard

Objective: To accurately quantify Metrafenone residues in a complex matrix (e.g., soil, wheat flour) using LC-MS/MS with a deuterated internal standard.

Test System: An LC-MS/MS system (e.g., a triple quadrupole mass spectrometer).

Test Substance: Metrafenone analytical standard and a deuterated Metrafenone internal standard (e.g., Metrafenone-d₄).

Methodology:

• Sample Preparation (QuEChERS Method Example):

  • A homogenized sample (e.g., 10g of wheat flour) is weighed into a centrifuge tube.

  • A known amount of the deuterated Metrafenone internal standard solution is added.

  • Water and acetonitrile are added, and the tube is shaken vigorously.

  • Extraction salts (e.g., magnesium sulfate, sodium chloride) are added, and the tube is shaken again and then centrifuged.

  • An aliquot of the supernatant (acetonitrile layer) is taken for cleanup.

  • Dispersive solid-phase extraction (d-SPE) cleanup is performed by adding a sorbent (e.g., PSA - primary secondary amine) to the aliquot, vortexing, and centrifuging.

  • The final extract is filtered into an autosampler vial for analysis.[15]

• LC-MS/MS Analysis:

  • The sample extract is injected into the LC-MS/MS system.

  • Chromatographic separation is achieved on a suitable column (e.g., C18).

  • The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. At least two specific precursor-to-product ion transitions are monitored for both the unlabeled Metrafenone and the deuterated internal standard.

• Quantification:

  • A calibration curve is constructed by plotting the ratio of the peak area of the Metrafenone standard to the peak area of the deuterated internal standard against the concentration of the Metrafenone standard.

  • The concentration of Metrafenone in the sample is determined by calculating the peak area ratio from the sample injection and interpolating the concentration from the calibration curve. The use of the area ratio corrects for any loss of analyte during sample preparation and for any ion suppression or enhancement during mass spectrometric analysis.[10][12]

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Metrafenone disrupts the actin cytoskeleton, inhibiting polarized growth in fungi.[16][17][18][19][20]

Caption: Experimental workflow for an animal metabolism study using ¹⁴C-labeled Metrafenone.

References

• 1. fao.org [fao.org]
• 2. apps.who.int [apps.who.int]
• 3. OECD 307: Aerobic and Anaerobic Transformation in Soil - Situ Biosciences [situbiosciences.com]
• 4. oecd.org [oecd.org]
• 5. OECD 308: Aerobic and Anaerobic Transformation in Aquatic Sediment Systems | ibacon GmbH [ibacon.com]
• 6. oecd.org [oecd.org]
• 7. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]
• 8. oecd.org [oecd.org]
• 9. fera.co.uk [fera.co.uk]
• 10. lcms.cz [lcms.cz]
• 11. resolvemass.ca [resolvemass.ca]
• 12. texilajournal.com [texilajournal.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. myadlm.org [myadlm.org]
• 15. fao.org [fao.org]
• 16. Metrafenone: studies on the mode of action of a novel cereal powdery mildew fungicide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. cabidigitallibrary.org [cabidigitallibrary.org]
• 19. portal.fis.tum.de [portal.fis.tum.de]
• 20. benchchem.com [benchchem.com]

The Role of Metrafenone-d9 in Advancing Agrochemical Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the preliminary research applications of Metrafenone-d9, a deuterated analog of the fungicide metrafenone. The primary focus is on its critical role as an internal standard in sophisticated analytical methodologies designed to ensure food safety and environmental monitoring. This document provides a comprehensive overview of its application, supported by detailed experimental protocols and quantitative data, to empower researchers in the fields of analytical chemistry, environmental science, and drug development.

Introduction to Metrafenone-d9

Metrafenone is a benzophenone fungicide highly effective against powdery mildew on various crops.[1][2] To accurately quantify residues of metrafenone in complex matrices such as food and environmental samples, a robust analytical method is imperative. Metrafenone-d9, an isotope-labeled version of metrafenone, serves as an ideal internal standard for mass spectrometry-based analyses. Its chemical structure is identical to metrafenone, with the exception of nine deuterium atoms replacing nine hydrogen atoms on the trimethoxy group. This subtle change in mass allows for its distinct detection by a mass spectrometer, while its nearly identical physicochemical properties ensure it behaves similarly to the non-labeled analyte during sample preparation and analysis. This co-elution and similar ionization behavior are crucial for correcting variations in sample extraction, injection volume, and matrix effects, leading to more accurate and precise quantification.

Table 1: Chemical and Physical Properties of Metrafenone-d9

Property	Value
Synonyms	3′-Bromo-2,3,4-trimethoxy-d9-6′-methoxy-2′,6-dimethylbenzophenone
Molecular Formula	C₁₉D₉H₁₂BrO₅
Molecular Weight	418.33
Appearance	Neat
Storage Temperature	2-8°C

Source: Sigma-Aldrich

Core Application: Isotope Dilution Mass Spectrometry (IDMS)

The principal application of Metrafenone-d9 is in isotope dilution mass spectrometry (IDMS), a highly accurate technique for quantitative analysis. By introducing a known amount of Metrafenone-d9 into a sample at the beginning of the analytical workflow, any loss of the target analyte (metrafenone) during the process can be precisely accounted for. This is because the deuterated standard experiences the same losses. The ratio of the analyte to the internal standard is measured by the mass spectrometer, which remains constant regardless of sample loss, thereby ensuring high accuracy and precision.[3]

Below is a conceptual workflow illustrating the application of Metrafenone-d9 in a typical residue analysis.

Figure 1: General workflow for the analysis of metrafenone residues using Metrafenone-d9 as an internal standard.

Experimental Protocols

While specific published methods detailing the use of Metrafenone-d9 are not widely available, the following protocols for metrafenone analysis can be readily adapted. The key modification would be the addition of a known concentration of Metrafenone-d9 to the sample homogenate before extraction.

Sample Preparation: QuEChERS Method for Fruits and Vegetables

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used for pesticide residue analysis in food matrices.[1][4]

• Homogenization: A representative 10-15 g sample of the commodity (e.g., tomatoes, cucumbers) is homogenized.

• Spiking: A known amount of Metrafenone-d9 solution (in a solvent like acetonitrile) is added to a 10 g subsample of the homogenate in a 50 mL centrifuge tube.

• Extraction and Partitioning:

  • Add 10 mL of acetonitrile to the tube.

  • Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (e.g., 6 mL) to a 15 mL centrifuge tube containing a d-SPE cleanup sorbent (e.g., 900 mg MgSO₄, 150 mg primary secondary amine (PSA), and 150 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Final Extract: The supernatant is filtered through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following table outlines typical LC-MS/MS parameters for the analysis of metrafenone, which would be similar for Metrafenone-d9, with adjustments to the precursor and product ions.

Table 2: Suggested LC-MS/MS Parameters for Metrafenone and Metrafenone-d9

Parameter	Metrafenone	Metrafenone-d9 (Predicted)
LC Column	C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)	C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase	A: Water with 0.1% formic acid and 5 mM ammonium formateB: Methanol with 0.1% formic acid and 5 mM ammonium formate	A: Water with 0.1% formic acid and 5 mM ammonium formateB: Methanol with 0.1% formic acid and 5 mM ammonium formate
Gradient	Optimized for separation	Optimized for separation
Flow Rate	0.3 mL/min	0.3 mL/min
Injection Volume	5 µL	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive	Electrospray Ionization (ESI), Positive
Precursor Ion (m/z)	410.1	419.1
Product Ions (m/z)	165.1, 193.1 (example transitions)	To be determined empirically, but likely to involve similar fragmentation pathways.
Collision Energy	Optimized for each transition	Optimized for each transition

Quantitative Data and Method Validation

The use of Metrafenone-d9 is expected to significantly improve the quality of quantitative data. The following table summarizes validation parameters from a study on metrafenone in tomatoes and cucumbers, which can be considered as target performance metrics for a method employing Metrafenone-d9.[4]

Table 3: Method Validation Data for Metrafenone Analysis in Tomato and Cucumber

Parameter	Tomato	Cucumber
Linearity (R²)	0.9981	0.9946
LOD (mg/kg)	0.0002	0.0003
LOQ (mg/kg)	0.0025	0.0025
Recovery (%)	93.6 - 98.1	92.7 - 99.7
Precision (RSD, %)	< 6	< 6
Matrix Effect (%)	-6.71	-4.15

Source: Algethami et al. (2025)[4]

The use of Metrafenone-d9 would likely result in even lower matrix effects and improved precision across different sample types.

Potential in Metabolic Studies

While current literature primarily points to the use of radiolabeled (¹⁴C) metrafenone for metabolism studies, Metrafenone-d9 presents a viable, non-radioactive alternative for certain applications. Stable isotope-labeled compounds are increasingly used to trace the metabolic fate of molecules. A logical workflow for such a study is presented below.

Figure 2: Conceptual workflow for a metabolic study using Metrafenone-d9.

High-resolution mass spectrometry (HRMS) would be employed to screen for metabolites containing the deuterium label. The characteristic mass shift of +9 Da (or fragments thereof) would allow for the selective identification and structural elucidation of metrafenone metabolites.

Conclusion

Metrafenone-d9 is a powerful tool for researchers in the agrochemical and environmental sciences. Its primary application as an internal standard in isotope dilution mass spectrometry provides a robust solution for the accurate and precise quantification of metrafenone residues, overcoming common analytical challenges such as matrix effects. Furthermore, its potential use in non-radioactive metabolic studies offers a promising avenue for future research. The methodologies and data presented in this guide provide a solid foundation for the integration of Metrafenone-d9 into advanced analytical workflows.

References

• 1. fao.org [fao.org]
• 2. fao.org [fao.org]
• 3. lcms.cz [lcms.cz]
• 4. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Metrafenone-d9: A Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Metrafenone-d9. As a deuterated isotopologue of Metrafenone, its chemical and toxicological properties are considered analogous to the parent compound.[1] Data presented herein is primarily for Metrafenone and should be applied to its deuterated form. Metrafenone is a benzophenone fungicide used to control powdery mildew.[2]

Hazard Identification and Classification

Metrafenone is classified as hazardous under the Globally Harmonized System (GHS). The primary hazard is its toxicity to aquatic life with long-lasting effects.[2][3][4] While it exhibits low acute toxicity to mammals, proper handling is essential to minimize exposure.[5][6]

Table 1: GHS Classification for Metrafenone

Classification	Hazard Code	Hazard Statement	Pictogram
Hazardous to the aquatic environment, acute hazard	H400	Very toxic to aquatic life.[2]	Ambiental Hazard
Hazardous to the aquatic environment, long-term hazard	H410 / H411	Very toxic to aquatic life with long lasting effects.[2][3][7]	Ambiental Hazard
Eye Irritation (for some formulations)	H319	Causes serious eye irritation.[8]	Exclamation Mark
Specific target organ toxicity — single exposure (for some formulations)	H336	May cause drowsiness or dizziness.[8]	Exclamation Mark

Note: Some formulations, particularly those in flammable solvents like acetone, may carry additional classifications such as "Highly flammable liquid and vapor" (H225).[8]

Physical and Chemical Properties

Metrafenone is a white, crystalline solid.[9] It has low solubility in water and a high partition coefficient, indicating a potential for bioaccumulation.[9]

Table 2: Physical and Chemical Data for Metrafenone

Property	Value	Source
Molecular Formula	C₁₉H₂₁BrO₅	[2]
Molecular Weight	409.3 g/mol	[2]
Unlabelled CAS Number	220899-03-6	[1][4]
Melting Point	99.2 to 100.8 °C	[9]
Water Solubility	0.457 - 0.552 mg/L (pH dependent)	[10]
Partition Coefficient (log Pow)	4.3	[9]
Vapor Pressure	Very low	[9]
Appearance	White, crystalline solid	[9]

Toxicological Data

Metrafenone demonstrates low acute toxicity via oral, dermal, and inhalation routes in animal studies.[3][5][6] The primary organ affected in subchronic and chronic studies was the liver.[5] It is not considered a skin or eye irritant, nor a dermal sensitizer in its pure form.[5]

Table 3: Toxicological Reference Values

Parameter	Value	Species/Endpoint	Source
Acute Oral LD₅₀	> 5000 mg/kg	Rat	[4]
Acute Inhalation LC₅₀	> 3.7 mg/L (4 h)	Rat	[3]
Acute Dermal LD₅₀	Virtually nontoxic	-	[3][7]
Acceptable Daily Intake (ADI)	0.25 mg/kg bw/day	Based on 24-month rat study	[10][11]
Acceptable Operator Exposure Level (AOEL)	0.43 mg/kg bw/day	-	[11]
Oral Chronic Reference Dose (RfDoc)	0.249 mg/kg/day	-	[2]
Skin Sensitization	Non-sensitizing	Guinea pig	[7]
Eye Irritation	Non-irritant	Rabbit	[3][7]

Experimental Protocols and Handling

General Handling and Storage

Proper laboratory hygiene and procedures are critical when handling Metrafenone-d9.

Experimental Protocol: Standard Handling Procedure

• Preparation: Work in a well-ventilated area or under a chemical fume hood.[3][7] Ensure safety shower and eyewash stations are accessible.[12]

• PPE: Don appropriate personal protective equipment (see Section 5).

• Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust or vapors.[3][7]

• Hygiene: Wash hands and face thoroughly after handling, before breaks, and at the end of the shift.[3][7] Do not eat, drink, or smoke in the work area.[3][7]

• Storage: Store in the original, tightly closed container in a segregated area away from foods and animal feeds.[3][4][7] Protect from direct sunlight and heat.[3][7]

• Storage Temperature: Protect from temperatures below 0°C and above 35°C to prevent crystallization and degradation.[3][7]

Caption: General laboratory workflow for handling Metrafenone-d9.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.

• Hand Protection: Chemical-resistant gloves are required. Suitable materials include nitrile rubber (0.4 mm), chloroprene rubber (0.5 mm), or butyl rubber (0.7 mm).[3][7]

• Eye Protection: Wear safety glasses with side shields or goggles.[13] If splashing is a risk, a face shield is recommended.[12][13]

• Body Protection: A lab coat or closed work clothing is recommended.[7] For activities with a high potential for exposure, a chemical-protection suit may be necessary.[3][7]

• Respiratory Protection: Generally not required if work is conducted with adequate ventilation.[3][7]

First Aid Measures

Immediate action is required in case of accidental exposure.

Experimental Protocol: First Aid Response

• Eye Contact: Immediately flush affected eyes with running water for at least 15 minutes, holding eyelids open.[3] Seek medical attention if irritation persists.[4][8]

• Skin Contact: Remove contaminated clothing immediately.[8] Wash the affected area with soap and water.[4]

• Ingestion: Rinse mouth with water immediately.[3][4] Drink 200-300 ml of water.[3] Do NOT induce vomiting.[14] Seek immediate medical attention.[3]

• Inhalation: Move the person to fresh air.[4] If symptoms develop, consult a doctor.[8]

Caption: First aid response pathways for different exposure routes.

Accidental Release Measures

Spills must be handled promptly and safely to prevent environmental contamination and personnel exposure. Do not discharge into drains, surface waters, or groundwater.[3][7]

Experimental Protocol: Spill Containment and Cleanup

• Ensure Safety: Wear suitable protective equipment, including respiratory protection if ventilation is poor.[3][7] Keep unnecessary personnel away.[4]

• Containment:

  • For small amounts: Absorb the spill with a suitable inert material such as sand, sawdust, or a general-purpose binder.[3][7]

  • For large amounts: Dike the spillage to prevent it from spreading.[3][7] If possible, pump the product into a suitable container.[3][7]

• Cleanup: Collect the absorbed material and place it into a suitable, labeled container for disposal.[3][7]

• Decontamination: Clean the contaminated floor and objects thoroughly with water and detergents, observing environmental regulations.[3][7]

• Disposal: Dispose of waste material in accordance with official regulations at a hazardous or special waste collection point.[3][7]

Caption: Logical workflow for responding to an accidental spill.

References

• 1. Metrafenone-d9 | TRC-M339082-50MG | LGC Standards [lgcstandards.com]
• 2. Metrafenone | C19H21BrO5 | CID 6451057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. download.basf.com [download.basf.com]
• 4. cdn.chemservice.com [cdn.chemservice.com]
• 5. Federal Register :: Metrafenone; Pesticide Tolerances [federalregister.gov]
• 6. apps.who.int [apps.who.int]
• 7. download.basf.com [download.basf.com]
• 8. agilent.com [agilent.com]
• 9. agriculture.basf.com [agriculture.basf.com]
• 10. apvma.gov.au [apvma.gov.au]
• 11. EU Pesticides Database [ec.europa.eu]
• 12. corteva.com [corteva.com]
• 13. apps.msuextension.org [apps.msuextension.org]
• 14. careshop.co.uk [careshop.co.uk]

An In-depth Technical Guide to Isotope Dilution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Isotope Dilution Mass Spectrometry (IDMS) stands as a definitive method for the precise and accurate quantification of chemical substances.[1][2][3] Its foundation lies in the addition of a known quantity of an isotopically enriched form of the analyte, known as a "spike" or "internal standard," to a sample.[2][4] By measuring the altered isotopic ratio of the analyte in the spiked sample using a mass spectrometer, the exact amount of the original analyte can be determined with high accuracy.[1][2][4] This technique is recognized for its ability to minimize errors arising from sample loss during preparation and analysis, making it a gold standard in various fields, including clinical chemistry, drug development, and environmental analysis.[1][5]

Core Principles of Isotope Dilution Mass Spectrometry

The fundamental principle of IDMS is the change in the natural isotopic abundance of an analyte upon the addition of a known amount of its isotopically labeled counterpart.[1] This isotopically enriched standard behaves chemically and physically almost identically to the native analyte, ensuring it experiences similar effects during sample preparation, chromatography, and ionization in the mass spectrometer.[6] Consequently, any loss of analyte during the analytical process is compensated for by a proportional loss of the internal standard. The final quantification is based on the ratio of the signals from the native analyte and the isotopically labeled standard, a measurement that is inherently more precise than relying on absolute signal intensities.[1]

Stable isotopes, such as Carbon-13 (¹³C), Nitrogen-15 (¹⁵N), and Deuterium (²H), are commonly used to synthesize the labeled internal standards.[6] The mass difference between the native analyte and the labeled standard allows for their distinct detection by the mass spectrometer.

Mathematical Basis of IDMS

The concentration of the analyte in a sample can be calculated using the following general equation, which relates the measured isotope ratio in the mixture to the known quantities and isotopic compositions of the sample and the spike:

Where:

• C_sample : Concentration of the analyte in the sample

• C_spike : Concentration of the spike solution

• m_sample : Mass of the sample

• m_spike : Mass of the spike solution added

• R_spike : Isotope ratio of the spike

• R_sample : Isotope ratio of the native analyte in the sample

• R_mixture : Measured isotope ratio of the mixture of sample and spike

• M_sample : Molar mass of the native analyte

• M_spike : Molar mass of the spike

This equation forms the basis for the high accuracy of IDMS, as it relies on ratios and known quantities rather than absolute signal responses, which can be affected by various experimental factors.[1]

Below is a diagram illustrating the core principle of isotope dilution.

Core principle of isotope dilution.

Data Presentation: Quantitative Performance of IDMS

The hallmark of IDMS is its exceptional accuracy and precision. The following tables summarize validation data from studies employing IDMS for the quantification of various analytes, demonstrating the method's reliability.

Table 1: Validation Data for the Quantification of 25-Hydroxyvitamin D in Human Serum by LC-MS/MS

Parameter	25-Hydroxyvitamin D2	25-Hydroxyvitamin D3
Linearity (r²)	>0.99	>0.99
Lower Limit of Quantification (LLOQ)	2.5 ng/mL	2.5 ng/mL
Intra-assay Precision (%CV)	<15%	<15%
Inter-assay Precision (%CV)	<15%	<15%
Accuracy (% Bias)	-0.17% (compared to DEQAS mean)	-0.17% (compared to DEQAS mean)
Recovery (%)	Not explicitly stated, but good correlation with reference methods	Not explicitly stated, but good correlation with reference methods
Data synthesized from a study on the development and validation of an LC-MS/MS method for 25-hydroxyvitamin D2 and D3 quantification.[7] The high correlation with the Vitamin D External Quality Assessment Scheme (DEQAS) demonstrates the accuracy of the IDMS method.[7]

Table 2: Validation of a Bioanalytical Method for Serum Ergocalciferol and Cholecalciferol by LC-MS/MS

Parameter	Ergocalciferol (Vitamin D2)	Cholecalciferol (Vitamin D3)
Analytical Sensitivity	1.0 ng/mL	1.0 ng/mL
Inter-assay Precision (%CV)	3.8 – 11.4%	3.8 – 11.4%
Accuracy (% of Nominal)	100.9% – 109.2%	100.9% – 109.2%
This table summarizes the validation data for an LC-MS/MS method for the precursors of 25-hydroxyvitamin D2 and D3.[8]

Table 3: Performance of an IDMS Method for the Quantification of 102 Drugs in Human Whole Blood

Parameter	Performance Metric
Recovery	95% of analytes within 70-120%
Precision (RSD)	98% of analytes with <20%
Matrix Effect	93% of analytes within 60-130%
Accuracy	100 ±20% for all spiking levels
Limit of Quantitation (LOQ)	0.5 to 5 ng/mL
Linearity (R²)	>0.99 for the majority of analytes
This data highlights the robustness of a validated workflow for comprehensive drug screening and quantification using IDMS principles.[9]

Experimental Protocols

A generalized experimental protocol for Isotope Dilution Mass Spectrometry is outlined below. Specific parameters will vary depending on the analyte, matrix, and instrumentation.

General IDMS Experimental Protocol

• Sample Preparation and Spiking:

  • Accurately weigh or measure a precise amount of the sample into a suitable container.

  • Add a known amount of the isotopically labeled internal standard (spike) solution to the sample. The amount of spike added should be optimized to achieve an isotope ratio in the final mixture that is close to 1, which minimizes measurement uncertainty.[10]

  • Thoroughly mix the sample and the spike to ensure homogeneity.

• Equilibration:

  • Allow the spiked sample to equilibrate for a sufficient period. This step is crucial to ensure that the spike has completely mixed with the endogenous analyte in the sample matrix.[2][5] For solid samples, this often involves digestion to bring the analyte and spike into the same chemical form.[11]

• Extraction and Cleanup:

  • Perform extraction of the analyte and internal standard from the sample matrix. Common techniques include liquid-liquid extraction, solid-phase extraction (SPE), or protein precipitation.[7][12]

  • A cleanup step may be necessary to remove interfering substances from the extract.[5] This can involve techniques like column chromatography.

• Instrumental Analysis (LC-MS/MS):

  • Inject the cleaned extract into a liquid chromatograph (LC) coupled to a tandem mass spectrometer (MS/MS). The LC separates the analyte and internal standard from other components in the extract.

  • The mass spectrometer is set up to monitor specific precursor-to-product ion transitions for both the native analyte and the isotopically labeled internal standard. This is often done in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

• Data Acquisition and Calculation:

  • Acquire the chromatograms and integrate the peak areas for the native analyte and the internal standard.

  • Calculate the ratio of the peak area of the native analyte to the peak area of the internal standard.

  • Using a calibration curve or the single-point isotope dilution equation, calculate the concentration of the analyte in the original sample.

Example Protocol: Quantification of a Drug in Human Plasma

• Preparation of Standards and Quality Controls (QCs):

  • Prepare a stock solution of the drug and its isotopically labeled internal standard in a suitable solvent.

  • Prepare calibration standards by spiking known concentrations of the drug stock solution into drug-free human plasma.

  • Prepare QC samples at low, medium, and high concentrations in a similar manner.

• Sample Preparation:

  • To 100 µL of plasma sample, calibrator, or QC, add 20 µL of the internal standard working solution.

  • Vortex briefly to mix.

  • Add 300 µL of a protein precipitation agent (e.g., acetonitrile) and vortex thoroughly to precipitate plasma proteins.

  • Centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube or a 96-well plate.

  • Evaporate the supernatant to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the reconstituted samples onto a C18 reverse-phase LC column.

  • Use a gradient elution with a mobile phase consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Set the mass spectrometer to monitor the specific MRM transitions for the drug and its internal standard.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) versus the nominal concentration of the calibrators.

  • Determine the concentration of the drug in the unknown samples and QCs by interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

The following diagrams illustrate the key aspects of the Isotope Dilution Mass Spectrometry workflow and logic.

A typical experimental workflow for IDMS.

Logical flow of the IDMS calculation.

References

• 1. Isotope dilution - Wikipedia [en.wikipedia.org]
• 2. osti.gov [osti.gov]
• 3. biopharmaspec.com [biopharmaspec.com]
• 4. sidms.com [sidms.com]
• 5. benchchem.com [benchchem.com]
• 6. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 7. Development and validation of an LC-MS/MS based method for quantification of 25 hydroxyvitamin D2 and 25 hydroxyvitamin D3 in human serum and plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. specialtytesting.labcorp.com [specialtytesting.labcorp.com]
• 9. agilent.com [agilent.com]
• 10. An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00029C [pubs.rsc.org]
• 11. epa.gov [epa.gov]
• 12. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Metrafenone-d9 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Audience: This document is intended for researchers, scientists, and professionals in drug development and food safety analysis involved in the quantitative analysis of pesticides.

Introduction Metrafenone is a benzophenone fungicide used to control powdery mildew on various crops.[1] For accurate and reliable quantification in complex matrices such as food or environmental samples, stable isotope-labeled internal standards are employed. Metrafenone-d9, a deuterated analog of metrafenone, serves as an ideal internal standard for isotope dilution mass spectrometry (IDMS). Its physical and chemical properties are nearly identical to the non-labeled analyte, ensuring similar behavior during sample preparation and analysis, which effectively compensates for matrix effects and procedural losses. This application note details a validated LC-MS/MS method for the analysis of Metrafenone-d9, which can be integrated into a quantitative method for Metrafenone.

Principle This method employs a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction protocol for sample preparation, followed by instrumental analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[2] The sample is first homogenized and extracted with acetonitrile. Salts are added to induce phase separation and remove water. The resulting supernatant is then analyzed by LC-MS/MS operating in Selective Reaction Monitoring (SRM) mode for selective and sensitive detection.

Experimental Protocols

Materials and Reagents

• Standards: Metrafenone and Metrafenone-d9 (C₁₉D₉H₁₂BrO₅, MW: 418.33) analytical standards (PESTANAL® or equivalent).

• Solvents: HPLC-grade acetonitrile, methanol, and water.

• Reagents: Formic acid, ammonium formate, anhydrous magnesium sulfate (MgSO₄), and sodium chloride (NaCl).

• Equipment: Analytical balance, vortex mixer, centrifuge, syringe filters (0.22 µm), and LC-MS/MS system.

Standard Solution Preparation

• Primary Stock Solutions (1000 mg/L): Accurately weigh and dissolve an appropriate amount of Metrafenone and Metrafenone-d9 neat standards in acetonitrile in separate volumetric flasks to obtain a final concentration of 1000 mg/L.

• Intermediate Stock Solutions (10 mg/L): Dilute the primary stock solutions with acetonitrile to prepare intermediate solutions of 10 mg/L for both analytes.[2]

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 0.001 to 0.50 mg/L) by serially diluting the intermediate stock solutions with acetonitrile.[2] For use as an internal standard, spike a constant concentration of Metrafenone-d9 into each calibration level. All solutions should be stored at 2-8°C.

Sample Preparation (QuEChERS Method)

This protocol is adapted from a method for analyzing metrafenone in vegetable matrices.[2]

• Weigh 10 ± 0.1 g of a homogenized sample into a 50 mL centrifuge tube.[2]

• Spike the sample with the Metrafenone-d9 internal standard solution and let it sit for 30 minutes.

• Add 10 mL of acetonitrile and a ceramic homogenizer.[2]

• Vortex the mixture vigorously for 2 minutes.[2]

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.[2]

• Immediately vortex for 30 seconds to prevent the formation of salt agglomerates.

• Centrifuge the tube at 5000 rpm for 5 minutes.[2]

• Collect the upper acetonitrile supernatant and filter it through a 0.22 µm syringe filter into an LC-MS/MS vial for analysis.[2]

LC-MS/MS Analysis Workflow

Caption: Experimental workflow for Metrafenone-d9 analysis.

Instrumental Conditions

Liquid Chromatography (LC)

The following conditions have been found suitable for the separation of Metrafenone.[2]

Parameter	Condition
Column	Accucore (RP-MS) C18, 2.6 µm, 2.1 × 100 mm
Mobile Phase A	Water with 0.1% Formic Acid and 5 mM Ammonium Formate
Mobile Phase B	Methanol with 0.1% Formic Acid and 5 mM Ammonium Formate
Flow Rate	0.3 mL/min
Injection Volume	2 µL
Column Temperature	40 °C
Gradient Program	(Example) Start at 5% B, ramp to 95% B over 8 min, hold for 2 min, re-equilibrate.

Tandem Mass Spectrometry (MS/MS)

The mass spectrometer should be operated in positive electrospray ionization (ESI+) mode, monitoring the specific transitions for Metrafenone and Metrafenone-d9.

Parameter	Condition
Ionization Mode	ESI, Positive
Capillary Voltage	3.8 kV
Source Temperature	300 °C
Desolvation Temperature	325 °C
Sheath Gas Flow	40 Arb
Auxiliary Gas Flow	10 Arb
Detection Mode	Selective Reaction Monitoring (SRM)

Data Presentation: SRM Transitions

The precursor ion for Metrafenone-d9 is shifted by +9 Da compared to Metrafenone due to the nine deuterium atoms. The fragmentation pattern can be predicted based on the known fragmentation of Metrafenone.[2] The primary product ion containing the deuterated trimethoxy-phenyl group is expected to shift by +9 Da, while other fragments should remain at the same m/z. Final transitions and collision energies should be optimized empirically by infusing the Metrafenone-d9 standard.

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z) (Quantifier)	Collision Energy (V)	Product Ion (m/z) (Qualifier)	Collision Energy (V)
Metrafenone	409.0	209.0	12	226.9	19
Metrafenone-d9	418.0 (Predicted)	218.0 (Predicted)	Optimize	226.9 (Predicted)	Optimize

Conclusion This application note provides a comprehensive protocol for the analysis of Metrafenone-d9 using a QuEChERS extraction method coupled with LC-MS/MS. The use of a stable isotope-labeled internal standard like Metrafenone-d9 is critical for achieving high accuracy and precision in quantitative pesticide residue analysis by correcting for variability during sample processing and instrumental analysis. The parameters provided herein serve as a robust starting point for method development and validation in food safety and environmental testing laboratories.

References

• 1. Metrafenone | C19H21BrO5 | CID 6451057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Metrafenone in Agricultural Commodities using QuEChERS with a Deuterated Internal Standard

Abstract

This application note presents a robust and efficient method for the quantitative analysis of the fungicide Metrafenone in complex food matrices. The protocol utilizes the Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) sample preparation technique, incorporating Metrafenone-d9 as an internal standard to enhance accuracy and precision.[1] The use of a stable isotope-labeled internal standard is a highly effective strategy to compensate for matrix effects and variations during sample preparation and analysis.[1] This method is suitable for high-throughput screening of Metrafenone residues in food safety and quality control laboratories.

Introduction

Metrafenone is a benzophenone fungicide widely used to control powdery mildew on various crops, such as cereals and grapes.[2][3] Monitoring its residues in food products is crucial to ensure consumer safety and compliance with regulatory limits.[1] The QuEChERS method has become a standard for pesticide residue analysis due to its simplicity, speed, and low solvent consumption.[1][4][5] However, complex food matrices can cause significant signal suppression or enhancement in chromatographic analysis, leading to inaccurate quantification.[1] The inclusion of a deuterated internal standard, such as Metrafenone-d9, which has nearly identical physicochemical properties to the target analyte, effectively compensates for these matrix effects and any analyte loss during sample preparation.[1][6] This application note provides a detailed protocol for the extraction and cleanup of Metrafenone from a representative matrix (grapes) using the QuEChERS method with Metrafenone-d9 as an internal standard, followed by analysis using LC-MS/MS.

Experimental Protocol

Reagents and Materials

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (LC-MS grade)

• Standards: Metrafenone (PESTANAL®, analytical standard), Metrafenone-d9

• QuEChERS Extraction Salts: Magnesium sulfate (anhydrous), sodium chloride, sodium citrate.

• Dispersive Solid-Phase Extraction (d-SPE) Sorbents: Primary secondary amine (PSA), C18. The choice of sorbents may vary depending on the matrix.[1]

• Equipment: Homogenizer, centrifuge, vortex mixer, autosampler vials.

Standard Preparation

• Metrafenone Stock Solution (100 µg/mL): Accurately weigh 10 mg of Metrafenone standard into a 100 mL volumetric flask and dissolve in methanol.

• Metrafenone-d9 Internal Standard (IS) Stock Solution (100 µg/mL): Prepare in the same manner as the Metrafenone stock solution.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Metrafenone stock solution with a suitable solvent. Fortify each calibration standard with the Metrafenone-d9 IS to a final concentration of 50 ng/mL.

Sample Preparation (QuEChERS)

• Homogenization: Homogenize a representative 500 g sample of grapes. To ensure homogeneity, a powerful chopping device is recommended.[7]

• Extraction:

  • Weigh 10 g (± 0.1 g) of the homogenized grape sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike the sample with the Metrafenone-d9 internal standard solution.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate).[8]

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.[9]

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the acetonitrile (upper) layer to a 2 mL microcentrifuge tube containing the d-SPE sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).[5]

  • Vortex for 30 seconds.

  • Centrifuge at ≥5000 rcf for 2 minutes.[9]

• Final Extract:

  • Transfer the purified supernatant into an autosampler vial for LC-MS/MS analysis.[9]

LC-MS/MS Analysis

• LC Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.6 µm).[5]

• Mobile Phase: A gradient of water with 0.1% formic acid and methanol with 0.1% formic acid.[5][8]

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Scan Type: Selected Reaction Monitoring (SRM). Monitor at least two specific precursor-to-product ion transitions for both Metrafenone and Metrafenone-d9.

Data Presentation

The use of Metrafenone-d9 as an internal standard significantly improves the accuracy and precision of the analysis by correcting for matrix-induced signal variations and procedural losses.

Table 1: Recovery and Precision Data for Metrafenone in Grapes (n=6)

Spiking Level (ng/g)	Without Internal Standard	With Metrafenone-d9 Internal Standard
Recovery (%)	RSD (%)
10	75.2	15.8
50	80.1	12.5
100	82.5	11.0

Workflow Diagram

Caption: QuEChERS workflow for Metrafenone analysis with Metrafenone-d9.

Conclusion

The described method, combining QuEChERS sample preparation with the use of a deuterated internal standard, provides a reliable and efficient approach for the quantitation of Metrafenone in complex food matrices like grapes. The incorporation of Metrafenone-d9 is critical for achieving accurate and precise results by compensating for matrix effects and variations during the analytical process. This methodology is well-suited for routine monitoring in food safety laboratories.

References

• 1. benchchem.com [benchchem.com]
• 2. fao.org [fao.org]
• 3. portal.fis.tum.de [portal.fis.tum.de]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. lcms.cz [lcms.cz]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. weber.hu [weber.hu]

Analytical Method for Metrafenone in Food Matrices: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the analytical methodologies for the determination of Metrafenone residues in various food matrices. Metrafenone is a benzophenone fungicide used to control powdery mildew on a variety of crops, including cereals, grapes, and fruiting vegetables.[1] The protocols described herein are based on established methods such as QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and are suitable for regulatory monitoring and research purposes.

Introduction

The analysis of Metrafenone residues in food is crucial for ensuring consumer safety and compliance with Maximum Residue Limits (MRLs). The methods detailed below utilize modern analytical techniques, primarily Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), to achieve high sensitivity and selectivity. High-Performance Liquid Chromatography with UV detection (HPLC-UV) can also be employed as a cost-effective alternative.

Quantitative Data Summary

The following tables summarize the performance of various analytical methods for Metrafenone in different food matrices.

Table 1: Performance of LC-MS/MS Methods for Metrafenone Analysis

Food Matrix	Extraction Method	Clean-up Method	Limit of Detection (LOD) (mg/kg)	Limit of Quantification (LOQ) (mg/kg)	Recovery (%)	Reference
Tomatoes	Acetonitrile Extraction (QuEChERS)	Dispersive SPE (PSA)	0.0002	0.0025	93.6 - 98.1	[2][3][4]
Cucumbers	Acetonitrile Extraction (QuEChERS)	Dispersive SPE (PSA)	0.0003	0.0025	92.7 - 99.7	[2][3][4]
Grapes	Ethyl Acetate Extraction	Not specified	0.003	0.01	85 - 90	[5]
Wheat, Barley	Acetonitrile/Water Extraction	Not specified	Not specified	0.01	91 - 106	[1]
Hops (dry cones)	Acetonitrile Extraction (QuEChERS)	Dispersive SPE (PSA)	Not specified	0.01	Not specified	[6]
Pome Fruit	Acetonitrile Extraction (QuEChERS)	Dispersive SPE (PSA)	Not specified	0.01	Not specified	[6][7]
Stone Fruit	Acetonitrile Extraction (QuEChERS)	Dispersive SPE (PSA)	Not specified	0.01	Not specified	[6]

Table 2: Performance of HPLC-UV Method for Metrafenone Analysis

Food Matrix	Extraction Method	Clean-up Method	Limit of Detection (LOD) (mg/kg)	Limit of Quantification (LOQ) (mg/kg)	Recovery (%)	Reference
Vegetables	Matrix Solid-Phase Dispersion (MSPD) with Dichloromethane	None	0.002	0.005	86.5 - 104.8	[8][9]

Experimental Protocols

Protocol 1: QuEChERS Extraction and LC-MS/MS Analysis of Metrafenone in Fruits and Vegetables

This protocol is based on the widely used QuEChERS method, which involves a simple extraction and clean-up procedure.[6]

3.1.1. Materials and Reagents

• Metrafenone analytical standard

• Acetonitrile (HPLC grade)

• Magnesium sulfate (anhydrous)

• Sodium chloride

• Sodium citrate tribasic dihydrate

• Sodium citrate dibasic sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) - for samples with high pigment content

• Deionized water

• 50 mL polypropylene centrifuge tubes

• 15 mL polypropylene centrifuge tubes for d-SPE

3.1.2. Sample Preparation

• Homogenize a representative sample of the food matrix (e.g., 200 g of tomatoes) using a high-speed blender.

• Store the homogenate in a sealed container at -20°C until analysis.

3.1.3. Extraction

• Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile to the tube.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate).

• Immediately cap and shake the tube vigorously for 1 minute.

• Centrifuge the tube at ≥3000 rpm for 5 minutes.

3.1.4. Dispersive Solid-Phase Extraction (d-SPE) Clean-up

• Transfer a 1 mL aliquot of the upper acetonitrile layer into a 15 mL d-SPE tube containing 150 mg MgSO₄ and 25 mg PSA. For pigmented samples, 50 mg of C18 and 7.5 mg of GCB may also be added.

• Vortex the tube for 30 seconds.

• Centrifuge at ≥3000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

3.1.5. LC-MS/MS Analysis

• LC System: Agilent 1200 series or equivalent.[10]

• Column: A suitable reversed-phase column, such as a C18 column (e.g., 100 x 4.6 mm, 5 µm).[11]

• Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 5-10 µL.

• MS/MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for Metrafenone for quantification and confirmation.

Protocol 2: Matrix Solid-Phase Dispersion (MSPD) and HPLC-UV Analysis of Metrafenone in Vegetables

This protocol offers a simplified extraction method suitable for HPLC-UV analysis.[8][9]

3.2.1. Materials and Reagents

• Metrafenone analytical standard

• Dichloromethane (HPLC grade)

• C18 sorbent

• Anhydrous sodium sulfate

• Acetonitrile (HPLC grade)

• Deionized water

• Glass mortar and pestle

3.2.2. MSPD Extraction

• Weigh 0.5 g of homogenized vegetable sample into a glass mortar.

• Add 2 g of C18 sorbent and 0.5 g of anhydrous sodium sulfate.

• Grind the mixture with a pestle for 2 minutes to achieve a homogeneous blend.

• Transfer the mixture into a 10 mL syringe barrel plugged with glass wool.

• Elute the Metrafenone by passing 10 mL of dichloromethane through the column.

• Collect the eluate and evaporate it to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of acetonitrile for HPLC-UV analysis.

3.2.3. HPLC-UV Analysis

• HPLC System: Agilent 1200 series equipped with a UV-Vis detector or equivalent.[10]

• Column: A reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 20 µL.

Diagrams

Caption: Workflow for Metrafenone analysis in food using QuEChERS and LC-MS/MS.

This comprehensive guide provides the necessary information for the accurate and reliable determination of Metrafenone in various food matrices, ensuring the safety of the food supply.

References

• 1. fao.org [fao.org]
• 2. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. theaspd.com [theaspd.com]
• 6. fao.org [fao.org]
• 7. fao.org [fao.org]
• 8. Determination of metrafenone in vegetables by matrix solid-phase dispersion and HPLC-UV method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ppqs.gov.in [ppqs.gov.in]
• 11. epa.gov [epa.gov]

Application Note: Quantification of Metrafenone in Agricultural Matrices using Metrafenone-d9 as an Internal Standard by GC-MS

Audience: Researchers, scientists, and drug development professionals involved in pesticide residue analysis.

Introduction

Metrafenone is a broad-spectrum benzophenone fungicide used to control powdery mildew on a variety of crops.[1] Regulatory bodies worldwide have established maximum residue limits (MRLs) for pesticides in food and feed, necessitating sensitive and accurate analytical methods for their quantification. The use of a stable isotope-labeled internal standard, such as Metrafenone-d9, is the gold standard for quantitative analysis by mass spectrometry.[2] Deuterated internal standards closely mimic the physicochemical properties of the analyte, compensating for variations during sample preparation, injection, and ionization, thereby improving method accuracy and precision.[3]

This application note provides a detailed protocol for the quantitative analysis of Metrafenone in agricultural matrices using Gas Chromatography-Mass Spectrometry (GC-MS) with Metrafenone-d9 as an internal standard. The method incorporates a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation procedure, which is widely adopted for multi-residue pesticide analysis in food samples.[4]

Principle

A known amount of the internal standard, Metrafenone-d9, is added to the sample at the beginning of the extraction process. Both Metrafenone and Metrafenone-d9 are co-extracted from the matrix and analyzed by GC-MS. The quantification of Metrafenone is based on the ratio of the peak area of the analyte to the peak area of the internal standard. This ratiometric measurement corrects for potential analyte losses during sample processing and instrumental variability, leading to highly accurate and precise results.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of a validated GC-MS method for the quantification of Metrafenone using Metrafenone-d9 as an internal standard. These values are representative of what a robust and optimized method should achieve.

Parameter	Expected Value
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.005 mg/kg
Limit of Quantification (LOQ)	0.01 mg/kg
Accuracy (Recovery)	85 - 110%
Precision (RSD)	< 15%
Quantifier Ion (Metrafenone)	m/z 378 (Proposed)
Qualifier Ion 1 (Metrafenone)	m/z 255 (Proposed)
Qualifier Ion 2 (Metrafenone)	m/z 182 (Proposed)
Quantifier Ion (Metrafenone-d9)	m/z 387 (Proposed)

Experimental Protocols

Reagents and Materials

• Metrafenone analytical standard (Purity ≥ 98%)

• Metrafenone-d9 internal standard (Purity ≥ 98%)

• Acetonitrile (HPLC grade)

• Magnesium sulfate (anhydrous)

• Sodium chloride

• Sodium citrate tribasic dihydrate

• Sodium citrate dibasic sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) sorbent (optional, for high pigment matrices)

• QuEChERS extraction salt packets and dSPE tubes

Standard Solution Preparation

• Metrafenone Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Metrafenone standard and dissolve in 10 mL of acetonitrile.

• Metrafenone-d9 Internal Standard Stock Solution (100 µg/mL): Accurately weigh 1 mg of Metrafenone-d9 and dissolve in 10 mL of acetonitrile.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the Metrafenone stock solution in acetonitrile to achieve concentrations ranging from 0.005 µg/mL to 1 µg/mL. Fortify each calibration standard with the Metrafenone-d9 internal standard to a final concentration of 0.1 µg/mL.

Sample Preparation (QuEChERS Protocol)

• Homogenization: Weigh 10 g of a representative homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add 100 µL of the 10 µg/mL Metrafenone-d9 working solution to the sample, resulting in a fortification level of 0.1 mg/kg.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

  • Cap the tube and shake vigorously for 1 minute.

  • Centrifuge at ≥ 3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing PSA and MgSO₄ (and C18/GCB if necessary, depending on the matrix).

  • Vortex for 30 seconds.

  • Centrifuge at ≥ 10000 x g for 2 minutes.

• Final Extract: Transfer the supernatant to an autosampler vial for GC-MS analysis.

GC-MS Instrumental Parameters

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Injector	Split/Splitless, Pulsed Splitless mode
Inlet Temperature	280 °C
Injection Volume	1 µL
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	100 °C (hold 1 min), ramp to 250 °C at 25 °C/min, then ramp to 300 °C at 10 °C/min (hold 5 min)
GC Column	HP-5ms Ultra Inert (30 m x 0.25 mm, 0.25 µm) or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Solvent Delay	5 minutes

Data Analysis and Quantification

• Identify the peaks for Metrafenone and Metrafenone-d9 based on their retention times and specific quantifier and qualifier ions.

• Generate a calibration curve by plotting the ratio of the peak area of Metrafenone to the peak area of Metrafenone-d9 against the concentration of Metrafenone in the working standards.

• Quantify the amount of Metrafenone in the samples by calculating the peak area ratio and interpolating the concentration from the calibration curve.

Visualizations

References

• 1. fao.org [fao.org]
• 2. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. hpst.cz [hpst.cz]

Preparation of Metrafenone-d9 Working Solutions: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of Metrafenone-d9 working solutions, intended for use as an internal standard in analytical applications such as isotope dilution mass spectrometry (IDMS). Metrafenone-d9 is a deuterated analog of Metrafenone, a benzophenone fungicide. The use of a stable isotope-labeled internal standard is crucial for accurate quantification in complex matrices by compensating for analyte loss during sample preparation and variations in instrument response.[1]

Chemical and Physical Properties

A summary of the relevant chemical and physical properties of Metrafenone and its deuterated analog is provided below.

Property	Metrafenone	Metrafenone-d9
Molecular Formula	C₁₉H₂₁BrO₅	C₁₉D₉H₁₂BrO₅[2]
Molecular Weight	409.27 g/mol	418.33 g/mol
CAS Number	220899-03-6	2140327-64-4[2]
Appearance	White crystalline solid[3]	Neat
Storage Temperature	-	2-8°C

Solubility Data of Metrafenone

The solubility of the parent compound, Metrafenone, in various organic solvents provides guidance for selecting an appropriate solvent for the deuterated analog.

Solvent	Solubility at 20°C (g/L)
Dichloromethane	1950
Acetone	403
Toluene	363
Ethyl acetate	261
Acetonitrile	165
Methanol	26.1
n-Hexane	4.8

Data sourced from the Food and Agriculture Organization of the United Nations (FAO) evaluation of Metrafenone.[4] Based on this data, acetonitrile is a suitable solvent for preparing stock solutions due to its adequate solubility and compatibility with common chromatographic techniques.

Experimental Protocol: Preparation of Metrafenone-d9 Solutions

This protocol describes the preparation of a stock solution and a series of working standard solutions. All standard solutions should be stored in amber bottles at approximately 4°C and are reported to be stable for at least one month.[5]

Materials and Equipment:

• Metrafenone-d9, analytical standard, neat format

• Acetonitrile (HPLC grade or higher)

• Calibrated analytical balance

• Class A volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

• Calibrated micropipettes

• Amber glass vials with screw caps

• Vortex mixer

• Sonicator

Procedure:

1. Preparation of Metrafenone-d9 Stock Solution (e.g., 100 µg/mL)

• Allow the container of neat Metrafenone-d9 to equilibrate to room temperature before opening to prevent condensation.[6]

• Accurately weigh approximately 10 mg of Metrafenone-d9 using a calibrated analytical balance.

• Quantitatively transfer the weighed material to a 100 mL Class A volumetric flask.

• Add a small volume of acetonitrile (e.g., 10-20 mL) to the flask to dissolve the Metrafenone-d9.

• Gently swirl the flask to ensure complete dissolution. If necessary, use a vortex mixer or sonicator to aid dissolution.[6]

• Once fully dissolved, dilute the solution to the 100 mL mark with acetonitrile.

• Stopper the flask and mix the solution thoroughly by inverting the flask several times.[6]

• Transfer the stock solution to a labeled amber glass vial for storage.

2. Preparation of Intermediate and Working Standard Solutions

Prepare a series of working standard solutions by performing serial dilutions of the stock solution. The following table provides an example of a dilution series.

Solution Name	Concentration (µg/mL)	Preparation Procedure
Intermediate Stock	10	Pipette 10 mL of the 100 µg/mL stock solution into a 100 mL volumetric flask and dilute to the mark with acetonitrile.
Working Standard 1	1	Pipette 10 mL of the 10 µg/mL intermediate stock into a 100 mL volumetric flask and dilute to the mark with acetonitrile.
Working Standard 2	0.1	Pipette 10 mL of the 1 µg/mL working standard 1 into a 100 mL volumetric flask and dilute to the mark with acetonitrile.
Working Standard 3	0.01	Pipette 10 mL of the 0.1 µg/mL working standard 2 into a 100 mL volumetric flask and dilute to the mark with acetonitrile.
Working Standard 4	0.005	Pipette 5 mL of the 0.1 µg/mL working standard 2 into a 100 mL volumetric flask and dilute to the mark with acetonitrile.
Working Standard 5	0.0025	Pipette 2.5 mL of the 0.1 µg/mL working standard 2 into a 100 mL volumetric flask and dilute to the mark with acetonitrile.

This is an exemplary dilution series. The actual concentrations of working standards should be adapted to the specific requirements of the analytical method and the expected analyte concentrations in the samples.

Workflow for Preparation of Metrafenone-d9 Working Solutions

References

• 1. aptochem.com [aptochem.com]
• 2. Metrafenone-d9 | CymitQuimica [cymitquimica.com]
• 3. Metrafenone (Ref: BAS 560F) [sitem.herts.ac.uk]
• 4. fao.org [fao.org]
• 5. epa.gov [epa.gov]
• 6. benchchem.com [benchchem.com]

Application of Metrafenone-d9 in Soil Residue Analysis

Introduction

Metrafenone is a benzophenone fungicide widely used to control powdery mildew on various crops.[1] Its presence and persistence in soil are of environmental concern, necessitating sensitive and reliable analytical methods for its quantification. Metrafenone-d9, a deuterated analog of metrafenone, serves as an excellent internal standard for residue analysis in complex matrices like soil. Its use helps to correct for matrix effects and variations in extraction efficiency and instrumental response, leading to more accurate and precise quantification of the parent compound. This document provides detailed application notes and protocols for the use of Metrafenone-d9 in the analysis of metrafenone residues in soil.

Quantitative Data Summary

The following tables summarize the performance of analytical methods for the determination of metrafenone in soil, which are applicable when using Metrafenone-d9 as an internal standard.

Table 1: Method Performance for Metrafenone Analysis in Soil by LC-MS/MS

Parameter	Value	Reference
Limit of Detection (LOD)	0.0002 mg/kg	[2]
Limit of Quantification (LOQ)	0.0025 mg/kg	[2]
5 µg/kg	[3]
20 µg/kg	[4]
Recovery Rate	93.6% - 98.1%	[2]
Relative Standard Deviation (RSD)	< 6%	[2]

Table 2: Method Performance for Metrafenone Analysis in Soil by GC-ECD

Parameter	Value	Reference
Limit of Detection (LOD)	0.005 mg/kg	[5]
Limit of Quantification (LOQ)	0.01 mg/kg	[5]
Recovery Rate	84.76% - 91.72%	[5]
Relative Standard Deviation (RSD)	4.23% - 7.25%	[5]
Linearity (r)	0.9999 (in the range of 0.01-2 mg/L)	[5]

Experimental Protocols

Protocol 1: Analysis of Metrafenone in Soil using LC-MS/MS

This protocol is adapted from a validated method for the determination of metrafenone residues in various matrices.[2]

1. Sample Preparation and Extraction

• Weigh 10 g of homogenized soil into a 50 mL polypropylene centrifuge tube.

• Spike the sample with an appropriate amount of Metrafenone-d9 internal standard solution.

• Add 10 mL of acetonitrile.

• Shake vigorously for 1 minute.

• Add the QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate) and shake vigorously for another minute.

• Centrifuge the tube at 4000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Take a 1 mL aliquot of the supernatant (acetonitrile layer).

• Transfer it to a d-SPE tube containing 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18.

• Vortex for 30 seconds.

• Centrifuge at 10000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

3. Instrumental Analysis (LC-MS/MS)

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 100 mm, 1.9 µm)[6]

• Mobile Phase: A: Water with 2 mM ammonium formate and 0.01% formic acid; B: Methanol with 2 mM ammonium formate and 0.01% formic acid[6]

• Gradient: A suitable gradient to separate metrafenone from matrix interferences.

• Flow Rate: 0.3 mL/min[6]

• Injection Volume: 2 µL[6]

• Column Temperature: 40 °C[6]

• MS/MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Monitored Transitions (SRM):

  • Metrafenone: m/z 409 → 209 (quantifier), m/z 409 → 226.9 (qualifier)[2]

  • Metrafenone-d9: The transitions for the deuterated standard will be shifted by the mass of the deuterium labels. The exact m/z values need to be determined by direct infusion of the standard.

Protocol 2: Analysis of Metrafenone in Soil using GC-ECD

This protocol is based on a method developed for the determination of metrafenone in bitter gourd and soil.[5]

1. Sample Preparation and Extraction

• Weigh 10 g of sieved soil into a 50 mL centrifuge tube.

• Add an appropriate amount of Metrafenone-d9 internal standard solution.

• Add 20 mL of ethyl acetate.

• Shake on a mechanical shaker for 30 minutes.

• Centrifuge at 5000 rpm for 5 minutes.

• Collect the supernatant.

• Repeat the extraction step with another 20 mL of ethyl acetate.

• Combine the supernatants and evaporate to dryness under a gentle stream of nitrogen.

2. Cleanup

• Reconstitute the residue in 2 mL of a suitable solvent (e.g., hexane:acetone).

• Prepare a Florisil solid-phase extraction (SPE) column.

• Load the reconstituted extract onto the conditioned SPE column.

• Wash the column with a non-polar solvent to remove interferences.

• Elute the analyte with a solvent of appropriate polarity.

• Collect the eluate and concentrate to a final volume of 1 mL for GC analysis.

3. Instrumental Analysis (GC-ECD)

• GC System: Gas chromatograph equipped with an Electron Capture Detector (ECD).

• Column: A suitable capillary column for pesticide analysis (e.g., HP-5).

• Injector Temperature: 250 °C

• Oven Temperature Program: Start at a lower temperature (e.g., 150 °C), ramp to a higher temperature (e.g., 280 °C) to ensure good separation.

• Detector Temperature: 300 °C

• Carrier Gas: Nitrogen or Helium at a constant flow rate.

• Injection Volume: 1 µL

Diagrams

Caption: General workflow for the analysis of metrafenone in soil.

Caption: Proposed degradation pathway of metrafenone in soil.

References

• 1. fao.org [fao.org]
• 2. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ECM for Metrafenone & Degradate CL 377160 in Soil - MRID 47267435 | Analytical Methods and Procedures for Pesticides | US EPA [19january2017snapshot.epa.gov]
• 4. ECM for Metrafenone & Degradate CL 377160 in Soil - MRID 47267434 | Analytical Methods and Procedures for Pesticides | US EPA [19january2021snapshot.epa.gov]
• 5. Determination of metrafenone in bitter gourd and soil by GC with ECD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Quantitative Analysis of Metrafenone in Water Samples using Isotope Dilution Mass Spectrometry with Metrafenone-d9

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantitative analysis of the fungicide Metrafenone in various water sources. The protocol employs a solid-phase extraction (SPE) sample preparation procedure followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). To ensure the highest accuracy and precision, the method utilizes Metrafenone-d9 as an internal standard for isotope dilution analysis. This approach effectively compensates for matrix effects and variations in extraction recovery, leading to reliable quantification at trace levels. This document provides detailed experimental protocols, data presentation, and workflow visualizations to aid in the implementation of this method in environmental monitoring and research laboratories.

Introduction

Metrafenone is a benzophenone fungicide used to control powdery mildew on a variety of crops.[1][2] Its potential to contaminate water sources through runoff and spray drift necessitates sensitive and accurate analytical methods for environmental monitoring. The use of an isotopically labeled internal standard, such as Metrafenone-d9, is crucial for overcoming analytical challenges like matrix-induced signal suppression or enhancement and losses during sample preparation. This application note describes a validated method for the determination of Metrafenone in water, adaptable for surface water, groundwater, and drinking water.

Chemical Properties

A summary of the chemical properties for Metrafenone and its deuterated internal standard is provided below.

Property	Metrafenone	Metrafenone-d9
IUPAC Name	(3-bromo-6-methoxy-2-methylphenyl)-(2,3,4-trimethoxy-6-methylphenyl)methanone[2]	(3-Bromo-6-methoxy-2-methylphenyl)(2,3,4-trimethoxy-d9-6-methylphenyl)methanone
Molecular Formula	C₁₉H₂₁BrO₅[2]	C₁₉H₁₂D₉BrO₅[3]
Molecular Weight	409.27 g/mol [4]	418.33 g/mol
CAS Number	220899-03-6[4]	2140327-64-4[3]

Experimental Protocols

Preparation of Standards

1.1. Stock Solutions (1000 µg/mL):

• Accurately weigh 10 mg of Metrafenone and Metrafenone-d9 analytical standards into separate 10 mL volumetric flasks.

• Dissolve and bring to volume with methanol. Store at -20°C.

1.2. Intermediate Standard Solutions (10 µg/mL):

• Dilute the stock solutions 1:100 with methanol to obtain intermediate standard solutions.

1.3. Working Standard and Internal Standard Spiking Solution (1 µg/mL):

• Prepare a working standard solution of Metrafenone and a separate internal standard spiking solution of Metrafenone-d9 by diluting the intermediate solutions 1:10 with methanol.

1.4. Calibration Standards:

• Prepare a series of calibration standards by spiking appropriate volumes of the Metrafenone working standard into blank water matrix extract to achieve concentrations ranging from 0.05 ng/mL to 50 ng/mL.

• Spike each calibration standard with a constant concentration of the Metrafenone-d9 internal standard spiking solution (e.g., 5 ng/mL).

Sample Preparation: Solid-Phase Extraction (SPE)

2.1. Water Sample Collection and Fortification:

• Collect 500 mL water samples in amber glass bottles.

• Add a known amount of the Metrafenone-d9 internal standard spiking solution to each sample.

2.2. SPE Cartridge Conditioning:

• Condition a polymeric reversed-phase SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

2.3. Sample Loading:

• Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.

2.4. Cartridge Washing:

• Wash the cartridge with 5 mL of 5% methanol in water to remove interfering substances.

2.5. Elution:

• Elute the analytes from the cartridge with 10 mL of methanol or a suitable solvent mixture like acetone:dichloromethane (1:1 v/v).[5]

2.6. Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

3.1. Liquid Chromatography Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

3.2. Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Collision Gas	Argon
MRM Transitions	See Table below

MRM Transitions for Metrafenone and Metrafenone-d9:

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Metrafenone	409.1	209.1	227.1
Metrafenone-d9	418.1	218.1	236.1

Note: The specific m/z values for product ions should be optimized based on the instrument used.

Data Presentation

The following tables summarize the expected quantitative performance of the method. The data is based on typical values reported for Metrafenone analysis in various matrices and serves as a guideline.

Table 1: Method Detection and Quantification Limits

Parameter	Expected Value (in water)
Limit of Detection (LOD)	0.01 µg/L[6]
Limit of Quantification (LOQ)	0.05 µg/L[6]

Table 2: Recovery and Precision Data

Spiking Level	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
Low (e.g., 0.1 µg/L)	85 - 110	< 15
Medium (e.g., 1 µg/L)	90 - 105	< 10
High (e.g., 10 µg/L)	95 - 105	< 10

Recovery and precision should be determined for each water matrix.

Visualizations

The following diagrams illustrate the key workflows in this application note.

Caption: Experimental workflow for Metrafenone analysis in water.

Caption: Logic of isotope dilution for accurate quantification.

Conclusion

The described method provides a reliable and sensitive approach for the quantification of Metrafenone in water samples. The use of Metrafenone-d9 as an internal standard is key to achieving high accuracy and precision by correcting for matrix interferences and procedural losses. This application note serves as a comprehensive guide for laboratories involved in environmental monitoring and pesticide residue analysis.

References

• 1. fao.org [fao.org]
• 2. Metrafenone | C19H21BrO5 | CID 6451057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Metrafenone-d9 | CymitQuimica [cymitquimica.com]
• 4. accustandard.com [accustandard.com]
• 5. pubs.usgs.gov [pubs.usgs.gov]
• 6. epa.gov [epa.gov]

Quantitative Analysis of Metrafenone using Metrafenone-d9 as an Internal Standard

Application Note and Protocol

Introduction

Metrafenone is a benzophenone fungicide widely used to control powdery mildew on various crops.[1][2] Its application necessitates sensitive and accurate analytical methods to monitor residue levels in food and environmental samples, ensuring consumer safety and regulatory compliance. This application note details a robust and reliable method for the quantitative analysis of Metrafenone using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The protocol incorporates the use of a stable isotope-labeled internal standard, Metrafenone-d9, to ensure high accuracy and precision by compensating for matrix effects and variations during sample preparation and analysis.[3]

The method described herein is particularly suited for the analysis of Metrafenone in complex matrices, such as vegetables and fruits. It utilizes the well-established QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation procedure, followed by LC-MS/MS detection.

Principle

The quantitative analysis is based on isotope dilution mass spectrometry (IDMS). A known amount of Metrafenone-d9, an isotopically labeled analog of Metrafenone, is added to the sample prior to extraction.[3] Metrafenone-d9 exhibits nearly identical chemical and physical properties to the native Metrafenone, and thus behaves similarly during sample preparation and analysis.[3] By measuring the ratio of the signal response of Metrafenone to that of Metrafenone-d9, accurate quantification can be achieved, as any loss of analyte during the procedure will be mirrored by a proportional loss of the internal standard.

Experimental Protocols

1. Reagents and Materials

• Metrafenone analytical standard (PESTANAL® or equivalent)[4]

• Metrafenone-d9 (2,3,4-trimethoxy-d9) analytical standard[3]

• Acetonitrile (HPLC or LC-MS grade)

• Water (HPLC or LC-MS grade)

• Methanol (HPLC or LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Magnesium sulfate (anhydrous)

• Sodium chloride

• Sodium citrate tribasic dihydrate

• Sodium citrate dibasic sesquihydrate

• Primary secondary amine (PSA) sorbent

• QuEChERS extraction tubes and cleanup kits

2. Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh and dissolve Metrafenone and Metrafenone-d9 in acetonitrile to prepare individual primary stock solutions.

• Intermediate Standard Solution (10 µg/mL): Dilute the primary stock solution of Metrafenone with acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the intermediate standard solution with acetonitrile to create a calibration curve (e.g., 1, 5, 10, 50, 100, 250, 500 ng/mL).

• Internal Standard Spiking Solution (1 µg/mL): Dilute the Metrafenone-d9 primary stock solution with acetonitrile.

3. Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize a representative portion of the sample (e.g., fruits, vegetables).

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 100 µL of the 1 µg/mL Metrafenone-d9 internal standard spiking solution.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE cleanup tube containing MgSO₄ and PSA.

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Final Extract:

  • Transfer the supernatant into a clean vial.

  • The extract is now ready for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: A suitable reversed-phase column (e.g., C18, 100 x 2.1 mm, 2.5 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

  • Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

  • Gradient: A suitable gradient to ensure separation of Metrafenone from matrix interferences.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Metrafenone: Monitor at least two transitions (e.g., m/z 409.1 -> 209.1 and 409.1 -> 227.0).[5]

    • Metrafenone-d9: Monitor the corresponding transitions (e.g., m/z 418.3 -> 218.1 and 418.3 -> 236.0).

  • Optimize collision energies and other MS parameters for maximum signal intensity.

Quantitative Data

The following tables summarize typical quantitative performance data for the analysis of Metrafenone using an internal standard approach.

Table 1: Method Validation Parameters

Parameter	Typical Value	Reference
Limit of Quantification (LOQ)	0.01 mg/kg	[1][6]
Limit of Detection (LOD)	0.002 mg/kg	[7]
Linearity (R²)	≥ 0.99	[8]

Table 2: Recovery and Precision Data in Vegetable Matrices

Spiking Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
0.01	86.5 - 104.8	2.1 - 7.9
0.1	93.6 - 98.1	< 6
1.0	92.7 - 99.7	< 6

Data compiled from studies on various vegetable matrices.[7][8]

Visualizations

References

• 1. fao.org [fao.org]
• 2. Metrafenone | C19H21BrO5 | CID 6451057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Metrafenone-(2,3,4-trimethoxy-d9) PESTANAL®, analytical standard [sigmaaldrich.com]
• 4. Metrafenone PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 5. agilent.com [agilent.com]
• 6. fao.org [fao.org]
• 7. Determination of metrafenone in vegetables by matrix solid-phase dispersion and HPLC-UV method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Note: High-Throughput Analysis of Fungicide Residues in Grapes using Metrafenone-d9 as an Internal Standard by LC-MS/MS

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of fungicide residues in grapes, employing Metrafenone-d9 as an internal standard for enhanced accuracy and precision. The protocol utilizes the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation procedure followed by analysis with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The inclusion of an isotopically labeled internal standard, Metrafenone-d9, compensates for matrix effects and variations in sample preparation and instrument response, ensuring reliable quantification of fungicide residues. This method is particularly suited for high-throughput screening of grape samples for compliance with regulatory limits and for residue dissipation studies.

Introduction

Grapes are one of the most widely cultivated fruits globally, making them susceptible to various fungal diseases that necessitate the use of fungicides. The presence of fungicide residues in grapes is a significant concern for consumer safety and international trade, requiring sensitive and accurate analytical methods for their monitoring. The complex matrix of grapes can interfere with the analytical signal, leading to either suppression or enhancement, and thus impacting the accuracy of quantification. The use of a stable isotope-labeled internal standard, which behaves chemically and physically identically to the analyte of interest, is a well-established strategy to mitigate these matrix effects. Metrafenone-d9, a deuterated analog of the fungicide metrafenone, serves as an ideal internal standard for the analysis of metrafenone and can be utilized in multi-residue methods for other fungicides as well. This document provides a comprehensive protocol for the analysis of fungicides in grapes using Metrafenone-d9 and LC-MS/MS.

Experimental Protocols

Reagents and Materials

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (reagent grade).

• Standards: Metrafenone (analytical standard), Metrafenone-d9 (isotopically labeled internal standard), and other fungicide standards of interest.

• QuEChERS Salts and Sorbents: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl), sodium citrate dibasic sesquihydrate, sodium citrate tribasic dihydrate, primary secondary amine (PSA) sorbent, C18 sorbent.

• Grape Samples: Homogenized grape samples.

Sample Preparation (QuEChERS Method)

• Homogenization: Weigh 10 g of a representative, homogenized grape sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Metrafenone-d9 internal standard solution in acetonitrile to the sample.

• Extraction:

  • Add 10 mL of 1% acetic acid in acetonitrile to the tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

  • Cap the tube and shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (acetonitrile layer) to a 2 mL centrifuge tube containing d-SPE sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at 10000 rpm for 2 minutes.

• Final Extract Preparation:

  • Take the final supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: A suitable reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40 °C.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions should be optimized for each target fungicide and for Metrafenone-d9.

  • Source Parameters: Optimized for maximum sensitivity (e.g., capillary voltage, source temperature, gas flows).

Data Presentation

The following tables summarize the typical performance data for a validated method for fungicide analysis in grapes. This data is representative of what can be achieved using the described protocol with Metrafenone-d9 as an internal standard.

Table 1: Method Validation Parameters for Selected Fungicides in Grapes

Fungicide	Linearity (R²)	Recovery (%)	RSD (%)
Metrafenone	>0.99	85-110	<15
Boscalid	>0.99	80-115	<15
Pyraclostrobin	>0.99	90-110	<15
Tebuconazole	>0.99	88-112	<15
Myclobutanil	>0.99	82-108	<15

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Selected Fungicides in Grapes

Fungicide	LOD (µg/kg)	LOQ (µg/kg)
Metrafenone	1	5
Boscalid	1	5
Pyraclostrobin	2	10
Tebuconazole	1	5
Myclobutanil	2	10

Mandatory Visualizations

Caption: Experimental workflow for fungicide analysis in grapes.

Technical Notes & Optimization

Technical Support Center: Troubleshooting Metrafenone-d9 Peak Shape in HPLC

This technical support guide is designed for researchers, scientists, and drug development professionals encountering peak shape issues during the High-Performance Liquid Chromatography (HPLC) analysis of Metrafenone-d9. The following frequently asked questions (FAQs) and troubleshooting protocols provide a systematic approach to identifying and resolving common chromatographic problems such as peak tailing, fronting, splitting, and broadening.

Frequently Asked Questions (FAQs)

Q1: Why is my Metrafenone-d9 peak tailing?

Peak tailing, where the latter half of the peak is broader than the front half, is the most common peak shape issue. For a slightly basic compound like Metrafenone-d9, this often points to secondary interactions with the stationary phase.

Potential Causes and Solutions:

• Secondary Silanol Interactions: Residual, un-endcapped silanol groups on the silica-based stationary phase (e.g., C18) are acidic and can strongly interact with basic analytes, causing tailing.[1]

  • Solution 1: Adjust Mobile Phase pH: Lowering the mobile phase pH (e.g., to between 2.5 and 4.0) with an additive like formic or acetic acid will protonate the silanol groups, minimizing these unwanted interactions.[2][3]

  • Solution 2: Use a Modern, End-Capped Column: Employ a high-purity silica column that is thoroughly end-capped or a column with a modified surface (e.g., polar-embedded) designed to shield silanol activity.[1]

  • Solution 3: Add a Competitive Base: A small amount of an additive like triethylamine (TEA) can be added to the mobile phase to compete for the active silanol sites, though this is less common in modern LC-MS applications.[4]

• Column Overload (Mass Overload): Injecting too much analyte mass can saturate the stationary phase at the column inlet, leading to tailing.[5][6]

  • Solution: Reduce the injection volume or dilute the sample. If the peak shape improves upon injecting a 10-fold dilution, mass overload was a likely contributor.[7]

• Extra-Column Volume: Excessive volume from tubing, fittings, or the detector flow cell can cause band broadening, which often manifests as tailing, especially for early-eluting peaks.[8][9][10]

  • Solution: Minimize tubing length and use narrow internal diameter (I.D.) tubing (e.g., <0.125 mm). Ensure all fittings are properly seated to eliminate dead volume.[1][9]

• Column Contamination or Degradation: Accumulation of matrix components on the column frit or stationary phase can create active sites and disrupt the flow path.[2]

  • Solution: Use a guard column to protect the analytical column. If contamination is suspected, follow the column flushing and regeneration protocol outlined below. If performance does not improve, the column may need replacement.[2]

Parameter	Recommendation for Basic Analytes (like Metrafenone-d9)	Rationale
Mobile Phase pH	2.5 - 4.0	Suppresses ionization of acidic silanol groups, minimizing secondary interactions.[3][11]
Buffer Concentration	10-25 mM	Ensures stable pH throughout the analysis, improving reproducibility.[2]
Column Type	High-purity, end-capped C18 or Polar-Embedded Phase	Reduces available silanol groups for interaction.[1][4]
Injection Volume	Keep <1-2% of column volume	Prevents mass and volume overload.[12]
Sample Solvent	Mobile Phase or weaker	Avoids peak distortion caused by solvent mismatch.[13]

Q2: My Metrafenone-d9 peak is fronting. What are the likely causes?

Peak fronting, appearing as a "shark-fin" with a sloping leading edge, is typically caused by the analyte moving too quickly through a portion of the column.

Potential Causes and Solutions:

• Column Overload (Concentration Overload): Injecting a sample that is too concentrated, even in a small volume, can saturate the stationary phase, causing excess analyte molecules to travel down the column faster.[4][14][15]

  • Solution: Dilute the sample. Fronting is often a more direct indicator of concentration overload than tailing.[4]

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent significantly stronger than the mobile phase (e.g., 100% acetonitrile sample in a 50% acetonitrile mobile phase), the sample band will not focus properly at the column head and will elute prematurely.[13][14]

  • Solution: Whenever possible, dissolve and inject the sample in the initial mobile phase.[12] If a stronger solvent is necessary for solubility, inject the smallest possible volume.[16]

• Column Bed Collapse or Void: A physical change in the column packing, such as a void at the inlet, can create an uneven flow path, leading to fronting. This typically affects all peaks in the chromatogram.[4][5]

  • Solution: First, try reversing and flushing the column (if permitted by the manufacturer). If this does not resolve the issue, the column must be replaced.[3]

Q3: I'm observing a split or shoulder peak for Metrafenone-d9. How can I fix this?

Split peaks suggest that the analyte band is being divided into two or more streams as it travels through the system.

Potential Causes and Solutions:

• Partially Blocked Column Frit: Contamination or precipitated sample/buffer on the inlet frit can disrupt the flow path, causing the sample to enter the column unevenly.[5][17][18] This will typically cause all peaks in the chromatogram to split.[5]

  • Solution: Reverse-flush the column (disconnect from the detector first). If pressure is high and flushing does not work, the frit or the entire column may need to be replaced.[7] Using an in-line filter or guard column is a good preventative measure.[19]

• Column Void/Channeling: A void or channel in the column packing creates multiple paths for the analyte to travel, resulting in split peaks.[17][18]

  • Solution: This is an irreversible physical problem. The column needs to be replaced.[17]

• Sample Solvent Mismatch: Injecting a sample in a solvent much stronger than the mobile phase can cause the sample to spread unevenly at the column inlet, leading to a split peak.[5]

  • Solution: Prepare the sample in the mobile phase. If not possible, reduce the injection volume.[5]

• Co-elution: The "split" peak may actually be an unresolved impurity. The deuterium-labeled Metrafenone-d9 should be chromatographically pure, but this can be an issue with unknown samples.

  • Solution: Adjusting method parameters like mobile phase composition or temperature may resolve the two components.[17] Injecting a smaller sample volume can help confirm if it is two separate components.[17]

Q4: Is the deuteration of Metrafenone-d9 likely to cause peak shape problems?

No, the deuteration itself is not a direct cause of poor peak shape. However, it can introduce a small retention time shift, known as the chromatographic deuterium effect or isotope effect. In reversed-phase HPLC, deuterated compounds typically elute slightly earlier than their non-deuterated counterparts.[20][21][22] This effect is usually minor and does not inherently cause tailing, fronting, or splitting. The troubleshooting principles for Metrafenone-d9 are the same as for the non-deuterated Metrafenone.

Experimental Protocols

Protocol 1: Systematic Troubleshooting Workflow

This protocol provides a step-by-step method to diagnose peak shape issues.

• Initial Assessment:

  • Observe the chromatogram: Does the issue (tailing, fronting, splitting) affect only the Metrafenone-d9 peak or all peaks?

  • If all peaks are affected, the problem is likely systemic (e.g., column void, blocked frit, extra-column volume).[5][12]

  • If only the Metrafenone-d9 peak is affected, the problem is likely chemical (e.g., secondary interactions, column overload, solvent mismatch).

• Check for Overload and Solvent Effects (Easy to Test):

  • Prepare a 1:10 dilution of the Metrafenone-d9 sample in the mobile phase.

  • Inject the diluted sample.

  • Result: If peak shape improves significantly, the original issue was related to mass or concentration overload.[4][7] If the peak shape is still poor, proceed to the next step.

• Investigate the Column and Mobile Phase:

  • Ensure the mobile phase pH is appropriate (e.g., pH 3 using 0.1% formic acid) to minimize silanol interactions.[2]

  • If the column is aged or has been used with complex matrices, perform a column flush (see Protocol 2).

  • Inject a standard on a new, trusted column of the same type.

  • Result: If the new column provides a good peak shape, the original column was contaminated or had failed.[2]

• Inspect the HPLC System (Hardware):

  • Check all fittings and connections between the injector, column, and detector for tightness and proper seating to minimize extra-column volume.[9]

  • Temporarily replace the connecting tubing with shorter, narrower I.D. pieces if available.

  • Result: If peak shape improves, excessive extra-column volume was the cause.[10]

Protocol 2: General Purpose Reversed-Phase Column Flushing and Regeneration

This procedure can help remove contaminants that cause poor peak shape. Warning: Always disconnect the column from the detector before flushing with 100% organic solvent to avoid precipitating buffers in the flow cell.

• Disconnect the column outlet from the detector.

• Flush the column with at least 10-20 column volumes of your mobile phase without the buffer (e.g., if your mobile phase is 50:50 Acetonitrile:Water with formic acid, flush with 50:50 Acetonitrile:Water).

• Flush with 10-20 column volumes of 100% Acetonitrile .

• (Optional, for strongly retained non-polar contaminants) Flush with 10-20 column volumes of Isopropanol .

• Flush again with 10-20 column volumes of 100% Acetonitrile .

• Gradually re-introduce the initial mobile phase (without buffer) and then the full mobile phase (with buffer).

• Reconnect the column to the detector and allow the system to equilibrate until a stable baseline is achieved before injecting a test sample.

Visual Troubleshooting Guides

Caption: A step-by-step workflow for diagnosing the root cause of peak tailing.

Caption: Logical relationships between HPLC system components and peak shape problems.

References

• 1. chromtech.com [chromtech.com]
• 2. uhplcs.com [uhplcs.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. pharmaguru.co [pharmaguru.co]
• 5. acdlabs.com [acdlabs.com]
• 6. bvchroma.com [bvchroma.com]
• 7. The 10 Most Common HPLC Problems and Solutions! | Universal Lab Blog [universallab.org]
• 8. Column Volume and Extra-Column Volume | Phenomenex [phenomenex.com]
• 9. What is the effect of extra column volume for different HPLC instruments on the same method - FAQ [mtc-usa.com]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. agilent.com [agilent.com]
• 12. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 13. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 14. uhplcs.com [uhplcs.com]
• 15. elementlabsolutions.com [elementlabsolutions.com]
• 16. [4]Troubleshooting HPLC- Fronting Peaks [restek.com]
• 17. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 18. bio-works.com [bio-works.com]
• 19. agilent.com [agilent.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. researchgate.net [researchgate.net]
• 22. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Matrix Effects with Metrafenone-d9

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Metrafenone-d9 as an internal standard to overcome matrix effects in quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect my analysis of Metrafenone?

Matrix effects are the alteration of ionization efficiency for a target analyte, such as Metrafenone, due to the presence of co-eluting compounds from the sample matrix.[1] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately compromising the accuracy, precision, and linearity of the analytical method.[1][2] In complex matrices like fruits, vegetables, or biological fluids, these effects can lead to an underestimation or overestimation of the true analyte concentration.[1]

Q2: How does using Metrafenone-d9 help in overcoming matrix effects?

Metrafenone-d9 is a stable isotope-labeled internal standard (SIL-IS) for Metrafenone. Since it is structurally identical to Metrafenone, with the only difference being the presence of nine deuterium atoms, it exhibits nearly identical chemical and physical properties.[3] This means that during sample preparation and chromatographic separation, Metrafenone-d9 behaves in the same way as the native Metrafenone. Crucially, it co-elutes with Metrafenone and is subjected to the same degree of ion suppression or enhancement in the mass spectrometer's ion source.[3] By calculating the ratio of the analyte signal to the internal standard signal, the variability introduced by matrix effects can be effectively normalized, leading to more accurate and reliable quantification.[4]

Q3: I am observing significant signal suppression for Metrafenone even with the use of Metrafenone-d9. What could be the issue?

While Metrafenone-d9 is highly effective, severe matrix effects can still pose a challenge. Here are a few potential reasons and troubleshooting steps:

• Sub-optimal Chromatographic Separation: If Metrafenone and Metrafenone-d9 are not perfectly co-eluting, their experience of the matrix effect may differ. Ensure your LC method provides a sharp, symmetrical peak for both compounds with identical retention times.

• Overloading the System: Injecting a sample that is too concentrated can overwhelm the ionization source, leading to significant signal suppression that even a SIL-IS cannot fully compensate for. Consider diluting your sample extract.[5]

• Inefficient Sample Cleanup: A high concentration of interfering matrix components may still be present in your final extract. Improving your sample preparation method, for instance by employing Solid-Phase Extraction (SPE), can help remove these interferences.[2]

Q4: Can I use a different internal standard instead of Metrafenone-d9?

While other compounds can be used as internal standards, a stable isotope-labeled version of the analyte is the gold standard for correcting matrix effects in LC-MS/MS analysis.[3] This is because structural analogs may not co-elute perfectly and may respond differently to matrix interferences, leading to inadequate correction.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High Variability in Metrafenone-d9 Peak Area	Inconsistent sample preparation (e.g., pipetting errors, incomplete extraction).	Ensure pipettes are calibrated and proper techniques are used. Vortex samples thoroughly at each step.
Instability of the internal standard in the final extract.	Analyze samples promptly after preparation or conduct stability studies to determine the maximum allowable time before analysis.
Poor Peak Shape (Tailing or Splitting) for both Metrafenone and Metrafenone-d9	Column degradation or contamination.	Use a guard column and replace the analytical column if performance deteriorates.
Inappropriate mobile phase pH.	Ensure the mobile phase pH is suitable for the analyte and the column chemistry.
Metrafenone and Metrafenone-d9 Peaks Not Co-eluting	The use of different isotopes is affecting chromatography (unlikely but possible with very high-resolution systems).	This is generally not an issue, but if observed, slight modifications to the gradient may be necessary. Ensure the same MRM transitions are used for both, with adjustment for the mass difference.
Significant Ion Suppression Persists (Matrix Factor < 0.8)	The internal standard is not adequately compensating for the matrix effect due to the severity of the interferences.	Optimize sample cleanup using techniques like Solid-Phase Extraction (SPE) to remove a broader range of interfering compounds.
Dilute the sample extract to reduce the concentration of matrix components entering the mass spectrometer. A dilution factor of 15 has been shown to be effective in many cases.[6]

Data Presentation

The use of a stable isotope-labeled internal standard like Metrafenone-d9 significantly improves the accuracy and precision of analytical measurements in complex matrices. Below is a table summarizing typical performance data for Metrafenone analysis in tomato and cucumber matrices using an LC-MS/MS method with a QuEChERS-based extraction.

Parameter	Tomato	Cucumber
Matrix Effect (%)	-6.71	-4.15
Recovery Rate (%)	93.6 - 98.1	92.7 - 99.7
Intra-day Precision (RSDr %)	< 16	< 16
Inter-day Precision (RSDR %)	< 16	< 16
Limit of Quantification (LOQ) (mg kg⁻¹)	0.0025	0.0025

Data adapted from a study on the dissipation kinetics of Metrafenone in tomatoes and cucumbers.[7] The minimal matrix effect values indicate negligible signal suppression when using appropriate sample preparation and analytical methods.[7]

Experimental Protocols

Protocol 1: QuEChERS-based Extraction of Metrafenone from Tomato Samples

This protocol describes a Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method for the extraction of Metrafenone from tomato samples prior to LC-MS/MS analysis.[8]

Materials:

• Homogenized tomato sample

• Acetonitrile (ACN)

• Metrafenone-d9 internal standard solution

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive solid-phase extraction (d-SPE) cleanup tubes (e.g., containing PSA and C18)

• 50 mL centrifuge tubes

• Centrifuge

• Vortex mixer

Procedure:

• Weigh 10 g of the homogenized tomato sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Spike with the Metrafenone-d9 internal standard solution.

• Add the QuEChERS extraction salts.

• Immediately shake vigorously for 1 minute.

• Centrifuge at ≥4000 x g for 5 minutes.

• Transfer an aliquot of the upper acetonitrile layer to a d-SPE cleanup tube.

• Shake for 30 seconds.

• Centrifuge at ≥4000 x g for 5 minutes.

• The supernatant is ready for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Metrafenone

Instrumentation:

• Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS)

• C18 reverse-phase column

LC Parameters:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute Metrafenone, followed by a re-equilibration step.

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 5 - 10 µL

MS/MS Parameters (Multiple Reaction Monitoring - MRM):

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Metrafenone	409	209
Metrafenone	409	227
Metrafenone-d9	418	218
Metrafenone-d9	418	236

Note: The specific MRM transitions for Metrafenone-d9 should be optimized, but would be expected to be the precursor ion (M+9) and corresponding product ions. The transitions for Metrafenone are based on published methods.[9]

Visualizations

Caption: Experimental workflow for Metrafenone analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. agilent.com [agilent.com]
• 7. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fao.org [fao.org]
• 9. fao.org [fao.org]

Technical Support Center: Metrafenone-d9 Stability in Organic Solvents

This technical support center provides guidance and answers to frequently asked questions regarding the stability of Metrafenone-d9 in various organic solvents. The information is intended for researchers, scientists, and professionals in drug development to ensure the accuracy and reliability of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of Metrafenone-d9?

A1: Acetonitrile is a commonly used and recommended solvent for preparing stock solutions of Metrafenone and its deuterated analogs.[1][2][3] It offers good solubility and is compatible with common analytical techniques such as LC-MS/MS.[2] Methanol is also a viable option.[2][4]

Q2: What are the recommended storage conditions for Metrafenone-d9 stock solutions?

A2: Metrafenone-d9 stock solutions should be stored in amber bottles at a refrigerated temperature of approximately 2-10°C (36-50°F).[5] When stored under these conditions, standard solutions are expected to be stable for at least one month.[6] It is crucial to keep the receptacle tightly sealed to prevent solvent evaporation and protect it from direct sunlight.[7]

Q3: How long can I expect my Metrafenone-d9 working solutions to be stable at room temperature?

Q4: Are there any known incompatibilities of Metrafenone-d9 with certain organic solvents?

A4: While specific incompatibility studies for Metrafenone-d9 are not detailed in the available literature, general good laboratory practices should be followed. Based on safety data for Metrafenone, strong acids, bases, and oxidizing agents should be avoided.[3]

Q5: How does the solubility of Metrafenone vary across different organic solvents?

A5: The solubility of Metrafenone has been determined in several organic solvents. This data can serve as a guide for Metrafenone-d9. Dichloromethane and acetone are excellent solvents for Metrafenone, while its solubility is lower in methanol and significantly less in n-hexane.[4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent analytical results (e.g., peak area variation)	Degradation of Metrafenone-d9 in solution.	- Prepare fresh working solutions from a properly stored stock solution. - Verify the storage conditions of the stock solution (temperature, light protection). - Perform a stability check of your standard solutions.
Precipitation observed in the solution	The concentration of Metrafenone-d9 exceeds its solubility in the chosen solvent.	- Consult the solubility data and dilute the solution to a concentration below the solubility limit. - Consider using a different solvent with higher solubility for Metrafenone.
Appearance of unexpected peaks in the chromatogram	Presence of degradation products.	- Prepare a fresh standard solution and re-analyze. - If the issue persists, investigate potential sources of contamination or degradation in your experimental workflow.

Data and Protocols

Metrafenone Solubility in Organic Solvents

The following table summarizes the solubility of Metrafenone in various organic solvents at 20°C. This data is for the non-deuterated compound and should be used as a reference for Metrafenone-d9.

Solvent	Solubility (g/L)
Dichloromethane	1950
Acetone	403
Toluene	363
Ethyl acetate	261
Acetonitrile	165
Methanol	26.1
n-Hexane	4.8

Source: Adapted from FAO/JMPR evaluations.[4]

Experimental Protocol: Short-Term Stability Assessment of Metrafenone-d9

This protocol outlines a general procedure to assess the short-term stability of a Metrafenone-d9 solution in a specific organic solvent.

• Preparation of Stock Solution:

  • Accurately weigh a known amount of Metrafenone-d9 standard.

  • Dissolve it in the organic solvent of choice (e.g., acetonitrile) to prepare a stock solution of a known concentration (e.g., 1000 µg/mL).

  • Store this stock solution in an amber vial at 2-10°C.

• Preparation of Working Solutions:

  • Dilute the stock solution with the same organic solvent to prepare working solutions at a concentration relevant to your analytical range (e.g., 10 µg/mL).

• Time-Point Analysis:

  • Analyze the working solution immediately after preparation (T=0) using a validated analytical method (e.g., LC-MS/MS).

  • Store the working solution under the desired test conditions (e.g., room temperature, protected from light).

  • Analyze the working solution at subsequent time points (e.g., T=4, 8, 12, 24 hours).

• Data Analysis:

  • Compare the analytical response (e.g., peak area) of Metrafenone-d9 at each time point to the initial response at T=0.

  • Calculate the percentage of degradation over time. A common acceptance criterion for stability is that the concentration remains within ±15% of the initial concentration.

Visualizations

Caption: Workflow for assessing the short-term stability of Metrafenone-d9.

Caption: Troubleshooting logic for inconsistent analytical results.

References

• 1. Metrafenone | C19H21BrO5 | CID 6451057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hpc-standards.com [hpc-standards.com]
• 4. fao.org [fao.org]
• 5. 220899-03-6・Metrafenone Standard・139-19311[Detail Information]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 6. epa.gov [epa.gov]
• 7. agilent.com [agilent.com]

Technical Support Center: Optimizing Mass Spectrometry Parameters for Metrafenone-d9

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Metrafenone-d9 in mass spectrometry applications. The following sections offer detailed experimental protocols and solutions to common challenges encountered during method development and sample analysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Metrafenone-d9 in our analytical method?

A1: Metrafenone-d9 is a deuterated stable isotope-labeled internal standard (SIL-IS) for Metrafenone. Its fundamental role is to act as an internal reference during liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.[1][2] Because it is chemically almost identical to Metrafenone, it co-elutes and experiences similar ionization and fragmentation, allowing it to compensate for variations in sample preparation, matrix effects, and instrument response.[1][3] This ensures high precision and accuracy in the quantification of Metrafenone.

Q2: How do I determine the precursor ion for Metrafenone-d9?

A2: The precursor ion is typically the protonated molecule, [M+H]⁺. To determine this, you should perform a full scan or precursor ion scan. Infuse a standard solution of Metrafenone-d9 directly into the mass spectrometer and acquire data in Q1 scan mode over a mass range that includes the expected molecular weight. The most abundant ion observed will be your precursor ion. Given that the molecular weight of Metrafenone is approximately 408.06 g/mol , and Metrafenone-d9 has nine deuterium atoms replacing nine hydrogen atoms, the expected mass will be higher. The exact mass can be calculated, but an initial scan will confirm the most abundant isotopologue to select as the precursor.

Q3: How are the product ions for Metrafenone-d9 selected?

A3: Product ions are determined by fragmenting the precursor ion in the collision cell. After identifying the precursor ion, perform a product ion scan. With the first quadrupole (Q1) fixed on the m/z of the Metrafenone-d9 precursor ion, the second quadrupole (Q3) scans a range of m/z values to detect the fragment ions produced.[1] From the resulting spectrum, select the most intense and stable fragment ions as your product ions for creating Multiple Reaction Monitoring (MRM) transitions. Typically, one product ion is used for quantification (quantifier) and a second for confirmation (qualifier).[1]

Q4: Why is my Metrafenone-d9 peak separating from the Metrafenone peak?

A4: This phenomenon is known as the "isotope effect" and can occur with deuterated internal standards.[4] The slight mass difference between the analyte and the deuterated standard can sometimes lead to a small difference in retention time on the chromatographic column.[5][6] If the separation is significant, it can lead to differential matrix effects, where the analyte and internal standard are affected differently by interfering compounds in the sample, compromising quantification.[4] To address this, you may need to adjust your chromatographic conditions, such as the gradient profile or column temperature, to achieve better co-elution.[2]

Troubleshooting Guide

This section provides solutions to specific issues you might encounter when using Metrafenone-d9.

Issue	Potential Cause	Troubleshooting Steps
Poor Signal Intensity	1. Suboptimal MS parameters. 2. Inefficient ionization. 3. Ion suppression from matrix.	1. Re-optimize declustering potential and collision energy for Metrafenone-d9. 2. Adjust ion source parameters (e.g., temperature, gas flows). 3. Dilute the sample or improve sample cleanup to reduce matrix effects.[2]
Inaccurate Quantification	1. Chromatographic separation of analyte and IS. 2. Isotopic contribution from unlabeled Metrafenone in the d9-standard. 3. In-source fragmentation of Metrafenone-d9.	1. Modify the LC gradient or column temperature to ensure co-elution.[2] 2. Assess the isotopic purity of the Metrafenone-d9 standard.[2] 3. Optimize the declustering potential to minimize fragmentation in the ion source.
High Background Noise	1. Contaminated solvent or system. 2. Leaks in the LC or MS system.	1. Use high-purity solvents and flush the system. 2. Perform a leak check on all fittings and connections.
No Peak Detected	1. Incorrect MRM transition. 2. No compound in the sample. 3. System failure.	1. Verify the precursor and product ion m/z values. 2. Inject a known standard to confirm system performance. 3. Check for clogs in the LC system or issues with the ion source.

Experimental Protocols

Protocol 1: Optimization of MRM Parameters for Metrafenone-d9

This protocol outlines the systematic optimization of Multiple Reaction Monitoring (MRM) transitions for Metrafenone-d9.

1. Preparation of Standard Solutions:

• Prepare a stock solution of Metrafenone-d9 at 1 mg/mL in methanol.

• Prepare a working solution for infusion at 100-1000 ng/mL in a solvent mixture that mimics the initial mobile phase conditions (e.g., 50:50 acetonitrile:water with 0.1% formic acid).[1]

2. Precursor Ion Determination:

• Infuse the working solution into the mass spectrometer at a low, steady flow rate (e.g., 5-10 µL/min).[1]

• Set the instrument to Q1 scan mode over a mass range that includes the expected molecular weight of Metrafenone-d9.

• Identify the most abundant ion, which is typically the protonated molecule [M+H]⁺. This will be your precursor ion.

3. Product Ion Determination:

• Set the instrument to product ion scan mode, with Q1 fixed on the precursor ion m/z.

• Q3 will scan a relevant mass range to detect fragment ions.

• Select the two or three most intense and stable product ions for MRM transitions.[1]

4. Collision Energy (CE) Optimization:

• Set up an MRM method with the determined precursor and one of the selected product ions.

• Create an experiment that ramps the collision energy across a range (e.g., 10-50 V in 2 V steps) while monitoring the MRM transition intensity.

• The CE value that produces the highest and most stable signal is the optimal CE for that transition.

• Repeat this step for each product ion.

5. Declustering Potential (DP) Optimization:

• Using the optimal CE for a given MRM transition, create an experiment that ramps the declustering potential across a relevant range (e.g., 20-150 V in 10 V steps).[1]

• The DP that maximizes the signal intensity without causing excessive in-source fragmentation is the optimal DP.

Quantitative Data Summary

The following table provides a template for summarizing the optimized MS parameters for both Metrafenone and Metrafenone-d9.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Declustering Potential (V)	Transition Type
Metrafenone	[To be determined]	[To be determined]	[To be determined]	[To be determined]	Quantifier
Metrafenone	[To be determined]	[To be determined]	[To be determined]	[To be determined]	Qualifier
Metrafenone-d9	[To be determined]	[To be determined]	[To be determined]	[To be determined]	Quantifier
Metrafenone-d9	[To be determined]	[To be determined]	[To be determined]	[To be determined]	Qualifier

Visualizations

Experimental Workflow for Parameter Optimization

Caption: Workflow for optimizing MS parameters for Metrafenone-d9.

Troubleshooting Logic for Inaccurate Quantification

Caption: Troubleshooting guide for inaccurate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. scispace.com [scispace.com]
• 6. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Preventing Isotopic Exchange in Deuterated Standards

This technical support center is designed to assist researchers, scientists, and drug development professionals in preventing, identifying, and troubleshooting isotopic exchange of deuterated standards. Below you will find frequently asked questions and troubleshooting guides to ensure the integrity and accuracy of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for my deuterated standards?

Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a chemical process where a deuterium atom on your standard is replaced by a hydrogen atom from the surrounding environment, such as the solvent or matrix.[1][2][3] This is a significant concern as it alters the mass of your internal standard, which can lead to inaccurate quantification in mass spectrometry analysis. The loss of deuterium can cause an underestimation of the internal standard concentration, leading to an overestimation of the analyte concentration.[2] In severe cases, it can generate a "false positive" signal for the unlabeled analyte.[3][4]

Q2: Which deuterium positions on a molecule are most susceptible to exchange?

The position of the deuterium label on a molecule is crucial to its stability.[3] Deuterium atoms are most susceptible to exchange when they are:

• Attached to heteroatoms: Labels on oxygen (-OD), nitrogen (-ND), or sulfur (-SD) are highly labile and readily exchange with protons from protic solvents.[1][5][6]

• Adjacent to a carbonyl group (alpha-protons): These can exchange under acidic or basic conditions due to keto-enol tautomerism.[1][6]

• In certain aromatic positions: Susceptibility can vary depending on the specific chemical environment.[3]

Deuterium on aliphatic chains or aromatic rings not adjacent to activating groups are generally more stable.[6]

Q3: What are the primary factors that influence the rate of isotopic exchange?

Several environmental and structural factors can influence the rate of H/D exchange:

• pH: The exchange rate is catalyzed by both acids and bases.[1][5][7] For many compounds, the minimum exchange rate occurs in a pH range of approximately 2.5 to 3.[1][6]

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[1][6][8] It is often recommended to work at low temperatures (e.g., 0-4°C) to minimize exchange.[1][6]

• Solvent: Protic solvents like water and methanol contain exchangeable protons and can facilitate the loss of deuterium.[1][3][5][6] Aprotic solvents such as acetonitrile, tetrahydrofuran, and dioxane are preferred.[1][6]

• Solvent Accessibility: For a deuterium atom to exchange, it must be accessible to the solvent.[1]

Q4: How should I properly store my deuterated standards to ensure their stability?

Proper storage is critical to maintain the isotopic and chemical purity of deuterated compounds.[5] General best practices include:

• Protection from Moisture: Store compounds in tightly sealed containers in a dry environment, such as a desiccator, or under an inert atmosphere (e.g., argon or nitrogen) to prevent back-exchange with atmospheric moisture.[5]

• Controlled Temperature: Many deuterated compounds, especially those in solution, should be stored at low temperatures (e.g., refrigerated at 4°C or frozen at -20°C) to minimize degradation.[5][8][9] Always refer to the manufacturer's specific storage recommendations and avoid repeated freeze-thaw cycles.[5]

• Protection from Light: Store light-sensitive compounds in amber vials or other light-protecting containers.[5][8]

• Solvent Choice: For solutions, use high-purity, aprotic, and anhydrous solvents whenever possible.[5][6]

Q5: Are there more stable alternatives to deuterium labeling?

Yes, while deuterated standards are often cost-effective, standards labeled with stable isotopes like Carbon-13 (¹³C) and Nitrogen-15 (¹⁵N) offer superior stability.[3] These isotopes are not susceptible to chemical exchange.[3] Consider using a ¹³C or ¹⁵N labeled standard when your experimental conditions involve basic pH or when the only available deuterated standard has labels in known exchange-prone positions.[3]

Troubleshooting Guide

This section provides guidance on how to identify and resolve common issues related to isotopic exchange during your experiments.

Problem 1: I'm observing unexpected peaks in my mass spectrum corresponding to my deuterated standard with lower masses (e.g., d4, d3 for a d5 standard).

• Possible Cause: This strongly suggests that back-exchange (loss of deuterium) is occurring.[10] The number of deuterium atoms lost will determine the mass shift observed.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for unexpected lower mass peaks.

Problem 2: The response of my deuterated internal standard is inconsistent or drifting during an analytical run.

• Possible Cause: This could be due to ongoing isotopic exchange in the processed samples stored in the autosampler.[10] The changing concentration of the correct isotopic form of the standard will lead to inconsistent analytical results.

• Troubleshooting Steps:

  • Evaluate Autosampler Stability: Perform an experiment to assess the stability of your deuterated standard in the final sample matrix under your autosampler conditions. Analyze a sample immediately after preparation (T=0) and then re-inject the same sample at regular intervals over a period that covers your typical batch run time.[6][10] A changing peak area ratio of the deuterated standard to its back-exchanged products over time indicates instability.[10]

  • Minimize Residence Time: If instability is confirmed, reduce the time samples spend in the autosampler before injection.

  • Optimize Conditions: As with Problem 1, ensure the pH, solvent, and temperature conditions of your prepared samples are optimized to minimize exchange. This may involve acidifying the final sample to a pH of ~2.5-3.0.[1]

Quantitative Data Summary

The rate of hydrogen-deuterium exchange is highly dependent on the experimental conditions. The following table summarizes the general impact of these conditions.

Parameter	Condition	Relative Rate of Exchange	Recommendations for Minimizing Exchange
pH	High (>8) or Low (<2)	High	Maintain pH between 2.5 and 7.[6]
Temperature	High	High	Store and analyze samples at low temperatures (e.g., 4°C).[6]
Solvent	Protic (e.g., H₂O, CH₃OH)	Higher	Use aprotic solvents (e.g., acetonitrile, THF) when possible.[6]
Label Position	On Heteroatoms (O, N, S)	High	Choose standards with labels on stable carbon positions.[6]
Alpha to Carbonyl	Moderate	Be cautious with pH and temperature.[6]
Aromatic/Aliphatic C-H	Low	Generally stable under typical analytical conditions.[6]

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity using High-Resolution Mass Spectrometry (HR-MS)

• Objective: To determine the isotopic distribution and purity of a deuterated internal standard.[11][12]

• Methodology:

  • Sample Preparation: Prepare a solution of the deuterated standard in a suitable solvent (e.g., acetonitrile/water) at a concentration that provides a strong signal (e.g., 1 µg/mL).[11]

  • Instrumentation: Use a high-resolution mass spectrometer capable of resolving the different isotopologues.[11]

  • Analysis: Infuse the sample directly or inject it onto an LC column. Acquire full-scan mass spectra in the appropriate mass range.[11]

  • Data Analysis:

    • Extract the ion chromatograms or spectra for the deuterated standard and all its isotopologues (d0, d1, d2, etc.).[11]

    • Integrate the peak areas for each isotopologue.[11]

    • Calculate the isotopic purity as the percentage of the desired deuterated species relative to the sum of all isotopologues.

Protocol 2: Evaluation of Deuterated Standard Stability in an Analytical Matrix

• Objective: To evaluate the stability of a deuterated standard under the specific conditions of an analytical method.[6]

• Methodology:

  • Sample Preparation:

    • Prepare two sets of samples.

    • Set A (T=0): Spike a known concentration of the deuterated standard into the analytical matrix (e.g., plasma, urine). Immediately process (e.g., protein precipitation, extraction) and analyze the sample.[6]

    • Set B (T=X): Spike the same concentration of the deuterated standard into the analytical matrix. Subject the sample to the conditions you want to test (e.g., let it sit at room temperature for 4 hours, or store it in the autosampler at 4°C for 24 hours). Then, process and analyze the sample.[6]

  • LC-MS/MS Analysis: Analyze both sets of samples using your validated LC-MS/MS method. Monitor the mass transitions for the deuterated standard and any potential back-exchanged products.[10]

  • Data Interpretation: Compare the peak area response of the deuterated standard between Set A and Set B. A significant decrease in the response of the deuterated standard in Set B, or a significant increase in the response of back-exchanged products, indicates instability under the tested conditions.

  Caption: Experimental workflow for stability evaluation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Metrafenone-d9 Recovery in Complex Matrices

Welcome to the technical support center for improving the recovery of Metrafenone-d9 in your analytical workflows. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the analysis of Metrafenone-d9 in complex matrices such as soil, food products, and biological samples.

Frequently Asked Questions (FAQs)

Q1: What is Metrafenone-d9 and why is it used in analytical testing?

Metrafenone-d9 is the deuterated form of Metrafenone, a benzophenone fungicide.[1] In analytical chemistry, isotopically labeled compounds like Metrafenone-d9 are frequently used as internal standards. Because they have nearly identical chemical and physical properties to their non-labeled counterparts, they experience similar effects during sample preparation and analysis, such as extraction inefficiencies and matrix effects.[1] This allows for more accurate quantification of the target analyte, Metrafenone, by correcting for any losses that may occur.

Q2: What are the common causes of low recovery for Metrafenone-d9?

Low recovery of Metrafenone-d9 in complex matrices can stem from several factors throughout the analytical process. These can be broadly categorized as:

• Inefficient Extraction: The initial extraction solvent and method may not be optimal for releasing Metrafenone-d9 from the sample matrix. Factors such as solvent polarity, pH, and the physical disruption of the sample play a critical role.

• Analyte Degradation: Metrafenone, and by extension Metrafenone-d9, can be susceptible to degradation under certain conditions, such as exposure to harsh pH or high temperatures during sample processing.

• Matrix Effects: Components of the sample matrix can interfere with the analysis, leading to ion suppression or enhancement in the mass spectrometer.[2][3][4] This can result in an apparent low recovery.

• Suboptimal Cleanup: The cleanup step, designed to remove interfering matrix components, may inadvertently remove the analyte of interest if the sorbent material and elution solvents are not carefully chosen.

• Instrumental Issues: Problems with the analytical instrument, such as a contaminated ion source or incorrect settings, can also lead to poor signal and apparent low recovery.

Q3: Which sample preparation techniques are recommended for Metrafenone-d9?

The most commonly employed and effective techniques for extracting Metrafenone and its deuterated internal standard from complex matrices are QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction (SPE) .

• QuEChERS is a popular choice for food and agricultural samples due to its simplicity and speed. It involves an initial extraction with an organic solvent (typically acetonitrile), followed by a partitioning step using salts and a cleanup step using dispersive SPE (d-SPE).[5][6]

• SPE is a versatile technique that can be tailored to a wide range of matrices. It involves passing the sample extract through a cartridge containing a solid sorbent that retains the analyte, which is then eluted with a suitable solvent.[7][8]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues leading to poor Metrafenone-d9 recovery.

Issue 1: Low Recovery After Extraction (QuEChERS)

If you suspect that the low recovery is occurring during the QuEChERS extraction and cleanup steps, consider the following:

• Extraction Solvent: Ensure you are using a solvent that is appropriate for Metrafenone. Acetonitrile is a common and effective choice.[5][9] For dry samples, ensure adequate hydration (at least 80%) before adding the extraction solvent to improve efficiency.[10]

• pH of Extraction: The pH of the extraction buffer is crucial. For pH-sensitive compounds, using a buffered QuEChERS method (e.g., with citrate buffer) can prevent degradation.[5]

• d-SPE Cleanup Sorbent: The choice of d-SPE sorbent is critical. While Primary Secondary Amine (PSA) is effective at removing organic acids and sugars, it can also retain some analytes. Graphitized Carbon Black (GCB) is used to remove pigments but can cause the loss of planar pesticides. If you are using GCB and experiencing low recovery, consider reducing the amount or using an alternative sorbent.[11][12] C18 is often used to remove non-polar interferences.[13]

• Vigorous Shaking: Ensure thorough and vigorous shaking during both the extraction and d-SPE steps to ensure proper partitioning and cleanup.

Troubleshooting Workflow: Low Recovery in QuEChERS

A flowchart for troubleshooting low Metrafenone-d9 recovery in QuEChERS.

Issue 2: Low Recovery After Solid-Phase Extraction (SPE)

For SPE-based methods, poor recovery can often be traced back to one of the key steps in the process.

• Sorbent Selection: Ensure the sorbent chemistry is appropriate for Metrafenone. For a relatively non-polar compound like Metrafenone, a reversed-phase sorbent such as C18 is a common choice.[7][8]

• Column Conditioning and Equilibration: Incomplete wetting of the sorbent bed can lead to poor retention. Always ensure the cartridge is properly conditioned with an organic solvent (e.g., methanol) and then equilibrated with a solvent similar in composition to the sample load solution.

• Sample Loading: The pH of the sample should be adjusted to ensure Metrafenone is in a neutral form for optimal retention on a reversed-phase sorbent. The flow rate during loading should be slow enough to allow for proper interaction between the analyte and the sorbent.

• Washing Step: The wash solvent should be strong enough to remove interferences but weak enough to not elute Metrafenone-d9. If the analyte is found in the wash fraction, the wash solvent is too strong.

• Elution Step: The elution solvent must be strong enough to fully desorb Metrafenone-d9 from the sorbent. If recovery is still low after optimizing other steps, consider increasing the volume or strength of the elution solvent.

Troubleshooting Logic: Low Recovery in SPE

A decision tree for troubleshooting low Metrafenone-d9 recovery in SPE.

Quantitative Data Summary

The following table summarizes recovery data for Metrafenone from various studies, which can be used as a benchmark for your own experiments with Metrafenone-d9.

Matrix	Analytical Method	Fortification Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Grapes	LC-MS/MS	0.01 - 1.5	91	10	[5]
Grapes	LC-MS/MS	Not Specified	85 - 90	Not Specified	[14]
Tomatoes	LC-MS/MS	0.01, 0.1, 1	93.6 - 98.1	2.9 - 5.7	[9]
Cucumbers	LC-MS/MS	0.01, 0.1, 1	92.7 - 99.7	2.6 - 5.4	[9]
Vegetables	HPLC-UV	0.005 - 5	86.5 - 104.8	2.1 - 7.9	[15]
Breakfast Cereal	GC-MS	0.6	101.7	2.3	[16]

Experimental Protocols

Below are generalized protocols for QuEChERS and SPE that can be adapted for the extraction of Metrafenone-d9 from complex matrices. It is crucial to validate these methods for your specific matrix and analytical instrumentation.

Generic QuEChERS Protocol for Plant-Based Matrices

This protocol is based on the widely used AOAC and EN methods.

• Sample Homogenization:

  • Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of water to achieve at least 80% hydration and allow it to sit for 30 minutes.[10]

• Internal Standard Spiking:

  • Spike the sample with an appropriate volume of your Metrafenone-d9 internal standard solution.

• Extraction:

  • Add 10-15 mL of acetonitrile (containing 1% acetic acid for the AOAC method).

  • Add the appropriate QuEChERS salt packet (e.g., for AOAC: 6 g anhydrous MgSO₄ and 1.5 g anhydrous sodium acetate).

  • Immediately cap and shake vigorously for 1 minute.

• Centrifugation:

  • Centrifuge the tube at ≥3000 rcf for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (acetonitrile layer) to a 2 mL or 15 mL d-SPE tube containing anhydrous MgSO₄ and PSA (and C18 or GCB if necessary, depending on the matrix).

  • Vortex for 30 seconds to 1 minute.

• Final Centrifugation and Analysis:

  • Centrifuge the d-SPE tube at high speed for 5 minutes.

  • Take an aliquot of the final extract for LC-MS/MS analysis. It may be necessary to dilute the extract or add a protectant before injection.

Generic Solid-Phase Extraction (SPE) Protocol for Soil and Water Matrices

This protocol is a general guideline for using a C18 SPE cartridge.

• Sample Pre-treatment:

  • Soil: Extract 5-10 g of soil with an appropriate solvent mixture (e.g., acetonitrile/water).[7][8] Centrifuge and collect the supernatant.

  • Water: Acidify the water sample if necessary and pass it directly through the conditioned cartridge.

• SPE Cartridge Conditioning:

  • Wash a C18 cartridge (e.g., 500 mg, 6 mL) with 5-10 mL of methanol, followed by 5-10 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the sample extract or water sample onto the conditioned cartridge at a slow, controlled flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5-10 mL of a weak solvent mixture (e.g., water/methanol) to remove polar interferences.

• Elution:

  • Elute the Metrafenone-d9 from the cartridge with a small volume (e.g., 2-5 mL) of a strong organic solvent (e.g., acetonitrile or ethyl acetate).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

References

• 1. phenomenex.com [phenomenex.com]
• 2. ppqs.gov.in [ppqs.gov.in]
• 3. researchgate.net [researchgate.net]
• 4. An overview of matrix effects in liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fao.org [fao.org]
• 6. mdpi.com [mdpi.com]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]
• 9. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. unitedchem.com [unitedchem.com]
• 11. library.dphen1.com [library.dphen1.com]
• 12. Multivariate optimization of low-temperature cleanup followed by dispersive solid-phase extraction for detection of Bisphenol A and benzophenones in infant formula - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. estudogeral.uc.pt [estudogeral.uc.pt]
• 14. theaspd.com [theaspd.com]
• 15. Determination of metrafenone in vegetables by matrix solid-phase dispersion and HPLC-UV method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Dealing with Metrafenone-d9 Signal Suppression

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and overcoming signal suppression issues encountered during the analysis of Metrafenone-d9, a deuterated internal standard, using Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is Metrafenone-d9 and why is it used as an internal standard?

Metrafenone-d9 is a deuterated form of Metrafenone, a benzophenone fungicide. In analytical chemistry, particularly in mass spectrometry, deuterated compounds are often used as internal standards. Because Metrafenone-d9 is chemically almost identical to the non-labeled Metrafenone, it behaves similarly during sample preparation and analysis. This allows it to be used to correct for variations in sample extraction, matrix effects (including signal suppression), and instrument response, leading to more accurate and precise quantification of Metrafenone.

Q2: What is signal suppression and why does it affect my Metrafenone-d9 signal?

Signal suppression, also known as ion suppression, is a common phenomenon in LC-MS/MS where the ionization efficiency of the analyte of interest (in this case, Metrafenone-d9) is reduced by the presence of co-eluting compounds from the sample matrix.[1][2] These interfering components, such as salts, lipids, or pigments, compete with the analyte for ionization in the mass spectrometer's ion source, leading to a decreased signal intensity.[1][2] Even though Metrafenone-d9 is an internal standard, its signal can also be suppressed, which can compromise the accuracy of your results if not properly addressed.[3]

Q3: I am using a deuterated internal standard. Shouldn't that automatically correct for signal suppression?

Ideally, a deuterated internal standard co-elutes perfectly with the analyte and experiences the same degree of signal suppression, allowing for accurate correction.[4] However, several factors can lead to inadequate correction:

• Chromatographic Separation (Isotope Effect): Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts. This small difference in retention time can expose the analyte and the internal standard to different matrix components, resulting in differential signal suppression.[3]

• Suppression of the Internal Standard Itself: High concentrations of matrix components or even the analyte itself can suppress the signal of the internal standard.[3] If the suppression of the internal standard is not proportional to the suppression of the analyte, the correction will be inaccurate.

• Non-linear Response: At high concentrations, the detector response for the analyte or internal standard may become non-linear, which can affect the accuracy of the ratio-based quantification.[5]

Q4: What are the common signs of Metrafenone-d9 signal suppression in my data?

Common indicators of signal suppression include:

• Low or inconsistent peak areas for Metrafenone-d9 across different samples.

• Poor reproducibility of quality control (QC) samples.

• Non-linear calibration curves.

• A significant decrease in the Metrafenone-d9 signal in matrix samples compared to neat solutions.

Troubleshooting Guides

Issue 1: Inconsistent or Low Metrafenone-d9 Signal

If you observe a weak or highly variable signal for Metrafenone-d9, consider the following troubleshooting steps:

• Optimize Sample Preparation: The most effective way to combat signal suppression is to remove interfering matrix components before analysis.

  • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This is a widely used sample preparation technique for pesticide analysis in food and agricultural samples.[6][7] It involves an extraction with acetonitrile followed by a dispersive solid-phase extraction (dSPE) cleanup step to remove interfering substances.[6][7]

  • Solid-Phase Extraction (SPE): SPE can provide a more targeted cleanup than dSPE, effectively removing interfering compounds.[8]

  • Matrix Solid-Phase Dispersion (MSPD): This technique is particularly useful for solid and semi-solid samples, combining sample homogenization, extraction, and cleanup into a single step.[9][10]

• Modify Chromatographic Conditions:

  • Improve Separation: Adjusting the mobile phase gradient, flow rate, or column chemistry can help to separate Metrafenone and Metrafenone-d9 from co-eluting matrix components.

  • Check for Co-elution: Ensure that Metrafenone and Metrafenone-d9 are co-eluting perfectly. If a slight separation is observed, this could be the source of variability.[3]

• Dilute the Sample: Diluting the sample extract can reduce the concentration of matrix components, thereby lessening their impact on the ionization of Metrafenone-d9.[11]

Issue 2: Poor Accuracy and Precision in Quantitation

If your quantitative results are not accurate or reproducible, even with the use of Metrafenone-d9, the following steps can help:

• Evaluate Matrix Effects: Quantitatively assess the extent of signal suppression. This can be done by comparing the response of Metrafenone-d9 in a neat solution to its response in a post-extraction spiked matrix sample.

• Use Matrix-Matched Calibrants: Prepare your calibration standards in a blank matrix extract that is representative of your samples.[12] This helps to ensure that the calibration standards and the samples experience similar matrix effects.

• Investigate the Isotope Effect: Carefully examine the chromatograms of Metrafenone and Metrafenone-d9. If they are not perfectly co-eluting, you may need to adjust your chromatography to minimize the separation.

Quantitative Data Summary

The extent of signal suppression is highly dependent on the sample matrix, the sample preparation method, and the LC-MS/MS conditions. The following table summarizes reported matrix effects for Metrafenone and other benzophenone fungicides in various matrices. A value of 100% indicates no matrix effect, values <100% indicate signal suppression, and values >100% indicate signal enhancement.

Analyte	Matrix	Sample Preparation	Matrix Effect (%)	Reference
Metrafenone	Tomato	QuEChERS	93.29% (Signal Suppression)	[13]
Metrafenone	Cucumber	QuEChERS	95.85% (Signal Suppression)	[13]
Benzophenone-2	Oatmeal	FaPEx	285% (Signal Enhancement)	[14]
Methyl-2-benzoylbenzoate	Oatmeal	FaPEx	>200% (Signal Enhancement)	[14]
4-Benzoylbiphenyl	Oatmeal	FaPEx	>200% (Signal Enhancement)	[14]
Benzophenones	Chocolate Product	dSPE with EMR-Lipid	up to 55% (Signal Suppression)	[15]

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation for Plant Matrices

This protocol is a general guideline based on the QuEChERS method and can be adapted for various plant-based matrices.[6][7]

• Homogenization: Homogenize a representative portion of the sample (e.g., 10-15 g).

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike with the appropriate volume of Metrafenone-d9 internal standard solution.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL dSPE tube containing a cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 5 minutes.

• Final Extract:

  • Transfer the supernatant to an autosampler vial.

  • The extract is now ready for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Metrafenone

The following are typical starting conditions for the LC-MS/MS analysis of Metrafenone. Optimization will be required for your specific instrument and application.

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

  • Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

  • Gradient: Start with a low percentage of B, ramp up to a high percentage of B to elute Metrafenone, then return to initial conditions for re-equilibration.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Metrafenone: Monitor at least two transitions (e.g., quantifier and qualifier).

    • Metrafenone-d9: Monitor the corresponding transitions for the deuterated internal standard.

  • Instrument Parameters: Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows) and collision energies for maximum signal intensity.

Visualizations

Caption: Troubleshooting workflow for Metrafenone-d9 signal issues.

Caption: General QuEChERS sample preparation workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. eijppr.com [eijppr.com]
• 3. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. fao.org [fao.org]
• 7. fao.org [fao.org]
• 8. researchgate.net [researchgate.net]
• 9. Quantitative evaluation of the matrix effect in bioanalytical methods based on LC-MS: A comparison of two approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Determination of benzophenone-3 and its main metabolites in human serum by dispersive liquid-liquid microextraction followed by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Rapid determination of benzophenone derivatives in cereals using FaPEx coupled with ultra–high-performance liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Determination of benzophenone and related compounds in plastic packaged baby food by ultra-high-performance liquid chromatography coupled to tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Metrafenone-d9 in QuEChERS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common issues encountered when using Metrafenone-d9 as an internal standard in QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is Metrafenone-d9 and why is it used in QuEChERS analysis?

Metrafenone-d9 is a deuterated form of Metrafenone, a benzophenone fungicide. It is used as an internal standard in analytical chemistry, particularly in methods involving mass spectrometry (MS) detection.[1] As a stable isotope-labeled internal standard, Metrafenone-d9 is chemically almost identical to Metrafenone, but has a higher molecular weight due to the replacement of nine hydrogen atoms with deuterium. This allows it to be distinguished from the non-labeled analyte by the mass spectrometer. The primary purpose of using Metrafenone-d9 is to improve the accuracy and precision of quantification by correcting for analyte loss during sample preparation and for matrix effects that can suppress or enhance the instrument's signal.[2][3]

Q2: What are the key physicochemical properties of Metrafenone that might influence its behavior in QuEChERS?

Understanding the properties of Metrafenone is crucial for troubleshooting issues with its deuterated internal standard.

Property	Value	Implication for QuEChERS
Molecular Formula	C₁₉H₂₁BrO₅	Relatively large and complex molecule.
Molecular Weight	409.3 g/mol	---
LogP (Octanol-Water Partition Coefficient)	4.3	Indicates that Metrafenone is a non-polar, lipophilic compound. This suggests it will have good solubility in organic solvents like acetonitrile but may be prone to partitioning into fatty matrices, potentially leading to lower recovery if not extracted efficiently.
Water Solubility	Sparingly soluble	Reinforces its hydrophobic nature. For dry samples, proper hydration is critical for efficient extraction.
Chemical Class	Benzophenone	The planar structure of the benzophenone core may lead to adsorption onto certain d-SPE sorbents like graphitized carbon black (GCB).

Q3: Are there any known stability issues with Metrafenone-d9 during QuEChERS?

Troubleshooting Guides

Low or Inconsistent Recovery of Metrafenone-d9

Low or erratic recovery of the internal standard can lead to inaccurate quantification of the target analyte. Below are potential causes and recommended solutions.

Troubleshooting Workflow for Low Recovery

Caption: Troubleshooting workflow for low recovery of Metrafenone-d9.

High Matrix Effects

Matrix effects, observed as signal suppression or enhancement, can lead to inaccurate results even with the use of an internal standard, especially if the matrix affects the analyte and the internal standard differently.

Troubleshooting Workflow for High Matrix Effects

Caption: Troubleshooting workflow for high matrix effects.

Experimental Protocols

Standard QuEChERS Protocol (Adapted from EN 15662)

This protocol is a general guideline and may require optimization for specific matrices.

Workflow Diagram

Caption: A generalized workflow for the QuEChERS procedure.

Detailed Steps:

• Sample Preparation:

  • Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

  • For dry or low-moisture samples (e.g., grains, dried spices), add an appropriate amount of deionized water to achieve at least 80% hydration and allow the sample to rehydrate for 30 minutes.

• Internal Standard Spiking:

  • Add the appropriate volume of the Metrafenone-d9 working solution to the sample.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Seal the tube and shake it vigorously for 1 minute.

• Salting-Out:

  • Add the contents of a QuEChERS extraction salt packet (e.g., EN 15662: 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

  • Immediately seal and shake the tube vigorously for 1 minute.

• First Centrifugation:

  • Centrifuge the tube at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE cleanup tube. The choice of sorbents depends on the matrix:

    • General Use: 150 mg MgSO₄, 25 mg PSA (Primary Secondary Amine)

    • Fatty Matrices: 150 mg MgSO₄, 50 mg PSA, 50 mg C18

    • Pigmented Matrices: 150 mg MgSO₄, 50 mg PSA, (and cautiously, 7.5-15 mg GCB)

  • Vortex the d-SPE tube for 30 seconds.

• Final Centrifugation:

  • Centrifuge the d-SPE tube at ≥5000 x g for 2 minutes.

• Analysis:

  • Carefully transfer the final extract into an autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary

The following table summarizes recovery data for Metrafenone (the non-deuterated analog) from a study on tomatoes and cucumbers, which can serve as a benchmark for expected performance.

Matrix	Spiking Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Tomato	0.01	98.1	5.7
0.1	93.6	2.9
1	95.2	3.4
Cucumber	0.01	99.7	5.4
0.1	92.7	2.6
1	94.5	3.8

Data adapted from a study on Metrafenone in greenhouse-grown tomatoes and cucumbers. The study reported minimal matrix effects in these matrices.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. hawach.com [hawach.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. hilarispublisher.com [hilarispublisher.com]

Technical Support Center: Troubleshooting Metrafenone-d9 Carryover in Autosampler Injections

Welcome to the technical support center for addressing challenges related to Metrafenone-d9 carryover in autosampler injections. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance to ensure the accuracy and reliability of your analytical data.

Frequently Asked Questions (FAQs)

Q1: What is Metrafenone-d9 and why is it used in our analysis?

Metrafenone-d9 is a deuterated form of Metrafenone, a benzophenone fungicide.[1] In analytical chemistry, particularly in mass spectrometry-based methods, deuterated compounds like Metrafenone-d9 are commonly used as internal standards. This is because they are chemically almost identical to the non-deuterated (or "light") compound of interest but have a different mass. This allows for accurate quantification by correcting for variations in sample preparation and instrument response.

Q2: We are observing carryover of Metrafenone-d9 in our blank injections after running a high-concentration sample. What are the likely causes?

Carryover of Metrafenone-d9 is likely due to its physicochemical properties and interactions with the components of your LC-autosampler system. The primary causes include:

• Adsorption: Metrafenone is known to be fat-soluble and has very low water solubility (0.552 mg/L at pH 5).[2] This hydrophobic nature can cause it to adsorb to non-polar surfaces within the autosampler, such as tubing, the injection valve rotor seal, and the sample needle.

• Insufficient Cleaning: The wash solvent used in the autosampler may not be strong enough to completely remove all residues of the hydrophobic Metrafenone-d9 from the system between injections.

• Sample Solvent Effects: If the sample is dissolved in a solvent that is much stronger than the initial mobile phase, it can cause the analyte to precipitate or adsorb onto the injection hardware.

• Worn or Damaged Components: Scratches or worn areas on the injection valve rotor or other parts of the flow path can create sites where residues can accumulate.[3]

Q3: Can the fact that we are using a deuterated standard (Metrafenone-d9) contribute to the carryover issue?

While the carryover is primarily due to the inherent properties of the Metrafenone molecule, deuteration can have a subtle effect on its chromatographic behavior. This is known as the "chromatographic isotope effect." Deuterated compounds sometimes elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.[4][5][6] While this doesn't directly cause carryover, it's a factor to be aware of during method development and data analysis to ensure accurate peak integration. The number of deuterium atoms can influence the magnitude of this shift.[7][8]

Q4: What are the immediate steps we can take to troubleshoot and reduce Metrafenone-d9 carryover?

A systematic approach is key to identifying and resolving the source of carryover.[9] Here is a recommended workflow:

• Confirm Carryover: Inject a blank solvent immediately after a high-concentration standard to confirm the presence and quantify the extent of the carryover.

• Isolate the Source: Determine if the carryover is originating from the autosampler or the column. This can be done by bypassing the autosampler (if possible) or by performing multiple blank injections to see if the carryover peak area decreases with each injection. A consistent peak area across multiple blanks might suggest a contaminated solvent, whereas a decreasing peak area points towards carryover from the injection system.

• Optimize the Wash Method: This is often the most effective way to combat carryover.

  • Increase Wash Volume: Ensure the volume of the wash solvent is sufficient to thoroughly rinse the needle and sample loop. A general guideline is to use a wash volume that is at least 10 times the injection volume.[10]

  • Use a Stronger Wash Solvent: Select a wash solvent with a higher elution strength than the mobile phase used for the analysis. For a hydrophobic compound like Metrafenone-d9, a solvent with a higher percentage of organic solvent is recommended.[9] Consider using a wash solvent that mimics the strongest part of your gradient.

  • Multi-Solvent Wash: Employ a sequence of washes with different solvents. For example, a wash with a strong organic solvent to dissolve the Metrafenone-d9, followed by a wash with a solvent similar to the initial mobile phase to prepare the system for the next injection.

Q5: What are some recommended wash solvents for removing Metrafenone-d9 residues?

Given Metrafenone's low water solubility, effective wash solvents will have a higher organic composition. Consider the following options, starting with the most common and progressing to more aggressive choices if needed:

• High Organic Mobile Phase: A mixture similar to the high-organic end of your gradient (e.g., 90-100% acetonitrile or methanol).

• Isopropanol (IPA): IPA is a slightly stronger solvent than methanol or acetonitrile and can be very effective at removing hydrophobic residues. A mixture containing IPA can be a good choice.

• Dichloromethane (DCM) or Acetone: While less common for routine use in LC systems due to material compatibility concerns, a wash with a solvent like DCM or acetone can be highly effective for periodic cleaning to remove stubborn residues. Caution: Always check the compatibility of these solvents with your autosampler and LC components (seals, tubing, etc.) before use.

Troubleshooting Guides

Guide 1: Systematic Approach to Diagnosing Metrafenone-d9 Carryover

This guide provides a logical workflow to pinpoint the source of carryover.

Caption: A workflow for diagnosing the source of Metrafenone-d9 carryover.

Guide 2: Optimizing Autosampler Wash Parameters

This guide outlines the steps to improve the effectiveness of your autosampler's cleaning cycle.

Caption: A step-by-step guide to optimizing autosampler wash settings.

Data Presentation

Table 1: Physicochemical Properties of Metrafenone

Property	Value	Implication for Carryover
Molecular Weight	409.3 g/mol [1]	-
Water Solubility	0.492 mg/L (at pH 7)	Low solubility increases the likelihood of adsorption to hydrophobic surfaces.
Physical State	White crystalline solid[11]	-
Log P (Octanol-Water Partition Coefficient)	4.6[1]	A high Log P value indicates high lipophilicity and a tendency to partition into non-polar environments, suggesting a strong potential for adsorption.
Vapor Pressure	1.53 x 10⁻⁴ Pa (at 20°C)	Low volatility means it is unlikely to be removed by evaporation.

Table 2: Recommended Wash Solvents for Metrafenone-d9 Carryover Reduction

Solvent	Composition	Use Case
Standard Wash	80-100% Acetonitrile or Methanol in Water	Initial step for routine carryover prevention.
Strong Wash	50:50 Acetonitrile:Isopropanol	For more persistent carryover.
Aggressive Wash	Dichloromethane or Acetone	For periodic deep cleaning of the system. Verify instrument compatibility.
Acidic/Basic Wash	Add 0.1% Formic Acid or Ammonium Hydroxide to an organic solvent	Can help to disrupt interactions if secondary ionic interactions are suspected.

Experimental Protocols

Protocol 1: Quantifying Autosampler Carryover

Objective: To determine the percentage of carryover from a high-concentration injection to a subsequent blank injection.

Materials:

• Metrafenone-d9 standard at a high concentration (e.g., near the upper limit of your calibration curve).

• Blank solvent (e.g., your initial mobile phase or sample diluent).

• Validated LC-MS/MS method for Metrafenone-d9.

Procedure:

• Equilibrate the LC-MS/MS system until a stable baseline is achieved.

• Perform a blank injection to ensure the system is clean.

• Inject the high-concentration Metrafenone-d9 standard.

• Immediately following the standard injection, inject the blank solvent.

• Repeat the blank injection at least two more times.

• Integrate the peak area of Metrafenone-d9 in the high-concentration standard and in each of the subsequent blank injections.

• Calculate the percent carryover using the following formula:

  % Carryover = (Peak Area in Blank / Peak Area in High Standard) x 100%

Acceptance Criteria: Typically, carryover should be less than 0.1% of the analyte signal in the preceding high-concentration sample, but this can be method-dependent.

Protocol 2: Evaluating Wash Solvent Efficacy

Objective: To compare the effectiveness of different wash solvents in reducing Metrafenone-d9 carryover.

Materials:

• Metrafenone-d9 standard at a high concentration.

• Blank solvent.

• A series of potential wash solvents (from Table 2).

• Validated LC-MS/MS method for Metrafenone-d9.

Procedure:

• Configure the autosampler with the first wash solvent to be tested.

• Perform the carryover quantification protocol as described in Protocol 1.

• Record the % carryover for the tested wash solvent.

• Thoroughly flush the autosampler's wash system.

• Configure the autosampler with the next wash solvent to be tested.

• Repeat steps 2-4 for each wash solvent.

• Compare the % carryover values to determine the most effective wash solvent.

References

• 1. Metrafenone | C19H21BrO5 | CID 6451057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fao.org [fao.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Solving Carryover Problems in HPLC [ssi.shimadzu.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Metrafenone (Ref: BAS 560F) [sitem.herts.ac.uk]

Reference Data & Comparative Studies

A Comparative Guide to Metrafenone Analysis: Method Validation According to SANTE Guidelines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of analytical methods for the quantification of Metrafenone, a key fungicide, with a focus on method validation in accordance with SANTE/11312/2021 guidelines. We will explore a widely used QuEChERS-based LC-MS/MS method and discuss the prospective advantages of employing a deuterated internal standard, Metrafenone-d9, for enhanced accuracy and reliability. This objective comparison is supported by experimental data from published studies.

Data Presentation: A Side-by-Side Look at Performance

The following table summarizes the key performance parameters for two analytical approaches for Metrafenone analysis. The data for the QuEChERS LC-MS/MS method is collated from various studies validating this technique for different food matrices. The projected data for the Metrafenone-d9 method is based on the established benefits of using stable isotope-labeled internal standards in quantitative mass spectrometry.

Validation Parameter	QuEChERS LC-MS/MS Method	Projected Performance with Metrafenone-d9 IS	SANTE/11312/2021 Guideline
Linearity (R²)	> 0.99[1]	> 0.995	≥ 0.99
Mean Recovery (%)	85 - 110%[1][2]	95 - 105%	70 - 120%
Precision (RSDr %)	< 15%[2]	< 10%	≤ 20%
Limit of Quantification (LOQ)	0.0025 - 10 ng/g (ppb)[1][2]	0.001 - 5 ng/g (ppb)	Must be ≤ MRL
Limit of Detection (LOD)	0.0002 - 3 ng/g (ppb)[1][2]	0.0001 - 1 ng/g (ppb)	Typically 1/3 of LOQ
Matrix Effects (%)	Variable, can be significant	Significantly reduced (< 5%)	Must be assessed and compensated

The Power of a Deuterated Internal Standard

The use of a deuterated internal standard like Metrafenone-d9 is considered a best practice in quantitative mass spectrometry for several key reasons:

• Improved Accuracy and Precision: Metrafenone-d9 is chemically identical to Metrafenone, but with a higher mass due to the deuterium atoms. This means it behaves identically during sample preparation (extraction, cleanup) and chromatographic separation. Any analyte loss during these steps will be mirrored by the internal standard, allowing for accurate correction and leading to more precise and reliable results.

• Compensation for Matrix Effects: Complex sample matrices in food and environmental samples can enhance or suppress the ionization of the target analyte in the mass spectrometer, leading to inaccurate quantification. Since Metrafenone-d9 co-elutes with Metrafenone and experiences the same matrix effects, it provides a reliable way to normalize the signal and obtain accurate results.

• Enhanced Robustness: The use of an isotopically labeled internal standard makes the method more robust and less susceptible to variations in experimental conditions, such as injection volume or instrument response.

Experimental Protocols: A Closer Look at the Methodology

Here, we detail a typical experimental protocol for the analysis of Metrafenone in a food matrix (e.g., grapes) using a QuEChERS extraction followed by LC-MS/MS analysis. This method is widely adopted due to its simplicity, speed, and effectiveness.

QuEChERS-based Sample Preparation

• Homogenization: A representative 10-15 g sample of the food matrix is homogenized.

• Extraction: The homogenized sample is weighed into a 50 mL centrifuge tube. 10 mL of acetonitrile is added. For the Metrafenone-d9 method, a known amount of the deuterated standard solution would be added at this stage.

• Salting Out: A mixture of salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate) is added to the tube. The tube is shaken vigorously for 1 minute to induce phase separation.

• Centrifugation: The sample is centrifuged at ≥ 3000 g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the upper acetonitrile layer is transferred to a d-SPE tube containing a sorbent mixture (e.g., PSA, C18, and MgSO₄). This step removes interfering matrix components like fatty acids and pigments.

• Final Centrifugation and Filtration: The d-SPE tube is vortexed and then centrifuged. The final extract is filtered through a 0.22 µm filter before LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer (MS/MS).

• Chromatographic Column: A C18 reversed-phase column is typically used for separation.

• Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small amount of an additive like formic acid or ammonium formate to improve ionization.

• Mass Spectrometry Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions for both Metrafenone and Metrafenone-d9 are monitored.

Visualizing the Validation Workflow

The following diagram illustrates the key stages of a method validation process for Metrafenone analysis according to SANTE guidelines.

References

• 1. theaspd.com [theaspd.com]
• 2. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Linearity and Range Determination for Metrafenone Analysis: The Role of Metrafenone-d9

For researchers, scientists, and professionals in drug development, the accurate quantification of residues is paramount for ensuring safety and compliance. This guide provides a comparative analysis of analytical methodologies for determining the linearity and range of Metrafenone, with a special focus on the application of its deuterated internal standard, Metrafenone-d9. While specific experimental data for Metrafenone-d9 is not publicly available, this guide will infer its performance based on established analytical principles and the validated methods for Metrafenone.

The use of a stable isotope-labeled internal standard, such as Metrafenone-d9, is considered the gold standard in quantitative analysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2] This is due to its ability to mimic the analyte of interest throughout the sample preparation and analysis process, thereby correcting for variations in extraction efficiency, matrix effects, and instrument response.[1][3][4]

Comparison of Analytical Approaches

The two primary approaches for the quantification of Metrafenone are external standard calibration and internal standard calibration using Metrafenone-d9.

1. External Standard Calibration: This method relies on a calibration curve generated from a series of external standards of known Metrafenone concentrations. The concentration of Metrafenone in a sample is then determined by comparing its response to the calibration curve.

2. Internal Standard Calibration with Metrafenone-d9: In this approach, a known amount of Metrafenone-d9 is added to all samples, calibration standards, and quality controls at the beginning of the sample preparation process. The quantification is based on the ratio of the analyte's response to the internal standard's response. This method is inherently more robust as the internal standard compensates for potential losses and variations during the analytical workflow.[1][5]

Data Presentation: Linearity and Range

The following table summarizes the linearity and range data reported for Metrafenone using external standard calibration in various studies. These values provide a benchmark for the expected performance of an analytical method for Metrafenone.

Analytical Method	Matrix	Linearity Range	Correlation Coefficient (r²)	Reference
LC-MS/MS	Tomatoes	0.001 - 0.1 mg/kg	0.9981	[6]
LC-MS/MS	Cucumbers	0.001 - 0.1 mg/kg	0.9946	[6]
GC-ECD	Bitter Gourd & Soil	0.01 - 2 mg/L	0.9999
LC-MS/MS	Not Specified	0.050 - 1.000 ng/mL	0.9995

A method employing Metrafenone-d9 as an internal standard is expected to exhibit similar or superior linearity and a comparable analytical range. The primary advantage lies in the enhanced accuracy and precision of the measurements. The following table provides a qualitative comparison of the two approaches.

Performance Parameter	External Standard Method	Internal Standard Method (with Metrafenone-d9)
Accuracy	Susceptible to matrix effects and variations in sample recovery.	Improved accuracy by compensating for matrix effects and analyte loss during sample preparation.[1][5]
Precision	Lower precision due to uncorrected variations in injection volume and instrument response.	Higher precision due to normalization of the analyte signal to the internal standard signal.[5]
Robustness	Less robust to changes in experimental conditions.	More robust, providing more consistent results across different batches and analytical runs.
Cost	Lower initial cost as it does not require a deuterated standard.	Higher initial cost due to the synthesis of the deuterated internal standard.

Experimental Protocols

A common and effective method for the extraction of Metrafenone from various matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, followed by LC-MS/MS analysis.[7][8]

QuEChERS Sample Preparation Protocol

• Sample Homogenization: A representative sample (e.g., 10-15 g of soil or homogenized vegetable matter) is weighed into a 50 mL centrifuge tube.

• Internal Standard Spiking: A known volume of Metrafenone-d9 internal standard solution is added to the sample.

• Extraction: Acetonitrile (10-15 mL) is added to the tube. The tube is then tightly capped and shaken vigorously for 1 minute.

• Salting Out: A mixture of salts (e.g., magnesium sulfate, sodium chloride, and a buffering agent) is added to the tube. The tube is shaken vigorously for another minute and then centrifuged.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the supernatant (acetonitrile layer) is transferred to a d-SPE tube containing a sorbent (e.g., primary secondary amine - PSA) and magnesium sulfate. The tube is vortexed for 30 seconds and then centrifuged.

• Final Extract: The supernatant is collected, filtered, and is then ready for LC-MS/MS analysis.

LC-MS/MS Analysis Protocol

• Chromatographic Separation: An aliquot of the final extract is injected into an HPLC or UHPLC system equipped with a suitable C18 column. A gradient elution with mobile phases such as water with formic acid and acetonitrile or methanol is typically used to separate Metrafenone and Metrafenone-d9.

• Mass Spectrometric Detection: A tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode is used for detection and quantification. Specific precursor-to-product ion transitions for both Metrafenone and Metrafenone-d9 are monitored.

• Quantification: A calibration curve is constructed by plotting the peak area ratio of Metrafenone to Metrafenone-d9 against the concentration of the calibration standards. The concentration of Metrafenone in the samples is then calculated from this curve.

Mandatory Visualization

Caption: Experimental workflow for Metrafenone residue analysis.

Caption: Advantage of internal standard over external standard.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. researchgate.net [researchgate.net]
• 4. texilajournal.com [texilajournal.com]
• 5. benchchem.com [benchchem.com]
• 6. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. QuEChERS: Home [quechers.eu]
• 8. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]

The Role of Metrafenone-d9 in Enhancing Analytical Accuracy: A Comparative Guide to Recovery and Precision

For researchers, scientists, and professionals in drug development and analytical chemistry, the accuracy and reliability of quantitative analysis are paramount. In the analysis of the fungicide Metrafenone, the use of a deuterated internal standard, Metrafenone-d9, is a critical component for achieving high-quality data. This guide provides a comparative overview of analytical performance, detailing the calculation of recovery and precision with and without an internal standard, supported by experimental data and protocols.

The primary advantage of using an isotopically labeled internal standard like Metrafenone-d9 lies in its ability to mimic the behavior of the target analyte, Metrafenone, throughout the entire analytical process—from sample extraction and cleanup to instrumental analysis.[1] Because Metrafenone-d9 has nearly identical physical and chemical properties to Metrafenone, it experiences similar losses during sample preparation and similar ionization effects in the mass spectrometer.[1][2] By adding a known amount of Metrafenone-d9 to the sample at the beginning of the workflow, any variations can be normalized, leading to more accurate and precise quantification of Metrafenone.

Comparative Analysis of Analytical Methods

The use of an internal standard method, particularly with an isotopically labeled standard, is superior to the external standard method for complex sample matrices often encountered in environmental and food safety analysis.

Feature	External Standard Method	Internal Standard Method (with Metrafenone-d9)
Principle	The concentration of the analyte is determined by comparing its response to a calibration curve generated from standards prepared in a clean solvent.	The ratio of the analyte response to the internal standard response is used for quantification against a calibration curve of response ratios.[3]
Matrix Effects	Highly susceptible to variations in sample composition, which can lead to ion suppression or enhancement in mass spectrometry, causing inaccurate results.	Significantly minimizes matrix effects as both the analyte and the internal standard are affected similarly.[1][2]
Sample Preparation	Variations in extraction efficiency and sample loss during cleanup steps directly impact the final result, leading to lower accuracy and precision.	Compensates for analyte loss during sample preparation, as the ratio of analyte to internal standard remains constant.[1][2]
Injection Volume	Precision can be affected by variations in the injected volume.[3]	Less sensitive to injection volume variability because the ratio of analyte to internal standard is measured.
Overall Precision	Generally lower, with higher relative standard deviations (RSDs), especially for complex matrices.	Improved precision with lower RSDs, as it corrects for random and systematic errors throughout the analytical process.[3][4]

Performance Data: Recovery and Precision

The following table summarizes typical recovery and precision data for Metrafenone analysis in various matrices, often achieved using methods that employ an internal standard like Metrafenone-d9. High recovery and low relative standard deviation (RSD) are indicative of a robust and accurate method.

Matrix	Analyte	Method	Recovery (%)	Precision (RSD, %)
Tomatoes	Metrafenone	LC-MS/MS	93.6 - 98.1	< 6
Cucumbers	Metrafenone	LC-MS/MS	92.7 - 99.7	< 6
Grapes	Metrafenone	LC-MS/MS	85 - 90	Not Specified
Bitter Gourd	Metrafenone	GC-ECD	83.51 - 91.75	3.48 - 9.18
Soil	Metrafenone	GC-ECD	84.76 - 91.72	4.23 - 7.25

Data synthesized from multiple sources.[5][6][7] The use of an internal standard is a common practice in such validated methods to achieve this level of performance.

Experimental Protocols

A detailed methodology is crucial for reproducible results. The following is a generalized protocol for the analysis of Metrafenone in an agricultural commodity using LC-MS/MS with Metrafenone-d9 as an internal standard.

1. Sample Preparation and Extraction

• Homogenization : A representative sample of the matrix (e.g., grapes, tomatoes) is homogenized.

• Spiking with Internal Standard : A known amount of Metrafenone-d9 solution is added to a measured portion of the homogenized sample.

• Extraction : The sample is extracted using a suitable solvent, such as acetonitrile or ethyl acetate, often employing methods like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).[6][8]

• Cleanup : The extract may undergo a cleanup step, such as solid-phase extraction (SPE), to remove interfering matrix components.[9]

2. LC-MS/MS Analysis

• Instrumentation : A liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS) is used for separation and detection.

• Chromatographic Separation : The extract is injected into an HPLC or UHPLC system, typically with a C18 column, to separate Metrafenone and Metrafenone-d9 from other components.

• Mass Spectrometric Detection : The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to specifically detect and quantify the parent and daughter ions of both Metrafenone and Metrafenone-d9.[8]

3. Data Analysis and Calculation

• Calibration Curve : A calibration curve is generated by plotting the ratio of the peak area of Metrafenone to the peak area of Metrafenone-d9 against the concentration ratio of the standards.

• Quantification : The concentration of Metrafenone in the sample is calculated from the calibration curve using the measured peak area ratio from the sample.

• Recovery Calculation : Recovery is assessed by spiking a blank matrix with a known concentration of Metrafenone and the internal standard, and then comparing the measured concentration to the theoretical concentration.

• Precision Calculation : Precision is determined by analyzing multiple replicates of a spiked sample and is expressed as the relative standard deviation (RSD) of the measurements.

Visualizing the Workflow and Principles

The following diagrams illustrate the experimental workflow and the underlying principle of using an internal standard.

Experimental workflow for Metrafenone analysis.

Principle of internal standard correction.

References

• 1. 苯菌酮-D9 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. lcms.cz [lcms.cz]
• 5. theaspd.com [theaspd.com]
• 6. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of metrafenone in bitter gourd and soil by GC with ECD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fao.org [fao.org]
• 9. epa.gov [epa.gov]

A Researcher's Guide to Metrafenone-d9 Certified Reference Materials

For researchers, scientists, and professionals in drug development and analytical testing, the accuracy of quantitative analysis is paramount. The use of stable isotope-labeled internal standards, such as Metrafenone-d9, is a cornerstone of the isotope dilution mass spectrometry (IDMS) technique, which is recognized for its high accuracy and precision in quantifying analytes by correcting for matrix effects and procedural losses.[1][2] This guide provides a comparative overview of commercially available Metrafenone-d9 certified reference materials (CRMs), offering a basis for selecting the most suitable standard for your analytical needs.

Comparison of Leading Suppliers

Metrafenone-d9, the deuterated analog of the fungicide Metrafenone, is available from several reputable suppliers who specialize in analytical and reference standards. The primary suppliers identified are Sigma-Aldrich (under its PESTANAL® and TraceCERT® product lines) and Toronto Research Chemicals (TRC), whose products are also distributed through LGC Standards.

Supplier/Brand	Product Name	Product Number	Additional Information
Sigma-Aldrich	Metrafenone-(2,3,4-trimethoxy-d9) PESTANAL®	Product number available on their website	Analytical standard, neat format.
LGC Standards	Metrafenone-d9	TRC-M339082-50MG	Distributed for Toronto Research Chemicals (TRC).[3]
Toronto Research Chemicals (TRC)	Metrafenone-d9	M339082	A subsidiary of LGC, specializing in complex organic small molecules.[4]

Quantitative Data Comparison from Certificates of Analysis

The performance of a certified reference material is defined by the data provided in its Certificate of Analysis (CoA). While direct experimental comparisons are not publicly available, a meticulous review of the CoAs from each supplier allows for a robust comparison of key quality parameters. Researchers should always refer to the specific lot's CoA for the most accurate information.

Parameter	Sigma-Aldrich (PESTANAL®)	LGC Standards (TRC)	Notes
Chemical Purity (Assay)	≥98.0% (HPLC)	>95% (HPLC)[5]	The method of purity assessment (e.g., HPLC, qNMR) is a critical factor.
Isotopic Purity	Value typically provided in CoA	Value typically provided in CoA	Indicates the percentage of the deuterated form versus the unlabeled analyte.
Isotopic Enrichment	Value typically provided in CoA	Value typically provided in CoA	Specifies the degree of deuterium incorporation.
Concentration (for solutions)	Typically sold as a neat solid	Typically sold as a neat solid	If sold as a solution, the certified concentration and its uncertainty are provided.
Expanded Uncertainty	Value provided in CoA for TraceCERT® products	Value typically provided in CoA	A critical parameter for calculating the uncertainty of the final analytical result.
Accreditation	ISO 17034 for TraceCERT® products	ISO 17034 accreditation for manufacturing.[6]	ISO 17034 is the standard for the competence of reference material producers.[7]

Experimental Protocol: Quantification of Metrafenone in an Agricultural Matrix using IDMS

This section details a typical experimental workflow for the quantification of Metrafenone in a sample (e.g., grapes) using Metrafenone-d9 as an internal standard with LC-MS/MS.

1. Sample Preparation and Extraction:

• Homogenize a representative sample of the matrix (e.g., 10 g of grapes).
• Spike the homogenized sample with a known amount of Metrafenone-d9 solution. The amount should be chosen to be of a similar order of magnitude as the expected concentration of the native Metrafenone.
• Extract the analytes using a suitable solvent, such as acetonitrile, often with the addition of salts as in a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.
• Vortex the sample vigorously and centrifuge to separate the organic layer.
• Take an aliquot of the supernatant for cleanup.

2. Sample Cleanup (e.g., Dispersive SPE):

• Transfer the extract to a tube containing a mixture of sorbents (e.g., PSA, C18, and MgSO4) to remove interfering matrix components.
• Vortex and centrifuge the sample.
• The resulting supernatant is filtered and diluted as necessary for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Chromatographic Separation: Use a C18 reverse-phase column with a gradient elution of water and methanol (both containing a small amount of formic acid or ammonium formate to improve ionization).
• Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor at least two multiple reaction monitoring (MRM) transitions for both Metrafenone and Metrafenone-d9 for confident identification and quantification.

4. Quantification:

• Calculate the response ratio of the peak area of the native Metrafenone to the peak area of the Metrafenone-d9 internal standard.
• Quantify the concentration of Metrafenone in the sample by comparing this response ratio to a calibration curve constructed using standards of native Metrafenone with a constant amount of Metrafenone-d9.

Visualizing Workflows and Relationships

To aid in the decision-making and experimental process, the following diagrams illustrate key logical and procedural workflows.

Caption: A logical workflow for selecting a suitable Certified Reference Material.

Caption: A typical experimental workflow for Isotope Dilution Mass Spectrometry.

Conclusion

The selection of a Metrafenone-d9 certified reference material is a critical step in ensuring the reliability of analytical data. While direct performance comparisons between suppliers are scarce, a thorough evaluation of the information provided in the Certificate of Analysis for chemical purity, isotopic enrichment, and expanded uncertainty can guide researchers to the most appropriate choice for their specific application. For the highest level of metrological traceability, CRMs produced under ISO 17034 accreditation are recommended. The provided experimental protocol for IDMS serves as a foundational method that can be adapted to various matrices, highlighting the practical application of these essential reference materials in modern analytical science.

References

• 1. Gas chromatography-isotope dilution mass spectrometry method validation for target pesticides in soybeans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of calibration strategies for accurate quantitation by isotope dilution mass spectrometry: a case study of ochratoxin A in flour - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metrafenone-d9 | TRC-M339082-50MG | LGC Standards [lgcstandards.com]
• 4. bioszeparacio.hu [bioszeparacio.hu]
• 5. TRC Reference Materials | LGC Standards [lgcstandards.com]
• 6. Metrafenone | CAS 220899-03-6 | LGC Standards [lgcstandards.com]
• 7. grupobiomaster.com [grupobiomaster.com]

The Superiority of Metrafenone-d9 as an Internal Standard in Analytical Quantification

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the fungicide Metrafenone, the choice of an appropriate internal standard is a critical determinant of data quality. This guide provides a comprehensive comparison between the isotopically labeled internal standard, Metrafenone-d9, and non-isotopic (or structural analog) internal standards. The evidence strongly supports the use of Metrafenone-d9 for achieving superior accuracy, precision, and reliability in analytical methods, particularly those employing liquid chromatography-mass spectrometry (LC-MS).

Mitigating Analytical Variability: The Role of an Internal Standard

In quantitative analysis, an internal standard (IS) is a compound of a known concentration that is added to all samples, calibrators, and quality control samples.[1] Its purpose is to correct for variations that can occur during sample preparation, injection, and analysis.[2][3] An ideal internal standard should closely mimic the chemical and physical properties of the analyte to effectively compensate for these variabilities.[4]

Metrafenone-d9: The Gold Standard

Metrafenone-d9 is a stable isotope-labeled version of Metrafenone, where nine hydrogen atoms have been replaced with deuterium. This subtle change in mass allows it to be distinguished from the native analyte by a mass spectrometer, while its chemical properties remain virtually identical.[1][5] This near-perfect chemical mimicry is the primary reason for its superior performance compared to non-isotopic internal standards.

Non-isotopic internal standards, often structural analogs of the analyte, are compounds with similar chemical structures but are not isotopically labeled.[3][6] For the analysis of Metrafenone, a compound like Benzanilide has been used as a non-isotopic internal standard.[7] While more readily available and less expensive, these structural analogs do not co-elute and can exhibit different behaviors during sample processing and ionization, leading to less reliable results.[5]

Comparative Performance Data

The use of a stable isotope-labeled internal standard like Metrafenone-d9 consistently leads to improved analytical performance. The following table summarizes the expected performance differences between Metrafenone-d9 and a non-isotopic internal standard based on typical results for stable isotope-labeled versus structural analog internal standards.

Performance Metric	Metrafenone-d9 (Isotopically Labeled IS)	Non-Isotopic Internal Standard (e.g., Benzanilide)	Justification
Accuracy (% Bias)	Typically within ±5%[1]	Can exceed ±15%[1]	Metrafenone-d9 better compensates for matrix effects and variability in sample recovery, leading to more accurate quantification.[1][6]
Precision (%CV)	Typically <10%[1]	Can be >15%[1]	The closer tracking of the analyte's behavior throughout the analytical process by Metrafenone-d9 results in significantly better precision.[1]
Matrix Effect	Effectively compensated[1]	Inconsistent compensation[1]	As Metrafenone-d9 has nearly identical physicochemical properties to Metrafenone, it experiences the same degree of ion suppression or enhancement, allowing for effective normalization.[6]
Recovery Variability	Low (<10% CV)[1]	Higher (>15% CV)[1]	Metrafenone-d9 more reliably tracks the recovery of Metrafenone throughout the entire sample preparation process.[1]
Chromatographic Elution	Co-elutes with Metrafenone	Separate elution	Co-elution ensures that both the analyte and the internal standard are subjected to the same matrix effects at the same time.

Experimental Protocols

A robust analytical method is essential for obtaining reliable data. The following is a generalized experimental protocol for the quantification of Metrafenone in a sample matrix (e.g., soil, agricultural products) using an internal standard with LC-MS.

1. Preparation of Standard and Internal Standard Solutions:

• Metrafenone Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of Metrafenone reference standard and dissolve it in 10 mL of a suitable solvent (e.g., acetonitrile).

• Metrafenone-d9 (or Non-Isotopic IS) Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of the internal standard and dissolve it in 1 mL of a suitable solvent.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Metrafenone stock solution and adding a constant, known concentration of the internal standard to each.

2. Sample Preparation:

• Extraction: Extract a known amount of the sample with an appropriate solvent (e.g., acetonitrile/water mixture).[8]

• Internal Standard Spiking: Add a precise volume of the internal standard working solution to the sample extract.

• Cleanup (if necessary): The sample extract may require cleanup using techniques like solid-phase extraction (SPE) to remove interfering matrix components.[8]

• Final Preparation: Evaporate the solvent and reconstitute the residue in the mobile phase for LC-MS analysis.

3. LC-MS/MS Analysis:

• Instrumentation: Utilize a high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS).[9][10]

• Chromatographic Separation: Separate the analyte and internal standard on a suitable HPLC column (e.g., C18).[7]

• Mass Spectrometric Detection: Monitor specific precursor-to-product ion transitions for both Metrafenone and the internal standard in Multiple Reaction Monitoring (MRM) mode.[9]

4. Data Analysis:

• Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of Metrafenone to the peak area of the internal standard against the concentration of the Metrafenone standards.

• Quantification: Determine the concentration of Metrafenone in the samples by calculating the peak area ratio and interpolating from the calibration curve.

Visualizing the Workflow

The following diagrams illustrate the key workflows in the quantitative analysis of Metrafenone using an internal standard.

Caption: General experimental workflow for Metrafenone analysis using an internal standard.

Caption: Logical comparison of Metrafenone-d9 and a non-isotopic internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. nebiolab.com [nebiolab.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? | MtoZ Biolabs [mtoz-biolabs.com]
• 5. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? | Semantic Scholar [semanticscholar.org]
• 6. crimsonpublishers.com [crimsonpublishers.com]
• 7. ppqs.gov.in [ppqs.gov.in]
• 8. epa.gov [epa.gov]
• 9. fao.org [fao.org]
• 10. ECM for Metrafenone & Degradate CL 377160 in Soil - MRID 47267434 | Analytical Methods and Procedures for Pesticides | US EPA [19january2021snapshot.epa.gov]

A Comparative Guide to the Validation of Metrafenone-d9 for Regulatory Compliance

For Researchers, Scientists, and Drug Development Professionals

In the analytical landscape, ensuring the accuracy and reliability of quantitative data is paramount for regulatory compliance. This is particularly critical in the analysis of pesticide residues like Metrafenone, where precise measurements are essential for food safety and environmental monitoring. The use of an appropriate internal standard is a cornerstone of a robust analytical method. This guide provides an objective comparison of analytical method validation for Metrafenone using a deuterated internal standard, Metrafenone-d9, versus a conventional external standard approach.

The use of a stable isotope-labeled internal standard, such as Metrafenone-d9, is widely considered the gold standard in quantitative mass spectrometry. By mimicking the chemical and physical properties of the analyte, it effectively compensates for variations in sample preparation, injection volume, and instrument response, leading to enhanced accuracy and precision. This guide presents supporting experimental data, detailed methodologies, and visual workflows to aid researchers in selecting the most suitable validation strategy for their regulatory needs.

Data Presentation: Performance Comparison

The following table summarizes the validation parameters for the analysis of Metrafenone in a representative food matrix (tomatoes) using two different analytical approaches: a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method with an external standard and an LC-MS/MS method employing Metrafenone-d9 as an internal standard.

Validation Parameter	Method A: External Standard Calibration[1][2][3]	Method B: Internal Standard (Metrafenone-d9) Calibration (Illustrative Data)	Regulatory Acceptance Criteria (Typical)
Linearity (R²) **	0.9981	> 0.999	≥ 0.995
Accuracy (Recovery %)	93.6% - 98.1%	97.5% - 102.3%	70% - 120%
Precision (RSD %)	< 6%	< 4%	≤ 20%
Limit of Quantification (LOQ) **	0.0025 mg/kg	0.0025 mg/kg	Must be at or below the Maximum Residue Limit (MRL)

Note: The data for Method B is illustrative and represents the expected performance improvement when using a deuterated internal standard. It is based on the principle that isotope dilution mass spectrometry corrects for matrix effects and procedural losses more effectively than external standard calibration.

Experimental Protocols

Method A: LC-MS/MS with External Standard Calibration

This protocol is based on the validated method for the determination of Metrafenone residues in tomatoes.[1][2][3]

1. Sample Preparation (QuEChERS-based)

• Weigh 10 g of homogenized tomato sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add a salt mixture (e.g., magnesium sulfate, sodium chloride, sodium citrate) to induce phase separation.

• Shake vigorously for 1 minute and centrifuge.

• Take an aliquot of the supernatant (acetonitrile layer) for clean-up.

• Perform dispersive solid-phase extraction (d-SPE) by adding a sorbent (e.g., PSA, C18) to the aliquot and vortexing.

• Centrifuge and filter the supernatant into an autosampler vial.

2. LC-MS/MS Analysis

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient of water with formic acid and acetonitrile.

• MS/MS System: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for Metrafenone for quantification and confirmation.

3. Calibration

• Prepare a series of matrix-matched calibration standards by spiking blank tomato extract with known concentrations of a certified Metrafenone reference standard.

• Construct a calibration curve by plotting the peak area of Metrafenone against the corresponding concentration.

Method B: LC-MS/MS with Metrafenone-d9 Internal Standard

This protocol outlines a typical procedure for the analysis of Metrafenone using a deuterated internal standard.

1. Sample Preparation

• Weigh 10 g of homogenized tomato sample into a 50 mL centrifuge tube.

• Fortify the sample with a known amount of Metrafenone-d9 internal standard solution.

• The subsequent extraction and clean-up steps are identical to Method A.

2. LC-MS/MS Analysis

• The LC-MS/MS system and conditions are the same as in Method A.

• In addition to the MRM transitions for Metrafenone, monitor at least one specific MRM transition for Metrafenone-d9.

3. Calibration

• Prepare a series of calibration standards in a suitable solvent containing a constant concentration of Metrafenone-d9 and varying concentrations of the Metrafenone reference standard.

• Construct a calibration curve by plotting the ratio of the peak area of Metrafenone to the peak area of Metrafenone-d9 against the concentration of Metrafenone.

Mandatory Visualizations

Caption: Analytical workflow for Metrafenone residue analysis using a deuterated internal standard.

References

• 1. propharmagroup.com [propharmagroup.com]
• 2. fda.gov [fda.gov]
• 3. database.ich.org [database.ich.org]

Navigating Metrafenone-d9 Analysis: A Comparative Guide to Laboratory Methods

For researchers, scientists, and professionals in drug development, the precise quantification of active ingredients and their metabolites is paramount. This guide provides a comparative overview of analytical methods for Metrafenone, frequently utilizing its deuterated isotopologue, Metrafenone-d9, as an internal standard for enhanced accuracy. The information compiled herein, supported by experimental data from various studies, aims to assist laboratories in selecting and implementing robust analytical procedures.

Metrafenone, a benzophenone fungicide, is a key agent against powdery mildew in various crops.[1][2] Its effective monitoring in different matrices relies on sensitive and reliable analytical methods. The use of Metrafenone-d9, a deuterated version of the parent compound, is a common strategy in isotope dilution mass spectrometry (IDMS) to counteract matrix effects and improve the accuracy of quantification.[3] This guide explores and contrasts the prevalent extraction, clean-up, and analytical techniques employed for Metrafenone analysis, with the implicit role of Metrafenone-d9 as a crucial internal standard.

Comparative Analysis of Analytical Methodologies

The determination of Metrafenone residues is predominantly achieved through chromatographic techniques coupled with mass spectrometry. The choice of method often depends on the sample matrix, desired limit of quantification (LOQ), and available instrumentation. The following tables summarize the performance of various methods as reported in the literature.

Method	Matrix	Extraction Solvent	Clean-up	Analytical Technique	LOQ (mg/kg)	Recovery (%)	RSD (%)
QuEChERS	Wheat (forage, straw, grain), Cucumber, Lemon, Beans, Oilseed rape, Hops (dry cones)	Acetonitrile with pH 5-5.5 buffer	Dispersive SPE with PSA	LC-MS/MS	0.01	92-106	Not Specified
Method 535/3	Hop cones (green and dried), Beer	Methanol/water/hydrochloric acid	Liquid-liquid partition with cyclohexane	HPLC-MS/MS	0.01	70-120	≤ 20
Liquid-Liquid Extraction	Cucurbit samples	Ethanol/water/hydrochloric acid	Liquid-liquid partition with cyclohexane	LC-MS	0.01	Not Specified	Not Specified
Ultrasonication	Grapevine samples (Australia)	Acetonitrile/water	Not Specified	LC-MS	0.01	Not Specified	Not Specified
Solvent Extraction	Grapevine samples (Europe)	n-heptane/acetone	Not Specified	GC-ECD	0.05	Not Specified	Not Specified

Table 1: Comparison of Analytical Methods for Metrafenone. This table summarizes various methods used for the analysis of Metrafenone in different matrices, highlighting key performance parameters. Data compiled from multiple sources.[1][4][5]

Detailed Experimental Protocols

A closer look at the methodologies reveals distinct workflows for sample preparation and analysis. The QuEChERS and Method 535/3 are among the more comprehensively documented procedures.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a widely adopted streamlined approach for the analysis of pesticide residues in food matrices.[1][5]

• Extraction: Homogenized samples are extracted with acetonitrile in the presence of buffering salts (e.g., magnesium sulphate, sodium chloride, and citrate salts) to ensure a pH of 5.0-5.5.[1]

• Clean-up: An aliquot of the acetonitrile extract is subjected to dispersive solid-phase extraction (d-SPE) using a primary secondary amine (PSA) sorbent to remove interfering matrix components.[1]

• Analysis: The final extract is analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][5]

Method 535/3

This method has been specifically noted for its application in the analysis of hops and beer.[1]

• Extraction: Metrafenone residues are extracted using a mixture of methanol, water, and hydrochloric acid.[1]

• Partitioning: An aliquot of the extract is centrifuged and then partitioned into cyclohexane under alkaline conditions.[1]

• Analysis: The final determination is performed by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).[1]

Visualizing the Workflow

To better illustrate the procedural flow of these key analytical methods, the following diagrams are provided.

Figure 1: Workflow of the QuEChERS method for Metrafenone analysis.

Figure 2: Workflow of Method 535/3 for Metrafenone analysis.

References

• 1. fao.org [fao.org]
• 2. Metrafenone: studies on the mode of action of a novel cereal powdery mildew fungicide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 苯菌酮-D9 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 4. apvma.gov.au [apvma.gov.au]
• 5. fao.org [fao.org]

Analyzing Metrafenone: A Comparative Guide to Detection and Quantification Limits

For researchers, scientists, and professionals in drug development, the precise measurement of active compounds is paramount. This guide provides a comparative analysis of analytical methods for the detection and quantification of Metrafenone, a widely used benzophenone fungicide. Below, we detail the limits of detection (LOD) and quantification (LOQ) across various techniques, supported by experimental data, to aid in the selection of the most suitable methodology for your research needs.

Metrafenone is an agricultural fungicide used to control powdery mildew on a variety of crops. Regulatory requirements and food safety standards necessitate sensitive and reliable analytical methods for its monitoring in different matrices. The choice of analytical technique significantly impacts the ability to detect and quantify trace amounts of this compound. This guide compares the performance of several common analytical methods.

Comparative Performance of Analytical Methods for Metrafenone Analysis

The sensitivity of an analytical method is determined by its Limit of Detection (LOD), the lowest concentration of an analyte that can be reliably distinguished from background noise, and its Limit of Quantification (LOQ), the lowest concentration at which the analyte can be quantitatively determined with acceptable precision and accuracy.

The following table summarizes the LOD and LOQ values for Metrafenone analysis using different analytical methods and in various sample matrices as reported in scientific literature.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
LC-MS/MS	Tomatoes	0.0002 mg/kg	0.0025 mg/kg	[1][2][3]
LC-MS/MS	Cucumbers	0.0003 mg/kg	0.0025 mg/kg	[1][2][3]
LC-MS/MS	Grapes	3 ng/g (0.003 mg/kg)	10 ng/g (0.01 mg/kg)	[4]
HPLC-UV	Vegetables	0.002 mg/kg	-	[5]
GC-ECD	Bitter Gourd	0.005 mg/kg	0.01 mg/kg	[6]
GC-ECD	Soil	0.005 mg/kg	0.01 mg/kg	[6]
LC/MS	Soil	-	20 µg/kg (0.02 mg/kg)	[7]
LC/MS	Soil	-	5 µg/kg (0.005 mg/kg)	[8]
HPLC-MS/MS	Wheat, Cucumber, Lemon, Beans, Oilseed Rape, Hops	-	0.01 mg/kg	[9]
HPLC-MS/MS	Meat, Liver, Milk, Eggs, Fat	-	0.01 mg/kg	[9]
GC-MSD/ECD	-	-	0.01 mg/kg (milk), 0.05 mg/kg (meat, eggs)	[10]

Note: "-" indicates that the specific value was not provided in the cited source.

Experimental Protocols

The methodologies employed to achieve these detection and quantification limits are detailed below.

1. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is a highly sensitive and selective method commonly used for residue analysis.

• Sample Preparation (QuEChERS Method): A popular method for pesticide residue analysis in food matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[11][12] Homogenized samples are extracted with acetonitrile in the presence of salts like magnesium sulfate and sodium chloride for phase separation.[11] The resulting acetonitrile layer is then cleaned up using dispersive solid-phase extraction (dSPE) with a primary secondary amine (PSA) sorbent to remove interferences.[11]

• Instrumentation: The analysis is performed on an HPLC system coupled with a tandem mass spectrometer. Metrafenone is quantified by monitoring specific precursor-to-product ion transitions in multiple reaction monitoring (MRM) mode, which provides high selectivity and sensitivity.[12]

• LOD/LOQ Determination: The LOD is typically determined as the concentration that produces a signal-to-noise ratio of 3, while the LOQ is established as the concentration with a signal-to-noise ratio of 10 or as the lowest validated spike level meeting recovery and precision criteria.[1]

2. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

A more accessible but generally less sensitive technique compared to LC-MS/MS.

• Sample Preparation (Matrix Solid-Phase Dispersion): In this method, the vegetable sample is blended with a solid support (e.g., C18) to create a uniform dispersion. The analyte is then eluted with a suitable solvent like dichloromethane. This method can be advantageous as it may not require a separate cleanup step.[5]

• Instrumentation: The separation is achieved on a reversed-phase HPLC column with an isocratic elution. Detection is performed using a UV detector at a wavelength where Metrafenone exhibits maximum absorbance.[5][13]

• LOD Determination: The LOD is determined based on the standard deviation of the response and the slope of the calibration curve.[5]

3. Gas Chromatography with Electron Capture Detector (GC-ECD)

This method is suitable for volatile and semi-volatile compounds that can be analyzed by gas chromatography.

• Sample Preparation: Samples are extracted with a solvent such as ethyl acetate. The extract is then purified using column chromatography with adsorbents like Florisil and an NH2-SPE column to remove interfering co-extractives.[6]

• Instrumentation: The analysis is carried out on a gas chromatograph equipped with an electron capture detector (ECD), which is highly sensitive to halogenated compounds like Metrafenone (which contains bromine).[6]

• LOD/LOQ Determination: The limit of detection was estimated based on the detector's response to low-concentration standards. The limit of quantification was determined as the lowest concentration that could be measured with acceptable accuracy and precision.[6]

Workflow Visualization

The following diagram illustrates a general workflow for the determination of Metrafenone residues in a given sample, from sample collection to final data analysis.

Caption: General workflow for Metrafenone residue analysis.

This guide provides a foundational understanding of the analytical methodologies available for Metrafenone analysis. The choice of method will depend on the specific requirements of the study, including the matrix, required sensitivity, and available instrumentation. For regulatory purposes, highly sensitive and selective methods like LC-MS/MS are often preferred.

References

• 1. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. theaspd.com [theaspd.com]
• 5. Determination of metrafenone in vegetables by matrix solid-phase dispersion and HPLC-UV method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of metrafenone in bitter gourd and soil by GC with ECD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ECM for Metrafenone & Degradate CL 377160 in Soil - MRID 47267434 | Analytical Methods and Procedures for Pesticides | US EPA [19january2021snapshot.epa.gov]
• 8. ECM for Metrafenone & Degradate CL 377160 in Soil - MRID 47267435 | Analytical Methods and Procedures for Pesticides | US EPA [19january2017snapshot.epa.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. fao.org [fao.org]
• 11. fao.org [fao.org]
• 12. downloads.regulations.gov [downloads.regulations.gov]
• 13. ppqs.gov.in [ppqs.gov.in]

A Comparative Guide to the Accuracy of Metrafenone-d9 in Proficiency Testing

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Metrafenone-d9 as an internal standard in the analysis of Metrafenone, particularly within the context of proficiency testing. It explores the advantages of using a deuterated internal standard over other alternatives and provides supporting experimental data and protocols for accurate quantification.

Introduction to Metrafenone and the Imperative of Accurate Quantification

Metrafenone is a widely used benzophenone fungicide effective against powdery mildew on various crops. Regulatory bodies worldwide mandate maximum residue limits (MRLs) for pesticides in food and feed, necessitating accurate and reliable analytical methods for their quantification. Proficiency testing (PT) schemes, such as those organized by FAPAS and the European Union Reference Laboratories (EURLs), are crucial for laboratories to demonstrate their competence and the accuracy of their analytical data.[1][2] The choice of an appropriate internal standard is a critical factor in achieving accurate and precise results in chromatographic analysis, especially when dealing with complex matrices.

The Gold Standard: Deuterated Internal Standards

In quantitative mass spectrometry, stable isotope-labeled internal standards (SIL-IS), such as Metrafenone-d9, are considered the gold standard.[3] By replacing hydrogen atoms with deuterium, the mass of the internal standard is increased, allowing it to be distinguished from the native analyte by the mass spectrometer. Crucially, the physicochemical properties of the deuterated standard are nearly identical to the analyte, ensuring they behave similarly during sample preparation, chromatography, and ionization. This co-elution and similar ionization response effectively compensate for matrix effects, a common source of analytical error.[3][4]

Performance Comparison: Metrafenone-d9 vs. Alternative Internal Standards

While specific proficiency test reports directly comparing the accuracy of Metrafenone-d9 against other internal standards for Metrafenone analysis are not publicly available in detail, a comparison can be drawn based on the type of internal standard used. A documented alternative for Metrafenone analysis is Benzanilide, used in an HPLC-UV method.[5] The following table summarizes the expected performance characteristics of Metrafenone-d9 (a deuterated internal standard) versus a non-isotopically labeled internal standard like Benzanilide.

Feature	Metrafenone-d9 (Deuterated IS)	Benzanilide (Non-isotopic IS)
Chemical & Physical Properties	Nearly identical to Metrafenone	Different from Metrafenone
Chromatographic Retention Time	Co-elutes with Metrafenone	Elutes at a different time than Metrafenone
Ionization Efficiency (in MS)	Nearly identical to Metrafenone	Different from Metrafenone
Compensation for Matrix Effects	Excellent	Limited to non-specific matrix effects
Compensation for Extraction Losses	Excellent	Good, but may differ from analyte
Accuracy & Precision	High	Moderate to High, depends on method validation
Typical Analytical Technique	LC-MS/MS	HPLC-UV or LC-MS

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are representative experimental protocols for the analysis of Metrafenone using both Metrafenone-d9 and Benzanilide as internal standards.

Protocol 1: Analysis of Metrafenone using Metrafenone-d9 with LC-MS/MS

This protocol is based on a validated method for the determination of Metrafenone in complex matrices like tomatoes and cucumbers.[6]

1. Sample Preparation (QuEChERS-based)

• Weigh 10 g of homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of water and 10 mL of acetonitrile.

• Spike with an appropriate amount of Metrafenone-d9 internal standard solution.

• Add the QuEChERS salt packet (e.g., 4 g MgSO4, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate) and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a dispersive SPE (d-SPE) tube containing PSA and MgSO4.

• Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial.

2. LC-MS/MS Parameters

• LC System: High-Performance Liquid Chromatography system.

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase: Gradient of water with 0.1% formic acid (A) and methanol with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive.

• MRM Transitions:

  • Metrafenone: e.g., m/z 409 -> 209 (quantifier), m/z 409 -> 227 (qualifier)

  • Metrafenone-d9: Adjust m/z values based on the deuterium labeling.

Protocol 2: Analysis of Metrafenone using Benzanilide with HPLC-UV

This protocol is based on a method for the determination of Metrafenone content.[5]

1. Standard and Sample Preparation

• Internal Standard Solution: Accurately weigh and dissolve Benzanilide in acetonitrile to a known concentration.

• Standard Solution: Accurately weigh Metrafenone reference standard, dissolve in acetonitrile, add a known volume of the internal standard solution, and dilute to a final known concentration.

• Sample Solution: Accurately weigh the sample, dissolve in acetonitrile, add the same known volume of the internal standard solution as in the standard preparation, and dilute to a final volume.

2. HPLC-UV Parameters

• HPLC System: High-Performance Liquid Chromatography system with a UV-Vis detector.

• Column: C8 or C18 reversed-phase column.

• Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 80:20 v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection Wavelength: 254 nm.

Data Presentation: Expected Performance in a Proficiency Test

The following table illustrates the expected accuracy and precision data for the analysis of a proficiency test sample containing Metrafenone using the two different internal standards. The values for Metrafenone-d9 are based on typical performance of deuterated standards, while the values for Benzanilide represent a well-optimized method with a non-isotopic internal standard.

Parameter	Metrafenone-d9 (LC-MS/MS)	Benzanilide (HPLC-UV)
Assigned Value (µg/kg)	50.0	50.0
Mean Reported Value (µg/kg)	49.5	47.8
Recovery (%)	99.0	95.6
Relative Standard Deviation (RSD, %)	< 5	< 10
z-score *	-0.2	-0.88

*z-score calculated using a standard deviation for proficiency assessment of 10%. A z-score between -2 and 2 is generally considered satisfactory.

Visualizing the Workflow and Logic

Experimental Workflow for Metrafenone Analysis

Caption: Experimental workflow for the analysis of Metrafenone residues.

Logical Relationship for Internal Standard Selection

Caption: Decision logic for selecting an internal standard for Metrafenone analysis.

Conclusion

The accuracy of Metrafenone quantification in proficiency testing is significantly enhanced by the use of a deuterated internal standard, Metrafenone-d9. Its ability to mimic the behavior of the native analyte throughout the analytical process provides superior compensation for matrix effects and other sources of variability compared to non-isotopically labeled internal standards like Benzanilide. While other internal standards can yield acceptable results with rigorous validation, Metrafenone-d9 offers a more robust and reliable path to achieving the high standards of accuracy and precision demanded in regulatory and research environments. For laboratories participating in proficiency testing, the use of Metrafenone-d9 is a key factor in ensuring satisfactory performance and confidence in their analytical results.

References

• 1. fapas.com [fapas.com]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. benchchem.com [benchchem.com]
• 4. lcms.cz [lcms.cz]
• 5. ppqs.gov.in [ppqs.gov.in]
• 6. Dissipation kinetics and dietary risk assessment of metrafenone in greenhouse-grown tomatoes and cucumbers using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Metrafenone-d9: A Guide for Laboratory Professionals

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective equipment (PPE) is worn, including chemical-resistant gloves (e.g., nitrile rubber), safety glasses with side shields, and a lab coat. All handling of Metrafenone-d9 and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

This procedure outlines the recommended steps for the safe disposal of Metrafenone-d9 from a laboratory setting.

• Waste Segregation:

  • Do not mix Metrafenone-d9 waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management plan.

  • Solid waste, such as contaminated consumables (e.g., weighing paper, pipette tips), should be collected separately from liquid waste.

• Containerization of Waste:

  • Solid Waste: Place all solid waste contaminated with Metrafenone-d9 into a clearly labeled, sealable, and chemically compatible waste container. The container should be marked as "Hazardous Waste" and include the chemical name "Metrafenone-d9".

  • Liquid Waste: Collect all liquid waste containing Metrafenone-d9, including unused solutions and solvent rinses, in a designated, leak-proof, and shatter-resistant hazardous waste container. The container must be compatible with the solvents used. Clearly label the container with "Hazardous Waste," the chemical name "Metrafenone-d9," and an approximate concentration.

  • Never fill a waste container to more than 90% of its capacity to avoid spills and allow for vapor expansion.

• Decontamination of Glassware and Equipment:

  • Triple-rinse all glassware and equipment that has come into contact with Metrafenone-d9 with a suitable solvent (e.g., acetone, followed by water).

  • The first two rinses should be collected as hazardous liquid waste. The final rinse, if local regulations permit, may be disposed of down the drain with copious amounts of water, provided the concentration of the contaminant is negligible. However, the most conservative and recommended approach is to collect all rinsates as hazardous waste.

• Spill Management:

  • In the event of a spill, do not attempt to clean it up without the proper PPE and spill control materials.

  • For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or a commercial absorbent pad.[1]

  • Carefully sweep or scoop up the absorbed material and place it in the designated solid hazardous waste container.

  • Clean the spill area thoroughly with soap and water. Collect the cleaning materials and any contaminated PPE for disposal as solid hazardous waste.

  • For large spills, evacuate the area and follow your institution's emergency procedures.

• Storage of Hazardous Waste:

  • Store the sealed and labeled hazardous waste containers in a designated, well-ventilated, and secure secondary containment area away from incompatible materials.

  • Storage should be in a cool, dry place, protected from direct sunlight.[1]

• Final Disposal:

  • Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

  • Do not under any circumstances dispose of Metrafenone-d9 waste in the regular trash or pour it down the drain.[1] Metrafenone is classified as toxic to aquatic life with long-lasting effects.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for the parent compound, Metrafenone, which should be considered when assessing the risks associated with Metrafenone-d9.

Property	Value	Reference
Acute Oral Toxicity (Rat LD50)	> 5000 mg/kg bw	[2]
Acute Dermal Toxicity (Rat LD50)	> 5000 mg/kg bw	[2]
Acute Inhalation Toxicity (Rat LC50, 4h)	> 5.2 mg/L	[2]
Aquatic Toxicity (Rainbow Trout, 96h LC50)	0.58 mg/L
Aquatic Toxicity (Daphnia magna, 48h EC50)	0.89 mg/L
Soil Persistence (Aerobic, DT50)	180 - 252 days	[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of Metrafenone-d9.

Caption: Metrafenone-d9 Disposal Workflow.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of Metrafenone-d9, thereby minimizing risks to themselves, their colleagues, and the ecosystem. Always consult your institution's specific waste management policies and local regulations for any additional requirements.

References

• 1. download.basf.com [download.basf.com]
• 2. apvma.gov.au [apvma.gov.au]
• 3. Metrafenone (Ref: BAS 560F) [sitem.herts.ac.uk]

Essential Safety and Logistics for Handling Metrafenone-d9

For researchers, scientists, and drug development professionals, ensuring safe and efficient laboratory operations is paramount. This document provides immediate, procedural guidance for the safe handling, storage, and disposal of Metrafenone-d9, a deuterated analytical standard of the fungicide Metrafenone. Adherence to these protocols is critical for minimizing exposure risks and ensuring laboratory safety.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense against chemical exposure. The required PPE for handling Metrafenone-d9 depends on the physical form of the chemical being handled—a solid (neat) powder or a solution.

Handling Solid (Neat) Metrafenone-d9:

When working with the powdered form of Metrafenone-d9, the primary concerns are inhalation of dust particles and skin/eye contact.

PPE Component	Specification	Rationale
Respiratory Protection	NIOSH-approved N95 dust mask or higher	Prevents inhalation of fine particles.
Hand Protection	Nitrile rubber gloves	Provides a barrier against skin contact.
Eye Protection	Safety glasses with side shields or chemical safety goggles	Protects eyes from airborne particles.
Body Protection	Laboratory coat	Prevents contamination of personal clothing.

Handling Metrafenone-d9 Solutions:

Metrafenone-d9 is often used as an analytical standard dissolved in a solvent such as acetone or acetonitrile. In these cases, the hazards of the solvent must also be considered. The Safety Data Sheet for a Metrafenone standard in acetone, for instance, classifies it as a highly flammable liquid that can cause serious eye irritation and potential drowsiness or dizziness.[1]

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber, chloroprene rubber, butyl rubber)[2][3]	Protects against both the analyte and the solvent. Ensure glove material is compatible with the solvent being used.
Eye Protection	Chemical safety goggles or a face shield	Protects against splashes of the chemical solution.
Body Protection	Flame-retardant laboratory coat	Recommended when working with flammable solvents like acetone.
Work Area	Well-ventilated area or chemical fume hood	Minimizes inhalation of solvent vapors.

Operational Plans: Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of the compound and the safety of the laboratory environment.

Handling:

• Ventilation: Always handle solid Metrafenone-d9 and its solutions in a well-ventilated area. For solutions with volatile solvents, a chemical fume hood is required.[2]

• Hygiene: Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after handling and before breaks.[2][3]

• Spills: In case of a small spill, absorb the material with a non-combustible absorbent material like sand or earth and place it in a sealed container for disposal.[2][3] For larger spills, dike the area to prevent spreading.[2][3]

Storage:

• Container: Store in the original, tightly closed container.

• Conditions: Keep in a cool, dry, and well-ventilated area, away from heat and direct sunlight.[2][3]

• Incompatibilities: Segregate from food and animal feeds.[2][3]

Disposal Plan

The disposal of Metrafenone-d9 and its containers must be carried out in accordance with local, state, and federal regulations. Improper disposal can lead to environmental contamination, as Metrafenone is very toxic to aquatic life with long-lasting effects.[4]

• Waste Collection: Collect waste Metrafenone-d9 (solid or in solution) and any contaminated materials (e.g., gloves, absorbent pads) in a designated, properly labeled, and sealed hazardous waste container.

• Disposal Method: Do not dispose of with household garbage or allow it to enter the sewage system.[1] The recommended disposal method is incineration at a licensed hazardous waste facility.[2]

• Contaminated Packaging: Empty containers should be disposed of in the same manner as the substance itself.[2]

Experimental Protocols

Metrafenone-d9 is primarily used as an internal standard in analytical methods for the quantification of Metrafenone in various samples. While specific experimental protocols are highly dependent on the matrix and analytical instrumentation, the general application involves its use in:

• Gas chromatography with electron capture detection (GC-ECD).

• Liquid chromatography with tandem mass spectrometry (LC-MS/MS).

• Gas chromatography with tandem mass spectrometry (GC-MS/MS).

Researchers can find detailed methodologies in scientific literature pertaining to pesticide residue analysis in matrices such as vegetables, honeybees, and animal tissues.

Visual Workflow Guides

The following diagrams illustrate the key procedural steps for handling Metrafenone-d9 in a laboratory setting.

Caption: Workflow for Handling Solid Metrafenone-d9

Caption: Workflow for Handling Metrafenone-d9 Solution

References

• 1. agilent.com [agilent.com]
• 2. download.basf.com [download.basf.com]
• 3. download.basf.com [download.basf.com]
• 4. kernred.co.kern.ca.us [kernred.co.kern.ca.us]